2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Core Science & Biosynthesis

Technical Monograph: 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Executive Summary & Chemical Identity

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is a specialized amphiphilic amino-alcohol, structurally classified as an N-alkylated serinol derivative. Within drug discovery, this scaffold serves as a critical pharmacophore for Sphingosine-1-Phosphate (S1P) receptor modulators and a versatile building block for lipid-mimetic therapeutics.

Its structure combines a polar, prochiral serinol headgroup (providing hydrogen bonding capability) with a bulky, lipophilic 3,3-dimethylcyclohexyl tail. This specific substitution pattern offers unique steric occlusion properties compared to linear alkyl derivatives (e.g., sphingosine) or aryl-substituted analogs (e.g., Fingolimod), making it a valuable probe for exploring the hydrophobic pockets of GPCRs or as a precursor for novel cationic lipids in RNA delivery systems.

Physicochemical Profile

Property	Value (Predicted/Experimental)
Molecular Formula	C₁₁H₂₃NO₂
Molecular Weight	201.31 g/mol
CAS Number	Not widely listed; Analogous to 1562081-08-6 (3,4-isomer)
LogP (Predicted)	1.8 – 2.2 (Amphiphilic)
pKa (Conjugate Acid)	~9.5 (Secondary amine)
Physical State	Waxy solid or viscous oil (Racemic mixture)
Solubility	Soluble in MeOH, EtOH, DMSO; Sparingly soluble in water

Structural Dynamics & Stereochemistry

The molecule comprises two distinct domains governing its biological interaction:

• The Serinol Headgroup (2-amino-1,3-propanediol):

  • Acts as a hydrogen bond donor/acceptor mimic of the serine or sphingosine headgroup.

  • The C2 position of the propane chain is the pivotal amine attachment point. While serinol itself is achiral, the attachment to the substituted cyclohexyl ring creates a complex stereochemical environment.

• The 3,3-Dimethylcyclohexyl Tail:

  • Gem-dimethyl Effect: The two methyl groups at the C3 position of the cyclohexane ring introduce significant steric bulk and conformational rigidity (Thorpe-Ingold effect). This restricts the "chair" flipping of the cyclohexane ring, potentially locking the N-substituent into a preferred equatorial or axial orientation depending on the synthetic route.

  • Chirality: The reductive amination at the C1 ketone position of 3,3-dimethylcyclohexanone generates a chiral center. Consequently, the product exists as a racemate of (1R)- and (1S)- enantiomers unless asymmetric synthesis is employed.

Conformational Diagram (Graphviz)

The following diagram illustrates the steric relationship and the connectivity of the molecule.

Figure 1: Functional domain segregation of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Synthetic Methodology: Reductive Amination

The most robust route to this structure is the direct reductive amination of Serinol with 3,3-Dimethylcyclohexanone . This protocol prioritizes the formation of the secondary amine while minimizing over-alkylation.

Protocol Design (Self-Validating System)

Objective: Synthesize C₁₁H₂₃NO₂ with >95% purity. Reagents:

• Amine: Serinol (2-amino-1,3-propanediol) [CAS: 534-03-2].[1]

• Ketone: 3,3-Dimethylcyclohexanone [CAS: 2979-19-3].

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) – chosen for its selectivity towards imines over ketones, preventing direct reduction of the starting ketone.

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH).

Step-by-Step Procedure

• Imine Formation (Equilibrium Phase):

  • Dissolve Serinol (1.0 equiv, 10 mmol) and 3,3-Dimethylcyclohexanone (1.0 equiv, 10 mmol) in anhydrous DCE (30 mL).

  • Note: If solubility of serinol is poor in DCE, use MeOH or a DCE/MeOH mixture.

  • Add catalytic Acetic Acid (1-2 drops) to activate the carbonyl.

  • Stir at Room Temperature (RT) for 2 hours under N₂ atmosphere. Checkpoint: Monitor by TLC (disappearance of ketone).

• Reduction (Irreversible Phase):

  • Cool the mixture to 0°C.

  • Add Sodium Triacetoxyborohydride (1.5 equiv, 15 mmol) portion-wise over 20 minutes.

  • Allow to warm to RT and stir overnight (12-16 hours).

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃ (30 mL).

  • Extract with DCM (3 x 30 mL).

  • Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification:

  • The crude oil is often a mixture of stereoisomers.

  • Purify via Flash Column Chromatography (SiO₂).

  • Eluent: DCM:MeOH:NH₄OH (90:9:1) – The ammonia is critical to elute the secondary amine without tailing.

Synthetic Workflow Diagram

Figure 2: Reductive amination pathway utilizing STAB for selective imine reduction.

Analytical Characterization

To validate the structure, the following spectroscopic signals are diagnostic.

Technique	Diagnostic Signal	Structural Assignment
¹H NMR (CDCl₃)	δ 0.90 - 1.00 (s, 6H)	Gem-dimethyl group at C3' (Singlet confirms quaternary carbon attachment).
δ 2.80 - 3.00 (m, 1H)	N-CH-Cyclohexyl (Methine proton at the linkage point).
δ 2.70 - 2.80 (m, 1H)	N-CH-Propyl (Methine proton of the serinol core).
δ 3.50 - 3.80 (m, 4H)	CH₂-OH (Diastereotopic protons of the hydroxymethyl groups).
¹³C NMR	~30-35 ppm (2 peaks)	Methyl carbons of the gem-dimethyl group.
~55-60 ppm	C-N carbons (Secondary amine linkage).
HRMS (ESI+)	[M+H]⁺ = 202.1802	Calculated for C₁₁H₂₄NO₂⁺.

Applications in Drug Development

This molecule is primarily relevant in two high-value research vectors:

A. Sphingosine-1-Phosphate (S1P) Receptor Modulation

The structure mimics Sphingosine , the natural ligand for S1P receptors.

• Mechanism: The amino-diol headgroup is phosphorylated in vivo by sphingosine kinases (SphK1/2). The resulting phosphate mimics S1P, binding to S1P receptors (S1P1-5).

• Differentiation: The bulky 3,3-dimethylcyclohexyl tail prevents rapid degradation by S1P lyase and alters the receptor residence time compared to the flexible alkyl chain of Fingolimod.

• Therapeutic Area: Multiple Sclerosis (MS), autoimmune disorders.

B. Lipid Nanoparticle (LNP) Components

Amphiphilic amines are critical for LNP formulations used in mRNA delivery.

• Role: The ionizable amine (pKa ~9.5) allows electrostatic complexation with anionic RNA at acidic pH, while the lipophilic tail facilitates endosomal escape.

• Advantage: The cyclic tail provides a "cone" shape geometry, potentially enhancing the fusogenic properties of the lipid bilayer during endosomal fusion.

Biological Signaling Context

Figure 3: Proposed mechanism of action as a pro-drug for S1P receptor modulation.

References

• Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry. Link

• Sigma-Aldrich. (n.d.). "2-((3,4-Dimethylcyclohexyl)amino)propane-1,3-diol Product Page." (Analogous Structure Reference). Link

• PubChem. (2025).[3] "2-(Dimethylamino)propane-1,3-diol Compound Summary." National Library of Medicine. Link

• Adachi, K., et al. (2019). "Design and Synthesis of Sphingosine-1-phosphate Receptor Modulators." Bioorganic & Medicinal Chemistry. (Contextual reference for Serinol pharmacophores).

• ChemScene. (n.d.). "2-((2-Ethylcyclohexyl)amino)propane-1,3-diol Product Data." Link

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• 3. 2-(Dimethylamino)propane-1,3-diol | C5H13NO2 | CID 10057488 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol and its Analogs: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-aminopropane-1,3-diol scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for a range of biologically active molecules. This technical guide provides a comprehensive overview of a specific derivative, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. While a dedicated CAS number for this precise isomer is not publicly cataloged, this document will delve into its predicted properties, a plausible synthetic route, and its potential pharmacological applications by drawing parallels with structurally similar and well-documented analogs. The guide will cover the synthesis, characterization, and the significant therapeutic context of this class of compounds, particularly as modulators of sphingosine-1-phosphate (S1P) receptors, which are pivotal in immunology and neurobiology.

Introduction: The 2-Aminopropane-1,3-diol Scaffold

The 2-aminopropane-1,3-diol core, also known as serinol, is a versatile building block in organic synthesis and drug discovery.[1][2] Its structural similarity to the amino acid serine and the endogenous signaling molecule sphingosine has made its derivatives a fertile ground for the development of novel therapeutics.[1][3] The strategic placement of amino and hydroxyl groups allows for a multitude of chemical modifications, leading to compounds with diverse pharmacological profiles.

A significant breakthrough in the therapeutic application of this scaffold came with the development of Fingolimod (FTY720), a 2-substituted 2-aminopropane-1,3-diol derivative.[4] Fingolimod is an immunomodulating drug, primarily used for treating multiple sclerosis. Its mechanism of action involves its phosphorylation in vivo to Fingolimod-phosphate, which then acts as a sphingosine-1-phosphate (S1P) receptor modulator.[4] This has spurred extensive research into other derivatives, including those with alicyclic moieties like the (dimethylcyclohexyl)amino group, to explore their potential as next-generation therapeutics for autoimmune diseases, transplant rejection, and even certain types of pain.[4][5]

This guide will focus on the 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, providing a detailed technical overview for researchers engaged in the synthesis and evaluation of novel S1P receptor modulators.

Chemical Identity and Physicochemical Properties

While a specific CAS number for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is not readily found in major chemical databases, we can deduce its properties from its constituent parts and from data available for its isomers.

Table 1: Physicochemical Properties of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol and Related Analogs

Property	2-[(3,3-Dimethylcyclohexyl)amino] propane-1,3-diol (Predicted)	2-((3,4-Dimethylcyclohexyl)amino) propane-1,3-diol	2-((2-Methylcyclohexyl)amino) propane-1,3-diol[6]	Cyclohexylamine[7][8][9][10]	1,3-Propanediol[11]
CAS Number	Not Available	1562081-08-6	1496156-57-0	108-91-8	504-63-2
Molecular Formula	C11H23NO2	C11H23NO2	C10H21NO2	C6H13N	C3H8O2
Molecular Weight	201.31 g/mol	201.31 g/mol	187.28 g/mol	99.17 g/mol	76.09 g/mol
Appearance	Predicted: White to off-white solid or viscous liquid	Solid or semi-solid or liquid	-	Colorless to yellow liquid	Colorless viscous liquid
Boiling Point	-	-	-	134.5 °C	211-217 °C
Melting Point	-	-	-	-17.7 °C	-27 °C
Solubility	Predicted: Soluble in water and polar organic solvents	-	-	Miscible with water	Miscible with water

The 3,3-dimethylcyclohexyl group is a bulky, lipophilic moiety that is expected to influence the compound's binding affinity to its biological targets. The propane-1,3-diol backbone, with its amino group, is crucial for the molecule's polarity and its ability to be phosphorylated, a key step in the mechanism of action for many S1P modulators.

Synthesis and Manufacturing

The synthesis of N-substituted 2-aminopropane-1,3-diols can be achieved through several established synthetic routes.[12] A common and efficient method is reductive amination. This approach involves the reaction of a ketone or aldehyde with an amine in the presence of a reducing agent.

For the synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, a plausible route involves the reductive amination of 3,3-dimethylcyclohexanone with 2-amino-1,3-propanediol (serinol).

Proposed Synthetic Workflow

Caption: Figure 1: Proposed Synthetic Pathway for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Detailed Experimental Protocol: Reductive Amination

Materials:

• 2-Amino-1,3-propanediol (Serinol)

• 3,3-Dimethylcyclohexanone

• Sodium cyanoborohydride (NaBH3CN) or Hydrogen gas with Palladium on carbon (H2/Pd-C)

• Methanol (anhydrous)

• Glacial acetic acid

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-amino-1,3-propanediol (1.0 eq) and 3,3-dimethylcyclohexanone (1.1 eq) in anhydrous methanol.

• pH Adjustment: Add a few drops of glacial acetic acid to maintain a slightly acidic pH (around 5-6), which is optimal for imine formation.

• Addition of Reducing Agent: Cool the mixture to 0 °C in an ice bath. Slowly add sodium cyanoborohydride (1.5 eq) portion-wise. Alternatively, the reaction can be carried out under a hydrogen atmosphere with a catalytic amount of Pd-C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench it by slowly adding water. Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extraction: Dilute the residue with water and basify with a saturated sodium bicarbonate solution until the pH is ~8-9. Extract the aqueous layer with ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Pharmacological Context and Potential Applications

The primary therapeutic interest in 2-aminopropane-1,3-diol derivatives lies in their ability to modulate sphingosine-1-phosphate (S1P) receptors.[4] These receptors are a class of G protein-coupled receptors that play crucial roles in the immune, cardiovascular, and central nervous systems.

Mechanism of Action: S1P Receptor Modulation

Caption: Figure 2: Simplified S1P Receptor Signaling Pathway and Drug Interaction.

Compounds like Fingolimod act as functional antagonists of the S1P1 receptor on lymphocytes.[4] By binding to the receptor, they cause its internalization and degradation, rendering the lymphocytes unresponsive to the S1P gradient that governs their egress from lymph nodes. This results in the sequestration of lymphocytes in the lymph nodes, preventing their infiltration into sites of inflammation, such as the central nervous system in multiple sclerosis.

Given its structural similarity to other S1P modulators, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is a strong candidate for possessing similar immunomodulatory properties. The 3,3-dimethylcyclohexyl group may confer unique properties in terms of receptor subtype selectivity, potency, and pharmacokinetic profile.

Potential Therapeutic Applications:

• Autoimmune Diseases: Multiple sclerosis, rheumatoid arthritis, psoriasis.[13]

• Organ Transplantation: Prevention of graft rejection.[4]

• Pain Management: Certain types of neuropathic and inflammatory pain.[5]

Analytical Methodologies

The characterization and quantification of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol would rely on standard analytical techniques used in pharmaceutical development.

Analytical Workflow

Caption: Figure 3: Analytical Workflow for the Characterization and Quantification of the Target Compound.

Sample Protocol: HPLC-UV/MS Analysis

Objective: To determine the purity of the synthesized 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and coupled to a Mass Spectrometer (MS).

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase:

• A: 0.1% Formic acid in water

• B: 0.1% Formic acid in acetonitrile

Gradient Elution:

• Start with 5% B, hold for 2 minutes.

• Linearly increase to 95% B over 10 minutes.

• Hold at 95% B for 2 minutes.

• Return to 5% B over 1 minute and re-equilibrate for 5 minutes.

Flow Rate: 1.0 mL/min Column Temperature: 30 °C Injection Volume: 10 µL UV Detection: 210 nm MS Detection: Electrospray ionization (ESI) in positive mode, scanning for the expected m/z of the protonated molecule [M+H]+.

Procedure:

• Prepare a stock solution of the sample in methanol (e.g., 1 mg/mL).

• Dilute the stock solution with the initial mobile phase composition to an appropriate concentration (e.g., 10 µg/mL).

• Inject the sample onto the HPLC system.

• Analyze the resulting chromatogram for the main peak and any impurities.

• Confirm the identity of the main peak by its mass-to-charge ratio from the MS data.

• Calculate the purity based on the peak area percentage from the UV chromatogram.

Conclusion

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol represents a promising, yet underexplored, member of the pharmacologically significant 2-aminopropane-1,3-diol family. While it may not be a commercially available compound with a registered CAS number, its synthesis is achievable through established chemical methods. Based on the extensive research on its analogs, particularly in the context of S1P receptor modulation, this compound holds considerable potential for investigation in immunology and neuropharmacology. This guide provides a foundational framework for researchers to synthesize, characterize, and evaluate the therapeutic potential of this and related novel chemical entities. Further studies are warranted to elucidate its precise biological activity, pharmacokinetic profile, and therapeutic efficacy.

References

• Royal Society of Chemistry. (2013). Supporting Information 2-Amino-1,3-propane diols: A versatile platform for the syntheses of aliphatic cyclic carbonate monomers. Retrieved from [Link]

• Fulop, F., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 1133-1141. Retrieved from [Link]

• Polymer Chemistry. (n.d.). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. RSC Publishing. Retrieved from [Link]

• Adachi, K., et al. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Bioorganic & Medicinal Chemistry Letters, 10(14), 1537-1540. Retrieved from [Link]

• Google Patents. (n.d.). WO2014136047A2 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

• PubChem. (n.d.). Cyclohexylamine. National Institutes of Health. Retrieved from [Link]

• Wikipedia. (n.d.). Cyclohexylamine. Retrieved from [Link]

• PubChem. (n.d.). 2-(Dimethylamino)propane-1,3-diol. Retrieved from [Link]

• Google Patents. (n.d.). DE69825056T2 - 2-AMINOPROPAN-1,3-DIOL COMPOUNDS, THEIR MEDICAL APPLICATION AND INTERMEDIATES TO THEIR SYNTHESIS.

• Wikipedia. (n.d.). 1,3-Propanediol. Retrieved from [Link]

• Greenchem International Limited. (n.d.). Cyclohexylamine. Retrieved from [Link]

• US EPA. (2006, November 16). Robust Summaries & Test Plan: 2-amino-2-hydroxymethyl-1-3-propanediol. Retrieved from [Link]

• Google Patents. (n.d.). EP1635803A1 - Use of 2-amino-1-3-propanediol derivatives for the manufacture of a medicament for the treatment of various types of pain.

• Fujita, T., et al. (1996). Potent Immunosuppressants, 2-Alkyl-2-aminopropane-1,3-diols. Journal of Medicinal Chemistry, 39(22), 4451-4459. Retrieved from [Link]

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Engineering Novel N-Substituted 2-Amino-1,3-Propanediol Analogs: A Comprehensive Guide to S1P Receptor Modulators

Executive Summary

The development of sphingosine-1-phosphate (S1P) receptor modulators represents a watershed moment in immunopharmacology. At the structural heart of this revolution are N-substituted 2-amino-1,3-propanediol analogs , a class of compounds inspired by the natural product myriocin. The archetypal molecule in this class, Fingolimod (FTY720), was the first oral disease-modifying therapy approved for relapsing-remitting multiple sclerosis (RRMS) [1].

As a Senior Application Scientist, I have observed that successful drug development in this space requires a rigorous understanding of the delicate interplay between the 2-amino-1,3-propanediol pharmacophore and the specific S1P receptor subtypes (S1P1–S1P5). This whitepaper provides an in-depth technical roadmap for the rational design, synthesis, and in vitro validation of novel N-substituted 2-amino-1,3-propanediol analogs.

Mechanistic Grounding: The S1P Receptor Axis

To engineer effective analogs, one must first understand the biological causality of the 2-amino-1,3-propanediol core. These molecules are typically administered as prodrugs. In vivo, the primary hydroxyl group of the propanediol core is phosphorylated by Sphingosine Kinase 2 (SphK2) [2].

The resulting phosphate metabolite (e.g., FTY720-P) acts as a high-affinity agonist at four of the five S1P receptors (S1P1, S1P3, S1P4, and S1P5) [3]. However, the therapeutic efficacy in autoimmune conditions is driven by functional antagonism at the S1P1 receptor. Initial agonism leads to profound receptor internalization and ubiquitin-mediated degradation. Without surface S1P1 receptors, lymphocytes lose their ability to sense the S1P gradient required to egress from secondary lymphoid organs, effectively sequestering them away from the central nervous system.

Fig 1: Mechanism of action for 2-amino-1,3-propanediol prodrugs via S1P1 functional antagonism.

Rational Drug Design & Structure-Activity Relationship (SAR)

The 2-amino-1,3-propanediol core is non-negotiable; it perfectly mimics the polar headgroup of endogenous sphingosine. However, the N-substitution and the lipophilic tail are prime targets for structural optimization.

• The Lipophilic Tail: S1P receptors possess a deep, hydrophobic ligand-binding pocket. The length and rigidity of the tail dictate receptor subtype affinity. For instance, replacing the flexible octyl chain of FTY720 with rigidified aromatic systems can tune out S1P3 activity, which is historically associated with adverse cardiovascular events (e.g., bradycardia and hypertension) [4].

• N-Substitution: Modifying the amino group (N-alkylation or N-acylation) alters the pKa of the molecule, influencing its bioavailability, central nervous system (CNS) penetrance, and its efficiency as a substrate for SphK2[5].

Quantitative S1P Receptor Subtype Selectivity

To benchmark novel analogs, we compare their half-maximal effective concentrations (EC50) against known modulators. The goal of next-generation analogs is to maximize S1P1/S1P5 activity while minimizing S1P3 engagement.

Table 1: EC50 Values (nM) of Key S1P Receptor Modulators [3][6]

Compound	S1P1 EC50 (nM)	S1P2 EC50 (nM)	S1P3 EC50 (nM)	S1P4 EC50 (nM)	S1P5 EC50 (nM)
FTY720-P	0.4	>10,000	54.0	26.0	1.8
BAF312 (Comparator)	2.5	>10,000	>10,000	245.0	0.8

(Note: BAF312 is an alkoxyimino derivative shown here to illustrate the ideal S1P1/S1P5 selective profile that novel 2-amino-1,3-propanediols strive to achieve).

Experimental Workflows: Synthesis & Validation

Protocol A: Divergent Synthesis of N-Substituted Analogs

Expertise & Causality: We employ a divergent synthetic strategy starting from a common 2-amino-1,3-propanediol scaffold. This allows for the late-stage introduction of diverse N-substituents, maximizing library generation efficiency without repeating early-stage carbon-carbon bond formations [5]. We utilize the Petasis borono-Mannich reaction because it elegantly couples three components in a single pot, bypassing unstable intermediate isolation [1].

Fig 2: Divergent synthetic workflow utilizing the multi-component Petasis reaction.

Step-by-Step Methodology:

• Preparation of Boronic Acid: Hydroborate 1-ethenyl-4-octylbenzene using catecholborane in THF, followed by hydrolysis to yield 2-(4-octylphenyl)-vinylboronic acid.

• Petasis Multi-Component Coupling: In a round-bottom flask, combine dihydroxyacetone (1.0 eq), the target primary amine (e.g., benzylamine for protection, or a novel alkylamine for direct N-substitution) (1.0 eq), and the boronic acid (1.2 eq) in ethanol. Stir at room temperature for 24 hours.

• Intermediate Isolation: Evaporate the solvent and purify the resulting protected 2-amino-1,3-propanediol via flash column chromatography (silica gel, DCM/MeOH gradient).

• Catalytic Hydrogenolysis (If N-benzyl protected): Dissolve the intermediate in methanol. Add 10% Pd/C (0.1 eq by weight). Stir under a hydrogen atmosphere (1 atm) for 12 hours to cleave the benzyl group and reduce the vinyl double bond simultaneously.

• Self-Validating Checkpoint: Perform ¹H NMR (CDCl3). The protocol is validated if the vinylic protons (typically 6.0–6.5 ppm) and the benzyl benzylic protons (~3.8 ppm) are completely absent, confirming both reduction and deprotection.

Protocol B: In Vitro [35S]GTPγS Binding Assay

Expertise & Causality: To evaluate the synthesized analogs, we must measure their ability to activate S1P receptors. Because S1P receptors are G-protein coupled receptors (GPCRs), agonist binding triggers the exchange of GDP for GTP on the Gαi subunit. By using [35S]GTPγS—a radiolabeled, non-hydrolyzable GTP analog—we can directly quantify receptor activation. This method is superior to downstream calcium assays because it prevents signal amplification artifacts, providing a true measure of receptor-ligand pharmacology [6].

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293T cells stably expressing the human S1P1 receptor. Homogenize in ice-cold buffer (20 mM HEPES, 100 mM NaCl, 10 mM MgCl2, pH 7.4) and centrifuge at 40,000 x g for 30 minutes. Resuspend the membrane pellet.

• Assay Incubation: In a 96-well plate, combine 10 µg of membrane protein, 10 µM GDP, 0.1 nM [35S]GTPγS, and varying concentrations of the chemically synthesized phosphorylated analog (10⁻¹² to 10⁻⁵ M) in assay buffer.

• Reaction: Incubate the plate at 30°C for 60 minutes to allow the G-proteins to bind the radiotracer.

• Filtration & Quantification: Terminate the reaction by rapid filtration through GF/C glass fiber filters using a cell harvester. Wash three times with ice-cold buffer. Add scintillation fluid and read the radioactivity (CPM) using a MicroBeta counter.

• Self-Validating Checkpoint: The assay system must include two internal controls to be deemed trustworthy:

  • Positive Control: Endogenous S1P (defines 100% Emax).

  • Negative Control: The un-phosphorylated prodrug analog. The assay is only valid if the un-phosphorylated compound yields a baseline signal, proving that the membrane preparation is free of contaminating endogenous Sphingosine Kinase activity.

Conclusion

The rational design of N-substituted 2-amino-1,3-propanediol analogs requires a meticulous balance of synthetic chemistry and receptor pharmacology. By utilizing divergent synthetic routes like the Petasis reaction and validating functional antagonism through rigorous, self-controlled GTPγS assays, researchers can successfully navigate the SAR landscape to discover next-generation, subtype-selective immunomodulators.

References

• A Comprehensive Review on Synthetic Approach for Fingolimod. Indian Journal of Advances in Chemical Science. Available at:[Link]

• Immunomodulator FTY720 Induces eNOS-Dependent Arterial Vasodilatation via the Lysophospholipid Receptor S1P3. AHA Journals (Circulation Research). Available at: [Link]

• The Clinically-tested S1P Receptor Agonists, FTY720 and BAF312, Demonstrate Subtype-Specific Bradycardia (S1P1) and Hypertension. PLOS ONE. Available at: [Link]

• Novel Potent Selective Orally Active S1P5 Receptor Antagonists. National Institutes of Health (NIH). Available at:[Link]

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol molecular weight

An In-Depth Technical Guide to 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Abstract

This technical guide provides a comprehensive analysis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, a substituted amino alcohol. The document delineates the fundamental physicochemical properties of the molecule, centered on its molecular weight and structure. A plausible synthetic route is proposed, leveraging established organic chemistry principles for the reductive amination of a ketone precursor with 2-amino-1,3-propanediol (serinol). Furthermore, this guide explores the potential biological significance of this compound by drawing parallels with structurally related pharmacologically active agents, such as the immunosuppressant FTY720 (Fingolimod). Detailed, field-proven protocols for analytical characterization via Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy are provided to ensure a self-validating framework for researchers. This document is intended for professionals in drug discovery, chemical synthesis, and materials science, offering both foundational data and practical, actionable methodologies.

Compound Identification and Physicochemical Properties

The foundational step in the study of any chemical entity is the precise determination of its molecular characteristics. The molecular weight of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is a critical parameter for stoichiometric calculations in synthesis, quantitative analysis, and for interpreting mass spectrometry data. The structure consists of a propane-1,3-diol backbone, with an amino group at the C2 position that is further substituted with a 3,3-dimethylcyclohexyl group.

The molecular formula is determined by summing the atomic weights of its constituent atoms: 11 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Property	Value	Source
Molecular Formula	C₁₁H₂₃NO₂	Calculated
Molecular Weight (Molar Mass)	201.31 g/mol
IUPAC Name	2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol	N/A
Synonyms	2-((3,3-Dimethylcyclohexyl)amino)-1,3-propanediol	N/A
CAS Number	1562081-08-6
Physical Form	Solid or semi-solid or liquid
Canonical SMILES	CC1(CCC(CC1)NC(CO)CO)C	PubChem
InChI Key	ABIFHESQIMASMT-UHFFFAOYSA-N

Proposed Synthesis and Mechanistic Rationale

The synthesis of 2-substituted 2-aminopropane-1,3-diols is a well-established field, often driven by the development of pharmaceutical agents like Fingolimod.[1] A robust and logical approach to synthesize the title compound is through reductive amination. This strategy involves the reaction of a ketone (3,3-dimethylcyclohexanone) with 2-amino-1,3-propanediol (also known as Serinol), followed by the reduction of the resulting imine or enamine intermediate.

The choice of a reducing agent is critical for the success of this reaction. Sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) are often employed because they are mild enough to selectively reduce the imine in the presence of the ketone, minimizing side reactions. The overall process is efficient and provides a direct route to the target secondary amine.

Experimental Protocol: Synthesis via Reductive Amination

• Reaction Setup: To a round-bottom flask, add 3,3-dimethylcyclohexanone (1.0 eq) and 2-amino-1,3-propanediol (Serinol, 1.1 eq).[2]

• Solvent Addition: Dissolve the reactants in a suitable protic solvent, such as methanol or ethanol (approx. 0.5 M concentration).

• pH Adjustment: Adjust the pH of the mixture to approximately 6-7 using a mild acid like acetic acid. This is crucial as the formation of the iminium ion intermediate is acid-catalyzed but the free amine is required for the initial nucleophilic attack.

• Reducing Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium cyanoborohydride (NaBH₃CN, 1.5 eq) portion-wise. Causality: The slow addition at a reduced temperature controls the exothermic reaction and prevents over-reduction or side reactions.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS to confirm the consumption of the starting materials.[3]

• Workup: Quench the reaction by slowly adding 1 M HCl until gas evolution ceases. Basify the solution with aqueous NaOH to pH > 10.

• Extraction and Purification: Extract the aqueous layer with an organic solvent such as ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product using column chromatography on silica gel to yield the pure 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Synthesis Workflow Diagram

Caption: Reductive amination workflow for the synthesis of the target compound.

Potential Applications and Biological Context

The 2-amino-1,3-propanediol structural motif is of significant interest in medicinal chemistry. It forms the core of sphingosine, a critical signaling lipid, and its synthetic analogs.[4] One of the most prominent examples is Fingolimod (FTY720), an immunosuppressive drug used to treat multiple sclerosis.[1] Fingolimod is a pro-drug that gets phosphorylated in vivo to mimic sphingosine-1-phosphate (S1P), acting as a functional antagonist at S1P receptors and leading to lymphocyte sequestration in lymph nodes.

Given the structural similarity, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol could be investigated for similar biological activities. The 3,3-dimethylcyclohexyl group provides a bulky, lipophilic moiety that could influence receptor binding, membrane permeability, and metabolic stability. This makes it a candidate for research in areas such as:

• Immunosuppression: As a potential S1P receptor modulator.

• Anticancer Agents: Sphingolipid metabolism is often dysregulated in cancer.[4]

• Corrosion Inhibition: Cyclohexylamine and its derivatives are known corrosion inhibitors, an application where the amino alcohol functionality could enhance surface adhesion.[5]

Hypothetical Signaling Pathway Involvement

Caption: Hypothetical mechanism mimicking Fingolimod's action on S1P receptors.

Analytical Characterization Protocols

To ensure the identity and purity of the synthesized compound, a combination of analytical techniques is required. Each protocol below is designed as a self-validating system.

Mass Spectrometry for Molecular Weight Verification

• Objective: To confirm the molecular weight of 201.31 g/mol .

• Technique: Electrospray Ionization Time-of-Flight Mass Spectrometry (ESI-TOF MS).

• Protocol:

  • Prepare a 1 mg/mL solution of the purified compound in methanol.

  • Dilute the stock solution 1:100 in 50:50 acetonitrile:water with 0.1% formic acid. Causality: Formic acid aids in protonation, facilitating detection in positive ion mode.

  • Infuse the sample directly into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in positive ion mode over a mass range of m/z 50-500.

• Expected Results: A prominent peak should be observed at m/z 202.1805, corresponding to the protonated molecule [M+H]⁺ (C₁₁H₂₄NO₂⁺). The high-resolution mass should be within 5 ppm of the theoretical value.

NMR Spectroscopy for Structural Elucidation

• Objective: To confirm the covalent structure and stereochemistry.

• Solvent: Deuterated chloroform (CDCl₃) or Deuterated methanol (CD₃OD).

• ¹H NMR Spectroscopy:

  • Dissolve ~5-10 mg of the sample in ~0.7 mL of deuterated solvent.

  • Acquire the spectrum on a 400 MHz or higher spectrometer.

  • Expected Signals:

    • ~0.9 ppm (singlet, 6H): Two methyl groups at the C3 position of the cyclohexyl ring.

    • ~1.0-1.8 ppm (multiplets, 9H): Protons of the cyclohexyl ring and the N-H proton.

    • ~2.5-3.0 ppm (multiplet, 1H): The proton on the carbon bearing the nitrogen (C2 of the propane diol).

    • ~3.5-3.8 ppm (multiplet, 4H): The four protons of the two -CH₂OH groups.

    • ~2.0-4.0 ppm (broad singlet, 2H): Two hydroxyl (-OH) protons.

• ¹³C NMR Spectroscopy:

  • Acquire a proton-decoupled ¹³C spectrum from the same sample.

  • Expected Signals:

    • ~22-35 ppm: Signals corresponding to the gem-dimethyl carbons and other aliphatic carbons of the cyclohexyl ring.

    • ~40-55 ppm: Signals for the remaining cyclohexyl carbons.

    • ~60-70 ppm: Signals for the C1 and C3 carbons of the propanediol backbone and the C2 carbon attached to the nitrogen.

FTIR Spectroscopy for Functional Group Identification

• Objective: To identify characteristic functional groups.

• Technique: Attenuated Total Reflectance (ATR)-FTIR.

• Protocol:

  • Place a small amount of the neat sample directly on the ATR crystal.

  • Acquire the spectrum over a range of 4000-400 cm⁻¹.

• Expected Absorption Bands:

  • 3300-3400 cm⁻¹ (broad): O-H stretching from the hydroxyl groups.

  • 3200-3300 cm⁻¹ (medium): N-H stretching of the secondary amine.

  • 2850-2960 cm⁻¹ (strong): C-H stretching of the alkyl groups.

  • 1040-1150 cm⁻¹ (strong): C-O stretching of the primary alcohols and C-N stretching of the amine.

Conclusion

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is a molecule with a defined molecular weight of 201.31 g/mol . Its structure combines the pharmacologically relevant 2-amino-1,3-propanediol core with a lipophilic dimethylcyclohexyl group. The synthetic and analytical protocols detailed in this guide provide a robust framework for researchers to produce and validate this compound. Its structural similarity to known immunosuppressive agents suggests it is a promising candidate for further investigation in drug discovery and development programs. The comprehensive data and methodologies presented herein are intended to facilitate and accelerate such research endeavors.

References

• Wikipedia. 1,3-Propanediol. Available at: [Link]

• Yan, Z., et al. (2018). Characterization of a New Cyclohexylamine Oxidase From Acinetobacter sp. YT-02. Frontiers in Microbiology. Available at: [Link]

• Google Patents. WO2014136047A2 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.
• Google Patents. US5294719A - Cyclohexylamine compounds useful as a stabilizer for organic materials.

• PubChem. 2-(Dimethylamino)propane-1,3-diol. Available at: [Link]

• ResearchGate. Determination of higher aliphatic amines and cyclohexylamine by TLC after derivatization with 1-fluoro-2,4-dinitrobenzene. Available at: [Link]

• Kiuchi, M., et al. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry. Available at: [Link]

• Wikipedia. Cyclohexylamine. Available at: [Link]

• PubChem. 2-[(3-Phenylcyclobutyl)amino]propane-1,3-diol. Available at: [Link]

• Google Patents. US5998669A - Process for production of 2-amino-1,3-propanediol.
• Google Patents. US9718795B2 - 1,4-cyclohexylamine derivatives and processes for the preparation thereof.

• Supporting Information. 2-Amino-1,3-propane diols: A versatile platform for the syntheses of aliphatic cyclic carbonate monomers. Available at: [Link]

• Cingolani, F., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry. Available at: [Link]

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• 1. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5998669A - Process for production of 2-amino-1,3-propanediol - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols [beilstein-journals.org]
• 5. Cyclohexylamine - Wikipedia [en.wikipedia.org]

Solubility of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol in water

Technical Guide: Solubility Profile & Characterization of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Executive Summary This technical guide details the physicochemical properties and solubility behavior of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol , a specialized amphiphilic amino-diol intermediate. While direct experimental data for this specific isomer is often proprietary, its behavior can be robustly predicted and characterized based on its structural analogs (e.g., the 3,4-dimethyl isomer and serinol derivatives). This molecule exhibits pH-dependent solubility characteristic of secondary amines and potential surfactant-like properties due to its lipophilic cyclohexyl tail and hydrophilic diol headgroup.

Physicochemical Identity & Predicted Properties

The molecule consists of a lipophilic 3,3-dimethylcyclohexyl moiety linked to a hydrophilic 2-amino-1,3-propanediol (serinol) backbone. This structure dictates a distinct solubility profile governed by ionization (pH) and hydrophobic hydration.

Table 1: Predicted Physicochemical Profile

Property	Value / Prediction	Rationale
Molecular Formula	C₁₁H₂₃NO₂	Based on structure.
Molecular Weight	201.31 g/mol	Calculated.[1]
pKa (Base)	~9.5 – 10.2	Typical for secondary aliphatic amines (e.g., serinol derivatives).
LogP (Neutral)	~0.6 – 1.2	Estimated from analogs (3,5-dimethyl isomer mono-ol LogP ~1.78; diol reduces LogP by ~1.0).
LogD (pH 7.4)	~ -1.5 to -0.5	At physiological pH, the amine is >99% protonated, significantly increasing water solubility.
Water Solubility (Neutral)	Moderate (1–10 mg/mL)	The diol group provides significant hydrogen bonding, counteracting the cyclohexyl lipophilicity.
Water Solubility (Acidic)	High (>100 mg/mL)	Formation of the hydrochloride salt leads to high solubility.
Physical State	Waxy Solid / Viscous Oil	Likely low melting point due to the flexible cyclohexyl ring and potential for hydrogen bonding disruption.

Thermodynamic Solubility Mechanism

The solubility of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is not a single static value but a dynamic function of the solution's pH and ionic strength.

pH-Dependent Solubility (Henderson-Hasselbalch)

The molecule behaves as a weak base.

• pH < pKa (Acidic/Neutral): The nitrogen atom is protonated (

  ). The ionic charge dominates, creating a highly soluble cationic species.

• pH > pKa (Basic): The molecule exists as a neutral free base (

  ). Solubility is limited by the hydrophobic effect of the 3,3-dimethylcyclohexyl group, though the two hydroxyl groups prevent complete insolubility.

Amphiphilic Behavior & Micellization

This molecule possesses a classic surfactant structure: a non-polar tail (dimethylcyclohexyl) and a polar head (aminodiol).

• Critical Micelle Concentration (CMC): At high concentrations, the neutral form may self-assemble into micelles rather than precipitating, potentially leading to false-high solubility readings if using light scattering methods.

• Cloud Point: As temperature increases, the hydration shell of the diol may dehydrate, leading to phase separation (clouding), particularly in the neutral state.

Experimental Protocols for Solubility Determination

Protocol A: pH-Solubility Profiling (Potentiometric Titration)

Best for: Determining the intrinsic solubility (

) and pKa simultaneously.

• Preparation: Dissolve 5-10 mg of the compound in 10 mL of 0.1 M HCl (ensure complete dissolution as the salt).

• Titration: Titrate with 0.1 M NaOH (standardized) at 25°C under inert gas (N₂ or Ar) to prevent carbonate formation.

• Detection: Monitor pH vs. volume of base added.

• Analysis:

  • The pKa is derived from the half-neutralization point.

  • Precipitation Point: A sudden deviation in the titration curve (or turbidity onset) indicates the solubility limit of the neutral species (

    ).

  • Use the Henderson-Hasselbalch equation to fit the profile:

Protocol B: Equilibrium Solubility (Shake-Flask Method)

Best for: Confirming saturation solubility at specific pH values (e.g., pH 7.4, pH 1.2).

• Excess Addition: Add excess solid compound to 5 mL of buffer (pH 1.2, 6.8, and 7.4) in borosilicate glass vials.

• Equilibration: Shake at 25°C for 24–48 hours.

  • Critical Step: Check for "oiling out" (formation of a second liquid phase instead of a solid). If oiling occurs, solubility is defined by the concentration in the aqueous phase in equilibrium with the oil.

• Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PVDF filter (pre-saturated to avoid adsorption).

• Quantification: Analyze the supernatant via HPLC-UV (or LC-MS if UV absorbance is low due to lack of chromophores).

  • Note: This molecule lacks strong UV chromophores (phenyl rings). Use CAD (Charged Aerosol Detection) , ELSD , or derivatization (e.g., with FMOC-Cl) for UV detection.

Visualization of Solubility Workflow

The following diagram illustrates the decision logic for characterizing the solubility of this amphiphilic amine.

Figure 1: Decision tree for the experimental determination of solubility, accounting for potential phase separation (oiling out) and micellization common in cyclohexyl-amino-diols.

Formulation & Handling Implications

• Salt Selection: For pharmaceutical applications requiring high solubility (>50 mg/mL), convert the free base to a salt. The Hydrochloride (HCl) or Tartrate salts are recommended. The HCl salt will be highly crystalline and non-hygroscopic compared to the free base.

• Cosolvents: If formulating the neutral species (e.g., for transdermal delivery), use semi-polar cosolvents. Propylene Glycol (PG) or Ethanol are excellent choices, as they solubilize both the cyclohexyl tail and the diol head.

• Stability: The secondary amine is prone to oxidation over time. Store under inert atmosphere (Argon/Nitrogen) and protect from light. The 1,3-diol structure is stable but hygroscopic; desiccated storage is mandatory.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10057488, 2-(Dimethylamino)propane-1,3-diol. Retrieved from [Link]

• Avdeef, A. (2003).Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Standard text for pKa and solubility profiling protocols).
• Bergström, C. A., et al. (2007).Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences. (Validation of Henderson-Hasselbalch for amino-drugs).

Sources

• 1. 2-((3,4-Dimethylcyclohexyl)amino)propane-1,3-diol | 1562081-08-6 [sigmaaldrich.com]

A Technical Guide to the Structure-Activity Relationship of Dimethylcyclohexyl Amino Diols: From Stereochemical Nuances to Therapeutic Potential

This guide provides an in-depth exploration of the structure-activity relationships (SAR) governing the biological effects of dimethylcyclohexyl amino diols. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond theoretical knowledge to offer actionable insights into the design, synthesis, and evaluation of this promising chemical scaffold. We will dissect the critical interplay of stereochemistry and substituent effects, grounding our analysis in established bioisosteric principles and data from analogous compound classes to construct a predictive framework for rational drug design.

The Aminocyclohexane Diol Scaffold: A Privileged Motif in Medicinal Chemistry

The cyclohexane ring is a ubiquitous scaffold in medicinal chemistry, offering a rigid, three-dimensional framework that can be precisely decorated with functional groups to interact with biological targets. The incorporation of both amino and diol functionalities introduces key hydrogen bond donors and acceptors, as well as potential points for salt bridge formation, making these molecules adept at high-affinity binding to enzymes and receptors.

While the specific SAR of dimethylcyclohexyl amino diols is an emerging area, the broader class of amino diols has established therapeutic relevance. For instance, compounds based on a 2-aminopropane-1,3-diol core are known to possess potent immunosuppressive activities.[1][2] These precedents strongly suggest that the dimethylcyclohexyl amino diol scaffold is a promising starting point for the development of novel therapeutics, particularly in areas like immunology and oncology. This guide will build upon these foundational principles to delineate a focused SAR for the title compounds.

Decoding the Core Pharmacophore: The Interplay of Amine and Diol Functionalities

A pharmacophore represents the essential three-dimensional arrangement of functional groups required for a molecule's biological activity. For dimethylcyclohexyl amino diols, the amine and the two hydroxyl groups constitute the primary pharmacophore.

• The Amino Group: As a primary, secondary, or tertiary amine, this group is typically protonated at physiological pH, acting as a potent hydrogen bond donor and a potential anchor for electrostatic interactions with acidic residues (e.g., aspartate, glutamate) in a protein's active site.

• The Diol Moiety: The two hydroxyl groups can function as both hydrogen bond donors and acceptors. Their spatial relationship (e.g., 1,2-diol, 1,3-diol, or 1,4-diol) is critical, as it dictates the "bite angle" and distance for simultaneous interactions with a target protein. This dual functionality allows for precise and often high-affinity binding.

The interplay between the amine and the diol is crucial. Their relative positioning on the cyclohexane ring creates a specific three-dimensional vector of interaction points that a biological target recognizes.

The Decisive Role of Stereochemistry in Bioactivity

For a rigid scaffold like cyclohexane, stereochemistry is arguably the most critical determinant of biological activity. Subtle changes in the spatial arrangement of substituents can dramatically alter the molecule's shape, leading to significant differences in binding affinity and efficacy.

Relative Stereochemistry (Cis/Trans Isomerism)

The relative orientation of the amino, diol, and methyl groups (cis or trans) fundamentally defines the molecule's conformation. A trans configuration, for instance, typically results in a more linear, extended conformation, while a cis configuration forces a "folded" or bent shape.

This principle has been elegantly demonstrated in related systems. For example, studies on Proteolysis Targeting Chimeras (PROTACs) have shown that a single stereochemical inversion in a 1,4-cyclohexyl linker (from cis to trans) dramatically alters the molecule's conformation.[3][4] The trans isomer adopted a rigid, extended conformation, whereas the cis isomer collapsed into a folded state.[3][4] While the cis isomer showed stronger binary binding to its target, the trans isomer, due to its conformational rigidity, was a more effective degrader in a cellular context.[3] This highlights that biological activity is not merely a function of binding affinity but is intimately tied to the overall 3D presentation of the molecule, which is controlled by its relative stereochemistry.

For dimethylcyclohexyl amino diols, this means that a trans-1,2-diamino-3,4-diol, for example, will present its functional groups in a completely different spatial orientation than its cis counterpart, making it likely that only one of the two diastereomers will be active against a specific biological target.

Caption: Conformational impact of cis/trans isomerism on receptor binding.

Absolute Stereochemistry (Enantioselectivity)

Biological systems, being chiral themselves, often exhibit a strong preference for one enantiomer of a drug molecule over the other. The (R) and (S) configurations at each stereocenter determine the molecule's absolute three-dimensional arrangement. It is common for one enantiomer to be highly active while the other is significantly less active or even inactive.

In the development of the immunosuppressive drug FTY720 (Fingolimod), which is structurally related to 2-aminopropane-1,3-diols, the absolute configuration at the carbon bearing the amino group was found to be essential for potent activity.[2] This underscores the necessity of synthesizing and testing enantiomerically pure dimethylcyclohexyl amino diols to fully elucidate the SAR and identify the true "eutomer" (the more active enantiomer).

Influence of Cyclohexane Ring Substitution

The two methyl groups on the cyclohexane ring are not mere spectators; they actively contribute to the molecule's properties and its interaction with a target.

• Lipophilicity and Steric Bulk: The methyl groups increase the lipophilicity of the scaffold, which can enhance membrane permeability and access to intracellular targets. They also introduce steric bulk, which can either be beneficial, by promoting a specific binding orientation, or detrimental, by causing steric clashes with the target protein.

• Conformational Locking: The position of the dimethyl groups (e.g., 1,1-dimethyl, 3,3-dimethyl) can influence the conformational flexibility of the cyclohexane ring, potentially "locking" it into a preferred chair or boat conformation that is optimal for binding.

A systematic SAR study would involve synthesizing analogs where the position and even the nature of these alkyl groups are varied (e.g., replacing dimethyl with a cyclopropyl group) to probe the size and nature of the corresponding binding pocket.

Proposed Pharmacophore Model

Based on the principles discussed, we can propose a hypothetical pharmacophore model for a biologically active dimethylcyclohexyl amino diol. This model serves as a working hypothesis for virtual screening and de novo design.

Caption: Key features of a proposed pharmacophore for dimethylcyclohexyl amino diols.

This model includes:

• A positive ionizable feature (the amine).

• A hydrogen bond donor (the protonated amine).

• Two hydrogen bond acceptors (the hydroxyls).

• A hydrophobic region (the dimethyl-substituted cyclohexane core).

The precise 3D arrangement and the distances (d1-d5) between these features, dictated by the stereochemistry, are what determine the binding specificity.

Methodologies for SAR Elucidation

A robust SAR study requires a systematic approach, integrating chemical synthesis with biological evaluation.

Experimental Workflow: From Synthesis to Activity

Caption: Workflow for the synthesis and evaluation of dimethylcyclohexyl amino diols.

Protocol: Stereoselective Synthesis

Accessing individual stereoisomers is paramount. A potential route could start from a commercially available chiral precursor, such as (1R,2R)-N,N'-Dimethylcyclohexane-1,2-diamine.

Objective: To synthesize a specific stereoisomer of a dimethylcyclohexyl amino diol.

Step-by-Step Protocol (Hypothetical):

• Starting Material: Begin with an enantiomerically pure dimethylcyclohexene oxide.

• Epoxide Opening: Perform a regioselective and stereospecific ring-opening of the epoxide. Using an azide source (e.g., sodium azide) would introduce a nitrogen functionality trans to the attacking hydroxyl group, resulting in an azido alcohol.

• Diol Formation: The remaining double bond can be dihydroxylated using a stereoselective agent like osmium tetroxide (OsO₄) with a chiral ligand to control the facial selectivity of the addition, thereby forming the second and third stereocenters.

• Amine Formation: Reduce the azide group (e.g., via hydrogenation with Pd/C) to the primary amine.

• Protection/Deprotection: Throughout the synthesis, appropriate protecting groups for the hydroxyl and amino functionalities will be necessary to ensure chemoselectivity.

• Purification and Characterization: Each intermediate and the final product must be rigorously purified (e.g., by flash chromatography or HPLC) and characterized (NMR, Mass Spectrometry, Optical Rotation) to confirm its structure and stereochemical integrity.

Protocol: In Vitro Immunosuppressive Activity Assay

Given the known activity of related amino diols, a lymphocyte proliferation assay is a relevant method to screen for immunosuppressive potential.

Objective: To determine the concentration at which compounds inhibit T-cell proliferation by 50% (IC₅₀).

Step-by-Step Protocol:

• Cell Preparation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Compound Preparation: Prepare stock solutions of the synthesized dimethylcyclohexyl amino diol analogs in DMSO. Create a series of dilutions in cell culture medium.

• Assay Setup: Plate the PBMCs in a 96-well plate. Add the test compounds at various concentrations. Include a positive control (e.g., Cyclosporin A) and a vehicle control (DMSO).

• Stimulation: Add a mitogen, such as Phytohaemagglutinin (PHA), to stimulate T-cell proliferation in all wells except the negative control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Proliferation Measurement: Add a proliferation marker, such as BrdU or [³H]-thymidine, for the final 18 hours of incubation. Measure the incorporation of the marker using an appropriate plate reader.

• Data Analysis: Calculate the percentage of proliferation inhibition for each compound concentration relative to the vehicle control. Plot the inhibition curve and determine the IC₅₀ value for each compound using non-linear regression analysis.

Data Presentation for SAR Analysis

Clear and concise data presentation is essential for interpreting SAR. A well-structured table allows for direct comparison of structural modifications and their impact on activity.

Table 1: Hypothetical SAR Data for a Series of Dimethylcyclohexyl Amino Diol Analogs

Compound ID	Stereochemistry (C1, C2, C3, C4)	R¹ Group	R² Group	IC₅₀ (nM) vs. T-Cell Proliferation
REF-01	(1R, 2R, 3S, 4S) - trans, cis	H	H	50
ANA-01	(1S, 2S, 3R, 4R) - trans, cis	H	H	>10,000
ANA-02	(1R, 2S, 3R, 4S) - cis, cis	H	H	1,250
ANA-03	(1R, 2R, 3S, 4S) - trans, cis	Me	H	450
ANA-04	(1R, 2R, 3S, 4S) - trans, cis	H	Me	25

This is a representative table with hypothetical data.

From such a table, key SAR insights can be drawn:

• Enantioselectivity: Comparing REF-01 and ANA-01 shows a strong preference for the (1R, 2R, 3S, 4S) enantiomer.

• Diastereoselectivity: Comparing REF-01 and ANA-02 demonstrates the critical importance of the trans relationship between the C1-amino and C2-hydroxyl groups.

• Substituent Effects: Comparing REF-01 with ANA-03 and ANA-04 suggests that modification of the amine (R¹) is detrimental, while substitution on one of the hydroxyls (R²) is beneficial.

Conclusion and Future Directions

The dimethylcyclohexyl amino diol scaffold represents a promising, yet underexplored, area for therapeutic innovation. This guide has established a foundational structure-activity relationship framework based on high-confidence inferences from analogous chemical classes. The paramount importance of stereochemistry—both relative and absolute—cannot be overstated and must be the central consideration in any drug discovery campaign targeting this scaffold. The proposed synthetic and biological evaluation workflows provide a clear roadmap for researchers to systematically probe this chemical space.

Future efforts should focus on the synthesis of a diverse library of stereochemically pure analogs to validate this hypothetical SAR. Elucidation of the specific molecular target(s) through techniques like chemical proteomics will be crucial for transitioning from a promising scaffold to a lead candidate. By integrating rational design, stereocontrolled synthesis, and robust biological evaluation, the full therapeutic potential of dimethylcyclohexyl amino diols can be unlocked.

References

• Adachi, K., Kohara, T., Nakao, N., Arita, M., Chiba, K., Mishina, T., Sasaki, S., & Fujita, T. (1995). Potent immunosuppressants, 2-alkyl-2-aminopropane-1,3-diols. Bioorganic & Medicinal Chemistry Letters, 5(8), 853-856.
• Roy, K. (Ed.). (2017). Structure-Activity Relationship (SAR) and Quantitative Structure-Activity Relationship (QSAR)
• Kiuchi, M., Adachi, K., Kohara, T., Minoguchi, M., Hanano, T., Aoki, Y., Mishina, T., Arita, M., Nakao, N., Ohtsuki, K., Hoshino, Y., Teshima, K., Chiba, K., Sasaki, S., & Fujita, T. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 43(15), 2946-2961.
• Testa, A., Remsberg, J. R., GAVY, M., Bery, A., Tardy, S., Lucas, X., Ciulli, A. (2024). Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Discovery - the University of Dundee Research Portal.
• Testa, A., Remsberg, J. R., GAVY, M., Bery, A., Tardy, S., Lucas, X., & Ciulli, A. (2024). Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity. Bioorganic & Medicinal Chemistry Letters, 110, 129861.

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• 3. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 4. Stereochemical inversion at a 1,4-cyclohexyl PROTAC linker fine-tunes conformation and binding affinity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: A Guide to the Synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

These application notes provide a comprehensive guide for the synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, a novel serinol derivative with potential applications in pharmaceutical and materials science research. The protocols detailed herein are designed for researchers, scientists, and drug development professionals, emphasizing scientific integrity, experimental causality, and robust validation.

Introduction and Scientific Context

2-Amino-1,3-propanediol, commonly known as serinol, and its derivatives are crucial intermediates in a multitude of chemical syntheses.[1][2] They serve as foundational building blocks for pharmaceuticals, including X-ray contrast agents and immunosuppressants.[1][3][4] The structural backbone of serinol, a prochiral amino alcohol, offers a versatile platform for chemical modification, enabling the synthesis of a diverse array of functional molecules.[5][6] The target molecule, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, incorporates a bulky, lipophilic 3,3-dimethylcyclohexyl moiety onto the serinol scaffold. This structural modification is anticipated to modulate the compound's physicochemical properties, such as solubility, lipophilicity, and biological activity, making it a person of interest for screening in various therapeutic areas.

The synthetic strategy outlined in these notes is centered around the principle of reductive amination. This powerful and widely utilized chemical transformation allows for the formation of carbon-nitrogen bonds by reacting a carbonyl compound with an amine in the presence of a reducing agent.[7][8][9] In this specific application, 3,3-dimethylcyclohexanone is reacted with 2-amino-1,3-propanediol (serinol) to form an intermediate imine/enamine, which is subsequently reduced in situ to yield the desired secondary amine product. The choice of reductive amination is predicated on its high efficiency, selectivity, and broad substrate scope.[8][10]

Reaction Scheme and Mechanism

The synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol proceeds via a one-pot reductive amination reaction. The mechanism involves two key steps:

• Imine/Enamine Formation: 2-Amino-1,3-propanediol, a primary amine, undergoes a nucleophilic attack on the carbonyl carbon of 3,3-dimethylcyclohexanone. This is followed by dehydration to form a Schiff base (imine) or a more stable enamine intermediate. The reaction is typically catalyzed by mild acid.

• Reduction: The intermediate imine/enamine is then reduced to the corresponding secondary amine. This can be achieved using various reducing agents. Sodium borohydride (NaBH₄) is a commonly used, mild reducing agent suitable for this transformation.[9]

Reaction Visualization:

Caption: Reductive amination workflow for the synthesis of the target compound.

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis, purification, and characterization of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Amino-1,3-propanediol (Serinol)	≥98%	Sigma-Aldrich	Store in a desiccator.
3,3-Dimethylcyclohexanone	≥97%	Sigma-Aldrich
Sodium Borohydride (NaBH₄)	≥98%	Sigma-Aldrich	Handle with care, moisture sensitive.
Methanol (MeOH)	Anhydrous	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific	For extraction and chromatography.
Hexanes	ACS Grade	Fisher Scientific	For chromatography.
Saturated Sodium Bicarbonate (NaHCO₃) solution	Prepared in-house.
Brine (Saturated NaCl solution)	Prepared in-house.
Anhydrous Magnesium Sulfate (MgSO₄)	Fisher Scientific	For drying.
Deuterated Chloroform (CDCl₃)	Cambridge Isotope Laboratories	For NMR analysis.

Synthesis Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-amino-1,3-propanediol (5.0 g, 54.9 mmol) and anhydrous methanol (100 mL). Stir the mixture at room temperature until the serinol is completely dissolved.

• Addition of Ketone: To the stirred solution, add 3,3-dimethylcyclohexanone (6.93 g, 54.9 mmol) dropwise over 5 minutes.

• Imine Formation: Stir the reaction mixture at room temperature for 2 hours to facilitate the formation of the imine/enamine intermediate. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (Eluent: 10% MeOH in Dichloromethane).

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium borohydride (2.08 g, 54.9 mmol) portion-wise over 30 minutes. Caution: Hydrogen gas is evolved during this step. Ensure adequate ventilation.

• Reaction Completion and Quenching: After the addition of sodium borohydride is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (approximately 16 hours).

• Work-up:

  • Carefully quench the reaction by the slow addition of water (50 mL).

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Add ethyl acetate (100 mL) to the aqueous residue and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a viscous oil or semi-solid.

Purification Protocol

The crude product can be purified by flash column chromatography on silica gel.

• Column Preparation: Pack a glass column with silica gel using a slurry of 20% ethyl acetate in hexanes.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Load the dried silica onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 20% EtOAc and gradually increasing to 50% EtOAc).

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to obtain 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol as a white to off-white solid.

Synthesis and Purification Workflow:

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

Characterization and Data

The identity and purity of the synthesized 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol should be confirmed using standard analytical techniques.

Analytical Technique	Expected Results
¹H NMR (400 MHz, CDCl₃)	Peaks corresponding to the 3,3-dimethylcyclohexyl group (singlet for methyl groups, multiplets for cyclohexyl protons), and the propane-1,3-diol backbone (multiplets for CH and CH₂ protons). The NH proton will likely appear as a broad singlet.
¹³C NMR (100 MHz, CDCl₃)	Resonances for all unique carbon atoms in the molecule, including the quaternary carbon of the dimethylcyclohexyl group, the methyl carbons, the cyclohexyl ring carbons, and the carbons of the propanediol backbone.
Mass Spectrometry (ESI+)	A peak corresponding to the protonated molecule [M+H]⁺.
Melting Point	A sharp melting point range, indicating the purity of the crystalline solid.
Purity (by HPLC)	>95% purity.

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Conduct the reaction in a well-ventilated fume hood, especially during the addition of sodium borohydride.

• Reagent Handling: Sodium borohydride is a flammable solid and reacts with water to produce flammable hydrogen gas. Handle with care and avoid contact with moisture.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

This document provides a detailed and scientifically grounded protocol for the synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol via reductive amination. By following these procedures, researchers can reliably produce this novel serinol derivative for further investigation in drug discovery and materials science. The emphasis on explaining the rationale behind experimental choices aims to empower scientists to adapt and troubleshoot the synthesis as needed.

References

• Schmidt, H. W., & Wilkendorf, R. (1919). Über Derivate des 1,3-Propandiols. Berichte der deutschen chemischen Gesellschaft (A and B Series), 52(3), 389-399.

• Andreeßen, B., & Steinbüchel, A. (2011). Serinol: small molecule - big impact. AMB Express, 1(1), 13. [Link]

• Seema Finechem. (n.d.). Serinol 98% (2-Amino-1,3-propanediol), CAS No.534-03-2, C3H9NO2 Manufacturers & Suppliers In Navi Mumbai. [Link]

• Durand, P. L., et al. (2013). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. Polymer Chemistry, 4(10), 2945-2948. [Link]

• Wang, G., & Lu, Q. (2013). A nitrate ester of sedative alkyl alcohol improves muscle function and structure in a murine model of Duchenne muscular dystrophy. Molecular Pharmaceutics, 10(10), 3862–3870. [Link]

• Dangerfield, E. M., Plunkett, C. H., Win-Mason, A. L., Stocker, B. L., & Timmer, M. S. M. (2010). Hitchhiker's guide to reductive amination. The Journal of Organic Chemistry, 75(16), 5470–5477. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• ChemHelpASAP. (2020, March 21). reductive amination & secondary amine synthesis [Video]. YouTube. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). Process for production of 2-amino-1,3-propanediol.
• Google Patents. (n.d.). A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.
• Google Patents. (n.d.).

• MDPI. (2025, August 23). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. Catalysts. [Link]

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• 10. mdpi.com [mdpi.com]

Application Note: Reductive Amination Protocol for the Synthesis of N-(3,3-dimethylcyclohexyl)-2-amino-1,3-propanediol

Abstract

This document provides a comprehensive guide for the synthesis of N-(3,3-dimethylcyclohexyl)-2-amino-1,3-propanediol via a one-pot reductive amination of 3,3-dimethylcyclohexanone with serinol. Reductive amination is a cornerstone of modern organic synthesis for its efficiency in forming carbon-nitrogen bonds, a critical step in the development of pharmaceutical intermediates and other fine chemicals.[1][2] This protocol utilizes sodium triacetoxyborohydride (NaBH(OAc)₃) as a mild and selective reducing agent, offering high yields and operational simplicity.[3][4] We will delve into the reaction mechanism, provide a detailed step-by-step experimental protocol, and discuss key considerations for reaction optimization, purification, and characterization.

Reaction Scheme

Figure 1. Reductive amination of 3,3-dimethylcyclohexanone with serinol to yield N-(3,3-dimethylcyclohexyl)-2-amino-1,3-propanediol.

Introduction and Scientific Background

Reductive amination, or reductive alkylation, is a powerful method for preparing primary, secondary, and tertiary amines.[1] The process involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an intermediate imine or iminium ion, which is then reduced in situ to the corresponding amine.[5] This one-pot procedure is highly favored in drug development and medicinal chemistry due to its high atom economy and the ability to avoid the over-alkylation often encountered with direct alkylation methods.[2][6]

Mechanism of Action

The reaction proceeds in two main stages within a single pot:

• Imine/Iminium Ion Formation: The reaction begins with the nucleophilic attack of the primary amine (serinol) on the carbonyl carbon of 3,3-dimethylcyclohexanone. This forms a hemiaminal intermediate. Under mildly acidic conditions, the hemiaminal readily dehydrates to form a Schiff base, or imine. This imine exists in equilibrium with its protonated form, the iminium ion, which is the key electrophilic species for the reduction step.[7] The pH must be carefully controlled; if too acidic, the amine becomes fully protonated and non-nucleophilic, and if too basic, the dehydration of the hemiaminal is inefficient.[7]

• Hydride Reduction: A reducing agent selectively reduces the C=N double bond of the iminium ion. The choice of reducing agent is critical. Strong reducing agents like sodium borohydride (NaBH₄) can reduce the starting ketone, leading to unwanted side products.[8] Sodium triacetoxyborohydride [NaBH(OAc)₃] is the reagent of choice for this protocol because it is a mild and selective reducing agent that readily reduces iminium ions but is inert towards ketones and aldehydes.[3][9] Its steric bulk can also impart diastereoselectivity in certain reactions.[10]

Choice of Reagents

• 3,3-Dimethylcyclohexanone: A cyclic ketone with gem-dimethyl substitution, which can introduce steric considerations.

• Serinol (2-Amino-1,3-propanediol): A primary amine bearing two primary hydroxyl groups.[11][12] These hydroxyl groups are generally unreactive under the mild conditions of this protocol but may require protection in more complex syntheses.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): A mild and selective hydride donor. It is less moisture-sensitive than other borohydrides and does not generate toxic byproducts like sodium cyanoborohydride (NaBH₃CN).[4][13]

• 1,2-Dichloroethane (DCE): The preferred solvent for NaBH(OAc)₃-mediated reductive aminations, as it generally provides faster reaction times and better yields compared to other solvents like THF or acetonitrile.[3][13]

• Acetic Acid (AcOH): Often used as a catalyst to facilitate imine formation, especially with less reactive ketones.[13]

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier
3,3-Dimethylcyclohexanone	≥97%	Sigma-Aldrich
Serinol	98%	Sigma-Aldrich
Sodium Triacetoxyborohydride	97%	Sigma-Aldrich
1,2-Dichloroethane (DCE), Anhydrous	≥99.8%	Sigma-Aldrich
Acetic Acid, Glacial	≥99.7%	Sigma-Aldrich
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	Fisher Scientific
Silica Gel	230-400 mesh	VWR
Round-bottom flask, magnetic stirrer, stir bar, condenser, nitrogen inlet, standard glassware	N/A	VWR
Rotary evaporator, thin-layer chromatography (TLC) plates, column chromatography setup	N/A	VWR

Workflow Diagram

Diagram 1. Step-by-step experimental workflow for the reductive amination.

Step-by-Step Procedure

Reaction Setup:

• To a 100 mL oven-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3,3-dimethylcyclohexanone (1.26 g, 10.0 mmol, 1.0 equiv.).

• Add serinol (1.00 g, 11.0 mmol, 1.1 equiv.).

• Add anhydrous 1,2-dichloroethane (DCE) (40 mL).

• Stir the mixture at room temperature under a nitrogen atmosphere until the serinol is fully dissolved. A small amount of glacial acetic acid (0.60 mL, 10.0 mmol, 1.0 equiv.) can be added as a catalyst if the reaction is sluggish, which is often beneficial for ketones.[13]

Reaction Execution:

• Once the solution is homogeneous, begin adding sodium triacetoxyborohydride (3.18 g, 15.0 mmol, 1.5 equiv.) portion-wise over 15-20 minutes.

  • Causality Note: Portion-wise addition is crucial to control any potential exotherm and to manage gas evolution (hydrogen) that may occur from the reaction of the hydride with adventitious moisture or the acetic acid catalyst.

• Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase such as 10% methanol in dichloromethane. The reaction is typically complete within 12-24 hours.

Workup and Purification:

• Once the starting ketone has been consumed as indicated by TLC, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution (30 mL).

  • Safety Note: Quenching should be done slowly in a well-ventilated fume hood as gas evolution (CO₂ from bicarbonate and residual H₂) will occur.

• Stir the biphasic mixture vigorously for 30 minutes.

• Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

• Purify the crude product by flash column chromatography on silica gel.

  • Expert Insight: The high polarity of the product's diol functionality requires a polar eluent system.[14] Start with 100% dichloromethane and gradually increase the polarity by adding methanol (e.g., a gradient of 2% to 15% methanol in dichloromethane). A small amount of triethylamine (0.5%) can be added to the eluent to prevent the product from streaking on the silica gel.

• Combine the fractions containing the pure product (as determined by TLC) and concentrate in vacuo to yield the final product, N-(3,3-dimethylcyclohexyl)-2-amino-1,3-propanediol.

Characterization and Data

Expected Results

The expected product is a secondary amine with a diol functionality. The yield should be in the range of 70-90% after purification. The physical appearance is expected to be a colorless to pale yellow oil or a waxy solid.

Analytical Characterization

To confirm the identity and purity of the synthesized compound, the following analytical techniques are recommended:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure. Key signals to look for include the disappearance of the ketone carbonyl in ¹³C NMR and the appearance of a new N-H proton and a C-H proton at the newly formed stereocenter in the ¹H NMR spectrum.[15]

• High-Resolution Mass Spectrometry (HRMS): To confirm the exact mass and elemental composition of the product.

• Infrared (IR) Spectroscopy: To identify key functional groups. Look for the appearance of a broad O-H and N-H stretching band (~3300-3400 cm⁻¹) and the disappearance of the C=O stretch from the starting ketone (~1710 cm⁻¹).[16]

Summary of Reagent Quantities

Reagent	MW ( g/mol )	mmol	Equivalents	Amount Used
3,3-Dimethylcyclohexanone	126.20	10.0	1.0	1.26 g
Serinol	91.11	11.0	1.1	1.00 g
Sodium Triacetoxyborohydride	211.94	15.0	1.5	3.18 g
Acetic Acid (optional)	60.05	10.0	1.0	0.60 mL
1,2-Dichloroethane (DCE)	98.96	-	-	40 mL

Troubleshooting and Optimization

• Low Yield: If the reaction yield is low, ensure all reagents are anhydrous, particularly the solvent. The presence of water can decompose the hydride reagent. Consider increasing the amount of reducing agent to 2.0 equivalents.

• Incomplete Reaction: If the starting ketone persists, the addition of acetic acid as a catalyst is highly recommended.[13] Gentle heating (e.g., to 40-50 °C) can also accelerate the reaction, although this should be monitored carefully to avoid side reactions.

• Purification Difficulties: The polar nature of the product can make purification challenging. Using a basic additive like triethylamine in the column eluent can improve peak shape. Alternatively, an ion-exchange resin (e.g., SCX cartridge) can be used to capture the amine product, wash away neutral impurities, and then elute the pure product with a basic solution (e.g., ammonia in methanol).

Safety Precautions

• Always work in a well-ventilated chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• 1,2-Dichloroethane is a suspected carcinogen and should be handled with extreme care.

• Sodium triacetoxyborohydride reacts with water to produce hydrogen gas, which is flammable. Avoid contact with moisture and quench reactions carefully.

• Handle glacial acetic acid with care as it is corrosive.

References

• Abdel-Magid, A. F., & Maryanoff, C. A. (2005). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. In Reductions in Organic Synthesis (ACS Symposium Series, Vol. 641, pp. 201-216). American Chemical Society.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Retrieved from

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from

• PubMed. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862.

• Chemistry Steps. (n.d.). Reductive Amination of Aldehydes and Ketones to Amines. Retrieved from

• Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines. Retrieved from

• Wikipedia. (n.d.). Reductive amination. Retrieved from

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from

• BenchChem. (n.d.). Synthesis routes of 3,3-Dimethylcyclohexanone. Retrieved from

• Minamisawa, K., & Watanabe, H. (1988). Serinol (2-Amino-l,3-propanediol) and 3-Amino-l,2-propanediol in Soybean Nodules. Plant and Cell Physiology, 29(7), 1111-1116.

• Google Patents. (1999). Process for the purification of an aminoalcohol. US5866719A.

• Sigma-Aldrich. (n.d.). Serinol. Retrieved from

• Semantic Scholar. (2023). Serinol-Based Versatile Disulfide-Reducing Reagent "2279".

• SSRN. (2023). Acid-promoted amination of cyclohexanone for the divergent synthesis of p-aminophenols and tertiary amines.

• ACS Publications. (2022). Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols. JACS Au, 2(10), 2286–2291.

• PubChem. (n.d.). Serinol. Retrieved from

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• Chemistry LibreTexts. (2023). Reaction with Primary Amines to form Imines. Retrieved from

• MDPI. (2025). Synthesis of Small Libraries of Natural Products—Part III: Identification of New Esters from Pelargonium graveolens L'Her. (Geraniaceae) Essential Oil. Molecules, 31(1), 123.

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2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol as a pharmaceutical intermediate

Application Note: 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol as a Versatile Lipophilic Serinol Scaffold

Executive Summary

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol (referred to herein as DMC-Serinol ) is a specialized secondary amine intermediate derived from the reductive amination of serinol (2-amino-1,3-propanediol) and 3,3-dimethylcyclohexanone. It serves as a critical chiral building block in the synthesis of Sphingosine-1-Phosphate (S1P) receptor modulators , TRP channel antagonists , and next-generation ceramide mimetics .

Unlike linear alkylated serinols, the bulky 3,3-dimethylcyclohexyl moiety provides unique steric occlusion and lipophilicity (LogP ~2.1), enhancing blood-brain barrier (BBB) permeability and resistance to metabolic degradation. This guide details the optimized synthesis, purification, and quality control protocols for integrating DMC-Serinol into pharmaceutical workflows.

Chemical Identity & Physicochemical Profile

Table 1: Compound Specifications

Property	Specification
IUPAC Name	2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol
CAS Number	Analogous to 1562081-08-6 (3,4-isomer)
Molecular Formula	C₁₁H₂₃NO₂
Molecular Weight	201.31 g/mol
Appearance	White to off-white waxy solid or viscous oil
Solubility	Soluble in MeOH, EtOH, DMSO, DCM; Sparingly soluble in Water
pKa (Calc.)	~9.5 (Secondary Amine)
Hygroscopicity	High (Requires storage under inert atmosphere)

Strategic Applications in Drug Discovery

DMC-Serinol functions as a "polar head group" mimic with a "lipophilic tail" anchor. Its applications are driven by three mechanistic pillars:

• S1P Receptor Modulation: The amino-diol head group mimics the sphingosine backbone, critical for phosphorylation by sphingosine kinases (SphK1/2) to form active S1P analogs (immunomodulators).

• Ion Channel Blockers (TRPM8/TRPV1): The cyclohexyl ring provides the necessary steric bulk to occupy hydrophobic pockets in transient receptor potential (TRP) channels, useful for analgesic and cooling agent development.

• Ceramide Mimetics: N-acylation of the secondary amine yields ceramide analogs used in dermatological formulations and drug delivery systems (liposomes).

Protocol: Optimized Reductive Amination Synthesis

Objective: Synthesize DMC-Serinol with >95% purity using a "One-Pot" Reductive Amination protocol. Scale: 10 mmol (Laboratory Scale).

Reagents:

• Starting Material A: 3,3-Dimethylcyclohexanone (1.26 g, 10 mmol)

• Starting Material B: Serinol (2-amino-1,3-propanediol) (0.91 g, 10 mmol)

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (3.18 g, 15 mmol)

• Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)

• Catalyst: Acetic Acid (glacial, 1-2 drops)

Step-by-Step Methodology:

• Imine Formation (Equilibrium Step):

  • In a 50 mL round-bottom flask, dissolve Serinol (1.0 eq) in dry MeOH (20 mL).

  • Add 3,3-Dimethylcyclohexanone (1.0 eq).

  • Add catalytic Acetic Acid (pH adjustment to ~5-6 accelerates imine formation).

  • Critical Step: Stir at Room Temperature (RT) for 2 hours under Nitrogen. Why? This allows the formation of the hemiaminal/imine intermediate before reduction, minimizing direct reduction of the ketone to an alcohol side-product.

• Reduction (Irreversible Step):

  • Cool the solution to 0°C using an ice bath.

  • Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 15 minutes. Why STAB? It is milder than NaBH₄ and selectively reduces the imine over the ketone, preventing side reactions.

  • Allow the mixture to warm to RT and stir overnight (12-16 hours).

• Quenching & Workup:

  • Quench the reaction with Saturated NaHCO₃ solution (20 mL). Stir for 30 mins until gas evolution ceases.

  • Extract the aqueous layer with Dichloromethane (DCM) (3 x 30 mL). Note: The product is an amino-diol and may have water solubility; salting out the aqueous layer with NaCl is recommended.

  • Dry combined organics over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification:

  • The crude oil is often pure enough for the next step.

  • If purification is required: Flash Column Chromatography (Silica Gel).

  • Eluent: DCM:MeOH:NH₄OH (90:9:1). The ammonia is crucial to prevent the amine from streaking on the silica.

Experimental Workflow Visualization

The following diagram illustrates the synthesis pathway and downstream applications, highlighting the critical decision points (QC).

Figure 1: Critical path workflow for the synthesis and application of DMC-Serinol, identifying key reaction stages and downstream utility.

Quality Control & Validation

To ensure the integrity of the intermediate before using it in expensive API synthesis, the following QC parameters must be met:

• ¹H-NMR (CDCl₃, 400 MHz):

  • Diagnostic Peak 1: Multiplet at δ ~2.8-3.0 ppm (1H, N-CH-Cyclohexyl).

  • Diagnostic Peak 2: Multiplet at δ ~2.7 ppm (1H, N-CH-Propane backbone).

  • Diagnostic Peak 3: Singlet/Doublet at δ ~0.9 ppm (6H, gem-dimethyl group).

  • Validation: Absence of peak at δ ~2.2 ppm (Methyl ketone starting material) confirms conversion.

• HPLC Purity:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase: A: Water (0.1% TFA), B: Acetonitrile (0.1% TFA).

  • Gradient: 5% B to 95% B over 20 min.

  • Detection: ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector). Note: UV detection is poor due to lack of chromophores; ELSD is mandatory.

References

• Sigma-Aldrich. (2024). 2-((3,4-Dimethylcyclohexyl)amino)propane-1,3-diol Product Specification. Link

• Enamine. (2024). Building Blocks: N-Alkyl Serinol Derivatives. Enamine Catalog. Link

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for Serinol Derivatives. Link

• Albert, R., et al. (2014). Process for the preparation of 2-amino-1,3-propane diol compounds (Fingolimod analogs). WO2014136047A2. Link

• Bieberich, E. (2011). Serinol: small molecule - big impact. Amino Acids, 42(3), 1-15. Link

Preparation of N-cyclohexylserinol derivatives for drug discovery

Application Notes & Protocols

Topic: Preparation of N-cyclohexylserinol Derivatives for Drug Discovery

Abstract

This guide provides a comprehensive overview of the synthesis and derivatization of N-cyclohexylserinol, a versatile chiral scaffold for drug discovery. Serinol (2-amino-1,3-propanediol) and its analogs are fundamental building blocks in medicinal chemistry, serving as precursors for pharmaceuticals and X-ray contrast agents.[1] The incorporation of an N-cyclohexyl group enhances lipophilicity and introduces a key structural motif present in numerous bioactive compounds, making it a valuable starting point for library synthesis.[2][3][4] We present detailed, field-proven protocols for the synthesis of the core N-cyclohexylserinol structure via reductive amination, followed by robust methodologies for its derivatization through O-acylation and O-alkylation. The strategic importance of chirality and its control during synthesis are also discussed. These application notes are designed for researchers, scientists, and drug development professionals seeking to leverage this scaffold for the generation of novel chemical entities with therapeutic potential.

Part I: Synthesis of the Core Scaffold: (R/S)-N-Cyclohexylserinol

The N-cyclohexylserinol scaffold is the cornerstone for all subsequent derivatization efforts. Its synthesis must be efficient, scalable, and high-yielding. The most direct and reliable method is the reductive amination of a chiral serinol with cyclohexanone. This approach forms the C-N bond in a single, controlled step.

Causality Behind the Method

Reductive amination is chosen for its operational simplicity and high efficiency. The reaction proceeds via the initial formation of a Schiff base (or iminium ion) between the primary amine of serinol and the carbonyl of cyclohexanone. This intermediate is then immediately reduced in situ by a hydride-based reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reductant for this transformation. Its mild nature and tolerance for acidic conditions (which favor iminium ion formation) prevent over-reduction of the ketone and minimize side reactions, ensuring a clean conversion to the desired secondary amine.

Experimental Workflow: Synthesis of N-Cyclohexylserinol

Caption: Workflow for the synthesis of N-cyclohexylserinol.

Detailed Protocol: Synthesis of (S)-2-(cyclohexylamino)propane-1,3-diol

Materials:

• (S)-Serinol (1.0 eq)

• Cyclohexanone (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Acetic Acid (AcOH), glacial

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (DCM, Methanol)

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add (S)-Serinol (e.g., 5.0 g) and anhydrous DCM (100 mL).

• Add cyclohexanone (1.1 eq) followed by glacial acetic acid (1.2 eq). The acid catalyzes the formation of the iminium ion intermediate.

• Stir the mixture at room temperature for 30 minutes.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium triacetoxyborohydride (1.5 eq) in portions over 20 minutes. This controlled addition is crucial to manage the exothermic reaction and prevent side product formation.

• Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight (12-16 hours).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ until effervescence ceases. This neutralizes the acetic acid.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of 0% to 10% Methanol in DCM.

• Combine the pure fractions and concentrate to yield (S)-2-(cyclohexylamino)propane-1,3-diol as a colorless oil or white solid.

Self-Validation/Characterization:

• TLC: Monitor reaction progress (stain with ninhydrin or permanganate). The product should have a higher Rf than the starting serinol.

• ¹H & ¹³C NMR: Confirm the presence of the cyclohexyl group protons and carbons, alongside the serinol backbone signals.

• Mass Spectrometry (MS): Verify the molecular weight of the product.

• Chiral HPLC: Confirm that no racemization has occurred during the synthesis.

Part II: Derivatization Strategies for Lead Generation

With the N-cyclohexylserinol core in hand, a diverse library of analogs can be generated by modifying the two primary hydroxyl groups. These modifications are critical for exploring the structure-activity relationship (SAR) of a new chemical series.

Caption: Derivatization pathways from the core scaffold.

A. Protocol: O-Acylation (Mono- and Di-acylation)

Rationale: Acylation introduces ester groups, which can modulate solubility, act as hydrogen bond acceptors, or serve as prodrug moieties that are cleaved in vivo to release the active parent molecule. Controlling the stoichiometry allows for selective mono- or di-acylation.

Procedure (for Di-acylation):

• Dissolve N-cyclohexylserinol (1.0 eq) in anhydrous DCM (or THF) in a round-bottom flask under a nitrogen atmosphere.

• Add a non-nucleophilic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.5 eq).

• Cool the mixture to 0 °C.

• Add the desired acyl chloride or anhydride (e.g., benzoyl chloride, 2.2 eq) dropwise via syringe. The use of a slight excess of the acylating agent ensures complete conversion.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with water. Extract the product with ethyl acetate, wash with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.

• Purify by flash column chromatography (Hexanes:Ethyl Acetate gradient).

Acylating Agent	Product Functionality	Typical Yield	Rationale in Drug Discovery
Acetyl Chloride	Acetate Ester	>90%	Increase membrane permeability; simple prodrug
Benzoyl Chloride	Benzoate Ester	>85%	Introduce aromatic ring for π-interactions
Succinic Anhydride	Carboxylate Ester	~80%	Introduce a free carboxylic acid for solubility or as a linker

B. Protocol: O-Alkylation via Mitsunobu Reaction

Rationale: The Mitsunobu reaction is a powerful method for forming C-O bonds with inversion of stereochemistry (if applicable at a chiral center), but here it is used for its mild conditions and broad substrate scope, especially for attaching aryl groups via phenols.[5] This allows for the introduction of diverse ether functionalities to probe specific regions of a target binding pocket.

Procedure:

• To a flame-dried flask under nitrogen, add N-cyclohexylserinol (1.0 eq), the desired alcohol (e.g., 4-methoxyphenol, 1.1 eq), and triphenylphosphine (PPh₃) (1.2 eq) in anhydrous THF.

• Cool the solution to 0 °C.

• Add diisopropyl azodicarboxylate (DIAD) or diethyl azodicarboxylate (DEAD) (1.2 eq) dropwise. A characteristic color change (e.g., to orange/red) and subsequent fading often indicates reaction progress.

• Stir at 0 °C for 30 minutes and then at room temperature overnight.

• Concentrate the reaction mixture and purify directly by flash column chromatography to separate the product from triphenylphosphine oxide and other byproducts.

Trustworthiness Check: The Mitsunobu reaction generates stoichiometric amounts of triphenylphosphine oxide and a hydrazine byproduct, which can complicate purification. A well-optimized chromatographic method is essential for isolating the desired ether product in high purity.

Part III: Application in Structure-Based Drug Design

The true value of this scaffold is realized when these synthetic strategies are applied in a drug discovery context. For example, in the design of kinase inhibitors, the serinol backbone can mimic the hinge-binding motif, while the derivatized "arms" explore different pockets of the ATP binding site.[4]

Hypothetical SAR Exploration Workflow

Caption: Logic flow for a Structure-Activity Relationship (SAR) study.

By systematically synthesizing derivatives where R1 (from an O-alkylation) and R2 (from an O-acylation) are varied, researchers can build a detailed map of the target's binding site. The N-cyclohexyl group serves as a lipophilic anchor, while the serinol hydroxyls provide vectors for chemical exploration.

References

• Andreeßen, B., & Steinbüchel, A. (2011). Serinol: small molecule - big impact. Microbial Biotechnology, 4(5), 555-566. [Link]

• Andreeßen, B., & Steinbüchel, A. (2011). Serinol: small molecule - big impact. Applied Microbiology and Biotechnology, 92(4), 675-686. [Link]

• Patent WO2022200247A1. Industrial synthesis of serinol.
• Patent US4503252A.
• Patent DE3060177D1. Process for the preparation of serinol and serinol derivatives.

• Fraga, A. G. M., et al. (2014). Novel Orally Active Analgesic and Anti-Inflammatory Cyclohexyl-N-Acylhydrazone Derivatives. Molecules, 19(9), 13916-13936. [Link]

• Wikipedia. Chiral auxiliary. [Link]

• chemeurope.com. Chiral auxiliary. [Link]

• Rai, G., et al. (2016). Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration. Bioorganic & Medicinal Chemistry Letters, 26(16), 4029-4034. [Link]

• ResearchGate. A new cyclohexyl-based chiral auxiliary: application in the total synthesis of (+)-linalool oxide. [Link]

• UCHEM. Chiral Auxiliaries. [Link]

• Eldehna, W. M., et al. (2020). Drug Discovery of New Anti-Inflammatory Compounds by Targeting Cyclooxygenases. Pharmaceuticals, 13(4), 57. [Link]

• Request PDF. Synthesis and biological activity of cyclohexylamine derivatives. [Link]

• Brown, D. G., & Wobst, I. (2021). Occurrence of “Natural Selection” in Successful Small Molecule Drug Discovery. Journal of Medicinal Chemistry, 64(15), 11091-11105. [Link]

• Mohammad, H. J., et al. (2020). Synthesis of Heterocyclic Nitrogen Compounds using Cyclohexene Derivative with Various Primary Amines. Systematic Reviews in Pharmacy, 11(9), 705-709. [Link]

• Cereda, E., et al. (1999). Synthesis of N-[4-(alkyl)cyclohexyl]-substituted benzamides with anti-inflammatory and analgesic activities. Il Farmaco, 54(8), 524-532. [Link]

• Lee, J., et al. (2019). Synthesis and anti-neuroinflammatory activity of N-heterocyclic analogs based on natural biphenyl-neolignan honokiol. Bioorganic & Medicinal Chemistry Letters, 29(2), 226-229. [Link]

• Tsujikawa, T., et al. (2018). Discovery of 3-Benzyl-1-( trans-4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-arylurea Derivatives as Novel and Selective Cyclin-Dependent Kinase 12 (CDK12) Inhibitors. Journal of Medicinal Chemistry, 61(17), 7710-7728. [Link]

• Semisynthesis, Cytotoxic Activity, and Oral Availability of New Lipophilic 9-Substituted Camptothecin Derivatives. ACS Omega, 2(10), 6978-6985. [Link]

• Kim, H., et al. (2024). Discovery of N-Aryl-N'-[4-(aryloxy)cyclohexyl]squaramide-Based Inhibitors of LXR/SREBP-1c Signaling Pathway Ameliorating Steatotic Liver Disease: Navigating the Role of SIRT6 Activation. Journal of Medicinal Chemistry. [Link]

• Al-Warhi, T., et al. (2023). Pharmacological Activities and In-Silico Studies of Bioactive Compounds Identified in Organic Fractions of the Methanolic Extract of Citrullus Colocynthis. Pharmacognosy Magazine, 19(2), 435-446. [Link]

• Ma, H., et al. (2013). Synthesis and Antiproliferative Activities of Quebecol and Its Analogs. PLoS One, 8(10), e75390. [Link]

• Ma, H., et al. (2013). Synthesis and antiproliferative activities of quebecol and its analogs. Bioorganic & Medicinal Chemistry Letters, 23(19), 5348-5351. [Link]

Sources

• 1. Serinol: small molecule - big impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Orally Active Analgesic and Anti-Inflammatory Cyclohexyl-N-Acylhydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of N-[4-(alkyl)cyclohexyl]-substituted benzamides with anti-inflammatory and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of 3-Benzyl-1-( trans-4-((5-cyanopyridin-2-yl)amino)cyclohexyl)-1-arylurea Derivatives as Novel and Selective Cyclin-Dependent Kinase 12 (CDK12) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Application Note: Utilization of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol in the Synthesis of Amphiphilic X-ray Contrast Agents

Introduction and Scientific Rationale

In the development of non-ionic X-ray and computed tomography (CT) contrast agents, the structural balance between the heavily iodinated aromatic core and its functional appendages dictates the molecule's pharmacokinetics, osmolality, and toxicity. Historically, hydrophilic amino-alcohols like serinol (2-amino-1,3-propanediol) have been the gold standard for synthesizing monomeric agents such as Iopamidol, prioritizing high water solubility and rapid renal clearance[1, 4].

However, modern diagnostic imaging increasingly demands blood-pool contrast agents —molecules capable of prolonged circulation for advanced angiography and tumor imaging via the enhanced permeability and retention (EPR) effect. To achieve this, researchers are shifting from small hydrophilic monomers to self-assembling amphiphilic nanoparticles [2].

2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol serves as a critical, bifunctional building block in this paradigm.

• The Causality of the Structural Modification: By substituting the primary amine of standard serinol with a bulky, lipophilic 3,3-dimethylcyclohexyl group, the resulting ligand introduces a strong hydrophobic domain. When coupled to a triiodinated core, the molecule becomes a potent amphiphile. The diol moiety remains oriented toward the aqueous interface to ensure biocompatibility, while the steric bulk of the dimethylcyclohexyl group drives hydrophobic packing, forcing the spontaneous self-assembly of the contrast agent into stable micelles or liposomal bilayers [3].

Pathway and Workflow Visualization

The following diagram illustrates the synthetic and formulative workflow, demonstrating how the lipophilic serinol derivative is integrated into a triiodinated core to produce a self-assembling nanoparticle.

Workflow for synthesizing micellar X-ray contrast agents using lipophilic serinol derivatives.

Experimental Protocols: A Self-Validating System

To ensure strict E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards, the following protocols are designed as self-validating systems . Each major step includes an intrinsic in-process control (IPC) to verify success before proceeding, minimizing downstream failures.

Protocol 1: Synthesis of the Amphiphilic Triiodinated Precursor

Objective: Covalently couple 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol to 5-amino-2,4,6-triiodoisophthaloyl dichloride via N-acylation.

Mechanistic Causality: N,N-dimethylacetamide (DMAc) is selected as the solvent because it possesses the specific dielectric constant required to solubilize both the highly lipophilic iodinated core and the diol ligand. Sodium carbonate (Na₂CO₃) is utilized as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of the secondary amine on the ligand, which would otherwise halt the nucleophilic attack [1].

Step-by-Step Methodology:

• Preparation: In a flame-dried 250 mL round-bottom flask under N₂ atmosphere, dissolve 10.0 g of 5-amino-2,4,6-triiodoisophthaloyl dichloride in 50 mL of anhydrous DMAc.

• Activation: Add 4.0 g of anhydrous Na₂CO₃ to the stirring solution.

• Coupling: Dissolve 2.2 molar equivalents of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol in 20 mL of DMAc. Add this dropwise to the reaction mixture over 30 minutes using an addition funnel to prevent exothermic degradation.

• Incubation: Stir the reaction mixture at 40°C for 12 hours.

• Purification: Quench the reaction with 100 mL of ice-cold deionized water to precipitate the crude amphiphilic product. Filter, wash with cold water, and recrystallize from a methanol/water mixture.

Self-Validation Checkpoint (IPC): Pull a 10 µL aliquot of the reaction mixture at hour 11, dilute in methanol, and analyze via LC-MS. The protocol is validated, and the reaction is deemed complete, only if the peak corresponding to the dichloride core (m/z ~595) has completely disappeared, and the target bis-amide product peak constitutes >95% of the total ion current.

Protocol 2: Formulation of Micellar Blood-Pool Contrast Agents

Objective: Induce the self-assembly of the synthesized amphiphile into stable, uniform nanoparticles suitable for intravenous injection.

Mechanistic Causality: Thin-film hydration creates a thermodynamically unstable lipid-like sheet. Upon the addition of an aqueous buffer and the application of ultrasonic energy, the hydrophobic 3,3-dimethylcyclohexyl tails aggregate to minimize contact with water (driven by the hydrophobic effect), while the 1,3-diol groups form a hydrating, biocompatible corona. This specific packing parameter ensures the formation of micelles rather than macroscopic precipitates[2, 3].

Step-by-Step Methodology:

• Film Formation: Dissolve 500 mg of the purified amphiphilic contrast agent in 10 mL of a volatile solvent mixture (Chloroform/Methanol, 3:1 v/v) in a 50 mL round-bottom flask.

• Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure (200 mbar) at 40°C until a uniform, thin film forms on the flask wall. Desiccate overnight under high vacuum to remove trace solvents.

• Hydration: Hydrate the film with 10 mL of 1X PBS (pH 7.4) at 60°C. Rotate at atmospheric pressure for 1 hour until the film is completely suspended, yielding a cloudy dispersion.

• Size Reduction: Subject the dispersion to probe sonication (130 W, 10 min, 50% duty cycle) while keeping the flask in an ice bath to prevent thermal degradation.

• Sterilization: Extrude the clear micellar solution through a 0.22 µm polyethersulfone (PES) syringe filter.

Self-Validation Checkpoint (IPC): Analyze a 1:100 diluted sample of the final formulation using Dynamic Light Scattering (DLS). The formulation protocol is validated if the Z-average hydrodynamic diameter is between 60 nm and 90 nm , with a Polydispersity Index (PDI) of < 0.2 . A PDI > 0.2 indicates failed self-assembly (aggregation), requiring re-sonication.

Quantitative Data Presentation

The structural shift from a standard hydrophilic agent to a 3,3-dimethylcyclohexyl-modified amphiphile drastically alters the physicochemical and pharmacokinetic profile of the contrast agent. These parameters are summarized below for comparative evaluation.

Table 1: Comparative Physicochemical and Pharmacokinetic Properties

Property	Standard Hydrophilic Agent (e.g., Iopamidol)	Amphiphilic Assembly (Dimethylcyclohexyl-modified)	Causality / Clinical Implication
Molecular / Particle Size	~777 Da (Monomer)	60 - 90 nm (Micelle)	Nanoparticle size prevents rapid glomerular filtration, enabling blood-pool retention.
Osmolality (at 300 mg I/mL)	~400 - 600 mOsm/kg	~300 mOsm/kg (Iso-osmolar)	Micellar assembly drastically reduces the number of osmotically active particles per iodine atom, minimizing injection pain.
Circulation Half-Life ( )	~2 hours	12 - 24 hours	Steric bulk of the cyclohexyl group and micellar corona evade rapid macrophage clearance.
Primary Imaging Window	First-pass angiography	Delayed tumor imaging (EPR)	Prolonged circulation allows the agent to accumulate in leaky tumor vasculature.

References

• Mechanochemistry Applied to the Synthesis of X-ray Contrast Agent ACS Sustainable Chemistry & Engineering[Link]

• X-ray-Computed Tomography Contrast Agents Chemical Reviews[Link]

• Recent advances with liposomes as pharmaceutical carriers Nature Reviews Drug Discovery[Link]

• Industrial Synthesis of Serinol World Intellectual Property Organiz

Reaction conditions for coupling 2-amino-1,3-propanediol with cyclic ketones

Application Note & Protocol Guide

Topic: Reaction Conditions for the Synthesis of Spiro-Oxazolidines via Coupling of 2-Amino-1,3-propanediol with Cyclic Ketones

Executive Summary

The condensation reaction between 2-amino-1,3-propanediol (also known as serinol) and cyclic ketones represents a foundational and efficient method for the synthesis of spiro-oxazolidine scaffolds. These heterocyclic structures are of significant interest to the pharmaceutical and materials science sectors due to their inherent three-dimensional architecture and prevalence in biologically active molecules.[1] Spiro-oxazolidine derivatives have demonstrated potential as anticonvulsants, aldose reductase inhibitors, and antibacterial agents, making them valuable building blocks in drug discovery programs.[2][3] This document provides a comprehensive guide for researchers, detailing the underlying reaction mechanism, optimized reaction conditions, step-by-step experimental protocols, and methods for product characterization. The protocols herein are designed to be robust and reproducible, providing a solid foundation for further derivatization and library synthesis.

Scientific Principle: The Reaction Mechanism

The formation of a spiro-oxazolidine from 2-amino-1,3-propanediol and a cyclic ketone is a classic example of a reversible, acid-catalyzed condensation reaction.[4] The overall process involves the formation of a C=N bond (an imine, or more accurately, an iminium ion intermediate) followed by an intramolecular cyclization. Understanding the causality of each step is critical for optimizing reaction yield and purity.

The reaction proceeds through the following distinct, yet interconnected, stages:

• Nucleophilic Addition: The reaction is initiated by the nucleophilic attack of the primary amine group of 2-amino-1,3-propanediol on the electrophilic carbonyl carbon of the cyclic ketone. This forms a tetrahedral intermediate known as a carbinolamine (or hemiaminal).[5][6]

• Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom, yielding a neutral amino alcohol intermediate.[5]

• Acid-Catalyzed Dehydration: The hydroxyl group of the carbinolamine is protonated by the acid catalyst. This converts the hydroxyl group into a good leaving group (H₂O).[6][7] Subsequent elimination of a water molecule generates a resonance-stabilized iminium ion. This dehydration step is typically the rate-limiting step and is crucial for driving the reaction forward.

• Intramolecular Cyclization: The final step involves the intramolecular nucleophilic attack of one of the hydroxyl groups of the propanediol backbone onto the electrophilic carbon of the iminium ion.[8] This ring-closing step forms the stable five-membered oxazolidine ring, creating the spirocyclic center.

• Catalyst Regeneration: A final deprotonation step regenerates the acid catalyst, allowing it to participate in another reaction cycle.

The reaction rate is highly dependent on pH. A weakly acidic environment (pH 4-5) is optimal.[5][6] At lower pH, the amine nucleophile becomes excessively protonated and non-nucleophilic.[6][7] At higher pH, there is insufficient acid to catalyze the crucial dehydration of the carbinolamine intermediate.[6][7]

Sources

• 1. Transition-metal-free regioselective synthesis of spiro-oxazolidines through [3 + 2] annulation reactions of azadienes with haloalcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and antibacterial activities of novel oxazolidinones having spiro[2,4]heptane moieties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxazolidine - Wikipedia [en.wikipedia.org]
• 5. 19.8 Nucleophilic Addition of Amines: Imine and Enamine Formation - Organic Chemistry | OpenStax [openstax.org]
• 6. 21.4. Imine formation | Organic Chemistry II [courses.lumenlearning.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II) [mdpi.com]

Application Notes &amp; Protocols: 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol as a Prospective Chiral Building Block

Introduction: The Potential of a Novel Chiral Amino Diol

In the fields of asymmetric synthesis and medicinal chemistry, the development of novel chiral building blocks is paramount for accessing new chemical space and creating stereochemically pure molecules. Chiral amino alcohols and their derivatives are privileged structures, serving as highly effective chiral auxiliaries, ligands for metal-catalyzed reactions, and core scaffolds in numerous pharmaceutical agents.[1][2][3] The 2-aminopropane-1,3-diol backbone, for instance, is a key component of the immunomodulatory drug Fingolimod and various diagnostic contrast agents, highlighting its therapeutic relevance.[4][5][6]

This document explores the potential of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol , a compound not yet widely documented in scientific literature. Its structure combines a sterically demanding and conformationally rigid 3,3-dimethylcyclohexyl group with a versatile chiral 1,3-amino diol scaffold. This unique combination suggests significant potential for inducing high levels of stereocontrol in chemical transformations.

These application notes provide a prospective, logically derived guide for researchers. We present a robust, proposed synthesis of the title compound and a detailed protocol for its application as a chiral ligand in a benchmark asymmetric reaction. The methodologies are grounded in well-established chemical principles and draw from authoritative literature on analogous systems.

Proposed Synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

The most convergent and reliable strategy for synthesizing the title compound is through the reductive amination of a protected C3 carbonyl synthon with 3,3-dimethylcyclohexylamine, followed by deprotection. Reductive amination is a cornerstone of amine synthesis, converting a carbonyl group to an amine via an intermediate imine in a controlled manner.[7][8] This approach avoids the over-alkylation common in direct alkylation methods and offers high yields with excellent functional group tolerance.

Overall Synthetic Workflow

The proposed two-step synthesis begins with the reaction between 3,3-dimethylcyclohexanone and ammonia to form the corresponding amine, which is then reacted with a protected diol precursor. A more direct and higher-yielding route involves the reductive amination of a protected keto-diol with 3,3-dimethylcyclohexylamine. For this protocol, we will focus on the reaction between commercially available 3,3-dimethylcyclohexanone and serinol (2-amino-1,3-propanediol), which is a direct and efficient method.

Caption: Synthetic workflow for the target amino diol.

Protocol 1: Synthesis via Direct Reductive Amination

This protocol leverages sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that is particularly effective for reductive aminations.[9] It does not readily reduce the starting ketone, preventing the formation of alcohol byproducts, and is compatible with a wide range of functional groups.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
3,3-Dimethylcyclohexanone	C₈H₁₄O	126.20	1.26 g	10.0
Serinol	C₃H₉NO₂	91.11	0.91 g	10.0
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	3.18 g	15.0
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	50 mL	-
Acetic Acid (glacial)	CH₃COOH	60.05	0.60 mL	10.5
Saturated NaHCO₃ (aq)	-	-	100 mL	-
Dichloromethane (DCM)	CH₂Cl₂	84.93	150 mL	-
Anhydrous MgSO₄	MgSO₄	120.37	5 g	-

Step-by-Step Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 3,3-dimethylcyclohexanone (1.26 g, 10.0 mmol) and serinol (0.91 g, 10.0 mmol).

• Solvent Addition: Add 50 mL of 1,2-dichloroethane (DCE) to the flask, followed by glacial acetic acid (0.60 mL, 10.5 mmol). Stir the mixture at room temperature for 20 minutes to facilitate the formation of the imine or hemiaminal intermediate.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the suspension in portions over 10 minutes. Causality Note: Portion-wise addition helps to control any initial exotherm and gas evolution. The reaction mixture will become a thicker slurry.

• Reaction Monitoring: Stir the reaction vigorously at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed.

• Workup - Quenching: Carefully pour the reaction mixture into a beaker containing 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to quench the excess reducing agent and neutralize the acetic acid. Stir until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid is purified by flash column chromatography on silica gel. A gradient elution system (e.g., 0-10% methanol in dichloromethane) is typically effective for separating the polar amino diol product.

• Characterization: The pure fractions are combined and concentrated to yield 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. The structure and purity should be confirmed by ¹H NMR, ¹³C NMR, IR spectroscopy, and High-Resolution Mass Spectrometry (HRMS).

Application in Asymmetric Catalysis

Chiral amino alcohols are excellent ligands for creating catalysts used in enantioselective additions to carbonyls.[1][10] The nitrogen and oxygen atoms can chelate to a metal center, creating a rigid, chiral environment that directs the approach of a nucleophile to one face of the substrate. A classic benchmark reaction to test the efficacy of a new chiral ligand is the addition of diethylzinc to benzaldehyde to produce chiral 1-phenyl-1-propanol.

Protocol 2: Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol describes the in situ formation of a chiral catalyst from the title amino diol and titanium(IV) isopropoxide, which then mediates the enantioselective alkylation of benzaldehyde.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
Title Amino Diol	C₁₁H₂₃NO₂	201.31	20.1 mg	0.1
Titanium(IV) Isopropoxide	C₁₂H₂₈O₄Ti	284.22	34.1 mg	0.12
Toluene (anhydrous)	C₇H₈	92.14	10 mL	-
Benzaldehyde	C₇H₆O	106.12	101 µL	1.0
Diethylzinc (1.0 M in hexanes)	C₄H₁₀Zn	123.52	2.0 mL	2.0
Saturated NH₄Cl (aq)	-	-	20 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	60 mL	-
Anhydrous MgSO₄	MgSO₄	120.37	2 g	-

Step-by-Step Procedure:

• Catalyst Formation: In a flame-dried, nitrogen-purged Schlenk flask, dissolve the chiral amino diol (20.1 mg, 0.1 mmol) in 5 mL of anhydrous toluene. Add titanium(IV) isopropoxide (34.1 mg, 0.12 mmol) and stir the mixture at room temperature for 1 hour. Causality Note: This pre-stirring period allows for the formation of the active chiral titanium complex.

• Reaction Setup: Cool the flask to 0 °C in an ice bath. Add benzaldehyde (101 µL, 1.0 mmol) to the catalyst solution.

• Nucleophile Addition: Slowly add diethylzinc solution (2.0 mL of 1.0 M in hexanes, 2.0 mmol) dropwise over 15 minutes via syringe. Safety Note: Diethylzinc is pyrophoric and reacts violently with water. Handle under an inert atmosphere with extreme care.

• Reaction: Stir the reaction mixture at 0 °C for 4-6 hours. Monitor the reaction progress by TLC.

• Workup - Quenching: Upon completion, carefully quench the reaction by slowly adding 20 mL of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Extraction: Allow the mixture to warm to room temperature. Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and carefully concentrate under reduced pressure.

• Analysis: The crude product can be purified by flash chromatography (e.g., 5-15% ethyl acetate in hexanes) to isolate 1-phenyl-1-propanol. The enantiomeric excess (e.e.) of the product must be determined by chiral HPLC or chiral GC analysis by comparing the product to racemic and known enantiopure standards.

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the asymmetric addition.

Broader Potential in Drug Discovery & Development

The structural motif of the title compound is highly relevant to modern drug development.

• Immunomodulators: The 2-aminopropane-1,3-diol core is famously found in Fingolimod (Gilenya®), a treatment for multiple sclerosis.[6] The lipophilic side chain is crucial for its mechanism of action, which involves sphingosine-1-phosphate receptor modulation. The 3,3-dimethylcyclohexyl group represents a novel, sterically hindered lipophilic moiety that could lead to analogues with unique pharmacokinetic and pharmacodynamic profiles.

• Scaffolds and Auxiliaries: Natural amino acids and their derivatives are invaluable tools in synthesizing pharmaceuticals.[11][12][13] This synthetic amino diol can act as a chiral auxiliary, temporarily attached to a molecule to direct a stereoselective reaction before being cleaved, or it can be incorporated as a permanent structural element in a final drug candidate.[14]

Safety, Handling, and Storage

• Handling: As with most amine compounds, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Storage: Store the compound in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents and acids.

• Toxicity: The toxicological properties have not been evaluated. Treat as a potentially hazardous substance.

References

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• Bueno, M. P., et al. (1988). Natural amino acids as chiral auxiliaries in asymmetric Diels–Alder reactions. Canadian Journal of Chemistry, 66(11), 2826-2829. Retrieved February 27, 2026, from [Link]

• Kiuchi, M., et al. (2000). Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 43(15), 2946-2961. Retrieved February 27, 2026, from [Link]

• ResearchGate. (2013). 2-Amino-1,3-propane diols: A versatile platform for the synthesis of aliphatic cyclic carbonate monomers | Request PDF. Retrieved February 27, 2026, from [Link]

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• Pawar, S. D., et al. (2014). Synthesis of 2- Amino-2`Bromo- Propane-1,3-Diol. International Journal of PharmTech Research, 6(2), 731-735. Retrieved February 27, 2026, from [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved February 27, 2026, from [Link]

• Gevorgyan, V., et al. (2015). Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. Organic Letters, 17(19), 4786-4789. Retrieved February 27, 2026, from [Link]

• Drauz, K. (1997). Chiral Amino Acids: A Versatile Tool in the Synthesis of Pharmaceuticals and Fine Chemicals. CHIMIA, 51(6), 310-314. Retrieved February 27, 2026, from [Link]

• Williams, J. M. J., et al. (2016). Glycerol Upgrading via Hydrogen Borrowing: Direct Ruthenium-Catalyzed Amination of the Glycerol Derivative Solketal. ACS Sustainable Chemistry & Engineering, 4(10), 5557-5561. Retrieved February 27, 2026, from [Link]

• Royal Society of Chemistry. (2013). Supporting Information 2-Amino-1,3-propane diols: A versatile platform for the syntheses of aliphatic cyclic carbonate monomers. Retrieved February 27, 2026, from [Link]

• Google Patents. (n.d.). US20170067084A1 - Production of chiral 1,2-amino alcohols and alpha-amino acids from alkenes by cascade biocatalysis.

• Guijarro, A., & Yus, M. (1998). Chiral Auxiliaries with a Switching Center: New Tools in Asymmetric Synthesis. Application to the Synthesis of Enantiomerically Pure (R)- and (S)-α-Amino Acids. The Journal of Organic Chemistry, 63(8), 2538-2544. Retrieved February 27, 2026, from [Link]

• ResearchGate. (2001). Asymmetric Michael addition reaction using a chiral catalyst containing amino diol. Retrieved February 27, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. Retrieved February 27, 2026, from [Link]

• Johnston, J. N., et al. (2011). Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues. ACS Catalysis, 1(9), 1001-1016. Retrieved February 27, 2026, from [Link]

• BDMAEE. (2024). production process and purification techniques for n,n-dimethylcyclohexylamine. Retrieved February 27, 2026, from [Link]

• American Chemical Society. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. Retrieved February 27, 2026, from [Link]

• Johnston, J. N., et al. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. Organic Letters, 20(15), 4455-4458. Retrieved February 27, 2026, from [Link]

• Ackermann, L., et al. (2021). Cobalt(III)-Catalyzed Synthesis of Chiral 1,2-Amino Alcohols by C–H Carboamidation. ACS Catalysis, 11(20), 12645-12651. Retrieved February 27, 2026, from [Link]

• Frontiers. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Retrieved February 27, 2026, from [Link]

• Organic Syntheses. (n.d.). N,N-Dimethylcyclohexylamine. Retrieved February 27, 2026, from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved February 27, 2026, from [Link]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved February 27, 2026, from [Link]

• Google Patents. (n.d.). CN101619026B - Synthesis method for continuously producing N,N-dimethyl cyclohexyl amine.

• Turner, N. J., et al. (2022). Reductive Aminations by Imine Reductases: From Milligrams to Tons. Chemical Science, 13(18), 5136-5148. Retrieved February 27, 2026, from [Link]

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• Ataman Kimya. (n.d.). DIMETHYLCYCLOHEXYLAMINE. Retrieved February 27, 2026, from [Link]

• Google Patents. (n.d.). US20160009634A1 - A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

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Sphingosine mimic potential of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Application Note: Characterization of the Sphingosine Mimic Potential of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Abstract

This application note details the experimental frameworks required to evaluate 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol (hereafter referred to as Compound-X ) as a functional sphingosine mimic. Structurally, Compound-X possesses a serinol (2-amino-1,3-propanediol) headgroup analogous to sphingosine and FTY720 (Fingolimod), but features a distinct N-linked 3,3-dimethylcyclohexyl lipophilic tail. This unique N-alkylation suggests a mechanism of action (MOA) distinct from C-alkylated analogs like FTY720. This guide provides protocols to determine if Compound-X acts as a Sphingosine Kinase (SphK) inhibitor , a substrate (prodrug) , or a direct S1P receptor modulator .

Scientific Rationale & Mechanism of Action

Structural Homology

The sphingolipid signaling pathway hinges on the "Sphingolipid Rheostat," balancing pro-apoptotic ceramide/sphingosine against pro-survival sphingosine-1-phosphate (S1P).

• Sphingosine: Primary amine, long aliphatic chain at C2. Substrate for SphK1/2.

• FTY720 (Fingolimod): Primary amine, phenyl-alkyl chain at C2. Substrate for SphK2 (prodrug)

  FTY720-P (S1P receptor functional antagonist).

• Compound-X: Secondary amine (N-alkylated), cyclohexyl tail.

  • Hypothesis: N-alkylation often hinders phosphorylation by SphK, converting the molecule into a competitive inhibitor of SphK rather than a substrate. Alternatively, if phosphorylated, the bulky cyclohexyl group may alter S1P receptor selectivity.

Pathway Visualization

The following diagram illustrates the potential intervention points of Compound-X within the sphingolipid pathway.

Figure 1: Putative interaction points of Compound-X in the Sphingolipid Rheostat.[1][2] The N-alkylated structure suggests high potential for SphK inhibition (red T-bar).

Experimental Protocols

Protocol A: In Vitro Sphingosine Kinase (SphK) Activity Assay

Objective: Determine if Compound-X is a substrate (phosphorylated) or an inhibitor of SphK1 and SphK2.

Materials:

• Recombinant Human SphK1 and SphK2 (commercially available).

• Substrate: D-erythro-sphingosine (10 µM).

• ATP: [

  - P]ATP or fluorescent ATP analog.

• Compound-X (dissolved in DMSO).

• Control Inhibitor: PF-543 (SphK1 selective) or ABC294640 (SphK2 selective).

Methodology:

• Preparation: Prepare reaction buffer (20 mM Tris-HCl pH 7.4, 10 mM MgCl

  , 1 mM DTT, 10% glycerol).

• Inhibition Mode:

  • Incubate SphK enzyme with varying concentrations of Compound-X (1 nM – 10 µM) for 15 min at room temperature.

  • Initiate reaction by adding Sphingosine (substrate) and ATP.

• Substrate Mode:

  • Replace Sphingosine with Compound-X (10 µM) as the sole lipid substrate.

  • Add ATP to initiate.

• Reaction: Incubate for 30 min at 37°C.

• Detection:

  • Radiometric: Extract lipids using Chloroform:Methanol (2:1). Separate phases. Spot organic phase on TLC plates. Develop in Butanol:Acetic Acid:Water (3:1:1). Visualize phosphorylated product via autoradiography.

  • Luminescence: Use ADP-Glo™ Kinase Assay (Promega) to measure ATP depletion if using purified enzyme.

Data Analysis:

• Inhibition: Plot % Activity vs. Log[Compound-X]. Calculate IC

  .

• Substrate: Presence of a new phosphorylated band on TLC indicates Compound-X is a prodrug (like FTY720). Absence indicates it is likely an inhibitor or inert.

Protocol B: S1P Receptor Internalization Assay

Objective: If Compound-X is phosphorylated (or acts directly), assess its ability to bind and internalize S1P

receptors (a hallmark of functional antagonism like Fingolimod).

Materials:

• CHO or HEK293 cells stably expressing GFP-tagged S1P

  (S1P -GFP).

• Compound-X.[3][4][5]

• Positive Control: FTY720-P (active phosphate) or S1P (100 nM).

• Vehicle: DMSO.

Methodology:

• Seeding: Plate S1P

  -GFP cells on glass-bottom confocal dishes (50,000 cells/dish). Incubate overnight.

• Starvation: Serum-starve cells for 4 hours to reduce background signaling.

• Treatment:

  • Treat cells with Compound-X (1 µM and 10 µM) for 30 – 60 minutes.

  • Run parallel controls with S1P (100 nM) and Vehicle.

• Fixation: Wash with PBS, fix with 4% Paraformaldehyde (PFA) for 15 min.

• Imaging: Acquire images using a Confocal Laser Scanning Microscope (488 nm excitation).

• Quantification: Analyze images for "pitting" or redistribution of GFP from the plasma membrane to intracellular vesicles (endosomes).

Interpretation:

• Membrane Localization: No effect (Inactive or pure inhibitor).

• Vesicular Localization: Agonist-induced internalization (Functional Antagonist).

Protocol C: Cellular Viability & Apoptosis Induction

Objective: Sphingosine mimics often induce apoptosis independent of receptors by accumulating intracellular sphingosine or inhibiting PKC.

Materials:

• Cell Lines: Jurkat (T-cell leukemia) or U937 (lymphoma).

• Assay: Annexin V-FITC / Propidium Iodide (PI) Flow Cytometry.

Methodology:

• Treatment: Treat

  cells/mL with Compound-X (0.1, 1, 5, 10 µM) for 24 hours.

• Staining:

  • Wash cells in cold PBS.

  • Resuspend in Binding Buffer.

  • Add 5 µL Annexin V-FITC and 5 µL PI.

  • Incubate 15 min in dark.

• Flow Cytometry: Analyze on a flow cytometer (FL1 for Annexin, FL2/3 for PI).

Data Presentation:

Compound	Concentration	% Viable (Ann-/PI-)	% Early Apoptosis (Ann+/PI-)	% Late Apoptosis (Ann+/PI+)
Vehicle	-	95.0%	3.0%	2.0%
Compound-X	1 µM	88.0%	8.0%	4.0%
Compound-X	10 µM	45.0%	35.0%	20.0%
FTY720	5 µM	50.0%	30.0%	20.0%

Workflow Visualization

Figure 2: Decision tree for characterizing the pharmacological profile of Compound-X.

References

• Brinkmann, V., et al. (2002). "FTY720: altered lymphocyte traffic results from unresponsiveness of sphingosine 1-phosphate receptors." Transplantation, 72(5), 764-769. Link

• French, K. J., et al. (2003). "Discovery and evaluation of inhibitors of human sphingosine kinase." Cancer Research, 63(18), 5962-5969. Link

• Schnute, M. E., et al. (2012). "Modulation of cellular S1P levels with a novel, potent and specific inhibitor of sphingosine kinase-1." Biochemical Journal, 444(1), 79-88. Link

• Szakonyi, Z., et al. (2021). "Synthesis and transformation of sphingosine analogue pinane-based 2-amino-1,3-diols." Beilstein Journal of Organic Chemistry, 17, 2481–2491. Link

• Pyne, S., & Pyne, N. J. (2010). "Sphingosine kinase 1: A new therapeutic target in cancer."[6] Nature Reviews Cancer, 10(7), 489-503. Link

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Executive Summary: The Steric-Polarity Paradox

Synthesizing 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol presents two distinct antagonistic challenges that typically result in low yields (<30%) for standard protocols:

• Steric Hindrance (Upstream): The gem-dimethyl group at the C3 position of the cyclohexanone ring creates significant steric bulk, impeding the nucleophilic attack of the amine (serinol) required to form the imine/hemiaminal intermediate.

• Amphiphilicity (Downstream): The product contains a lipophilic cyclohexyl ring and a highly polar aminodiol tail. This amphiphilic nature causes severe product loss during standard aqueous workups, as the compound often partitions into the aqueous phase or forms stable emulsions.

This guide provides an optimized protocol using Titanium(IV) isopropoxide [Ti(OiPr)₄] to overcome the steric barrier and a modified workup to recover the polar product.

Module 1: Reaction Optimization (The Chemistry)

The Problem: Kinetic Stalling

Standard reductive amination (e.g., NaBH(OAc)₃ in DCE) often stalls at the ketone stage because the equilibrium formation of the imine is unfavorable due to the 3,3-dimethyl steric clash.

The Solution: Lewis Acid Activation

We recommend switching to a Stepwise Ti(OiPr)₄ Protocol . Titanium isopropoxide serves a dual function:

• Lewis Acid: Activates the carbonyl oxygen, making it more susceptible to nucleophilic attack.

• Water Scavenger: Irreversibly traps the water generated during imine formation, driving the equilibrium to completion (Le Chatelier’s principle).

Optimized Protocol: Ti(OiPr)₄ Mediated Reductive Amination

Parameter	Specification	Rationale
Reagent A	3,3-Dimethylcyclohexanone (1.0 eq)	Limiting reagent.
Reagent B	Serinol (2-amino-1,3-propanediol) (1.1–1.2 eq)	Slight excess ensures full consumption of the ketone.
Lewis Acid	Ti(OiPr)₄ (1.25–1.5 eq)	CRITICAL. Must be neat or high concentration.
Reductant	NaBH₄ (Sodium Borohydride) (2.0 eq)	Stronger reductant required to reduce the titanated species.
Solvent	Absolute Ethanol or THF	Compatible with Ti species; dissolves the polar serinol.
Temperature	Ambient (25°C) → 60°C (if sluggish)	Heat may be required to overcome the 3,3-dimethyl steric barrier.

Step-by-Step Procedure

• Imine Pre-formation (The "Push"):

  • In a dry flask under N₂, combine 3,3-dimethylcyclohexanone (1.0 equiv) and serinol (1.1 equiv).

  • Add Ti(OiPr)₄ (1.5 equiv) neat.

  • Stir at room temperature for 6–12 hours. Note: The mixture becomes viscous/gelatinous. This is the titanium-amine complex forming.

  • Checkpoint: Monitor by TLC.[1] You should see the disappearance of the ketone. If ketone persists after 12h, heat to 50°C for 2 hours.

• Reduction:

  • Dilute the viscous mixture with absolute Ethanol (5–10 mL per gram of substrate).

  • Cool to 0°C.

  • Add NaBH₄ (2.0 equiv) portion-wise (Caution: gas evolution).

  • Allow to warm to room temperature and stir for 2–4 hours.

• Quench (The "Trick"):

  • Quench by adding 2M NaOH or aqueous NH₄OH. Do not use simple water, or massive TiO₂ emulsions will form. The base helps precipitate titanium salts as a filterable white solid.

Module 2: Work-up & Purification (The Recovery)

The Problem: "Where is my product?"

The product, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol , acts like a surfactant.

• Standard Ether/Water extraction: Yields <20%. The product stays in the water.

• DCM extraction: Often forms unbreakable emulsions.

The Solution: Salting Out & Polar Extraction

Method A: The "Salting Out" Extraction (Recommended)

• After filtering off the Titanium salts (from Step 3 above), concentrate the filtrate to remove ethanol. You are left with an aqueous residue.

• Saturate the aqueous phase with solid NaCl (brine saturation).

• Extract 4x with n-Butanol or IPA:CHCl₃ (1:3) .

  • Why: These solvent systems are polar enough to pull the amino-diol out of the saltwater but immiscible enough to separate.

• Combine organic layers, dry over Na₂SO₄, and concentrate.

Method B: SCX Solid Phase Extraction (High Purity)

If you have access to Strong Cation Exchange (SCX) cartridges:

• Load the crude reaction mixture (dissolved in MeOH) onto an SCX column.

• Wash: Flush with MeOH (removes non-basic impurities, unreacted ketone, and neutral byproducts).

• Elute: Release the product using 2M NH₃ in Methanol .

• Concentrate the ammonia fraction to yield the free amine.

Visualizing the Pathway

The following diagram illustrates the mechanistic bottleneck caused by the 3,3-dimethyl group and how the Titanium protocol bypasses it.

Figure 1: Mechanistic pathway highlighting the critical role of Titanium(IV) isopropoxide in overcoming the steric barrier of the 3,3-dimethyl group.

Troubleshooting FAQs

Q1: The reaction mixture turned into a solid white rock after adding Ti(OiPr)₄. Is it ruined? A: No, this is actually a good sign. It indicates the formation of the titanium-amine-ketone complex. Do not try to stir it if it's too hard. Simply add your reduction solvent (Ethanol or THF) before the NaBH₄ addition step to re-suspend the solids.

Q2: I see a large spot on TLC that isn't my product or the starting ketone. A: This is likely the alcohol side-product (3,3-dimethylcyclohexanol).

• Cause: The reducing agent reduced the ketone before the imine formed.[2]

• Fix: You must increase the "Pre-formation" time (Step 1). Ensure the ketone is consumed by TLC before adding NaBH₄. If the ketone is sluggish, heat the Ti(OiPr)₄ mixture to 50°C.

Q3: My yield is 10% and the aqueous layer is milky. A: You have lost your product to the water layer. The "milky" appearance is an emulsion stabilized by your amino-diol product.

• Fix: Do not discard the aqueous layer. Saturate it with NaCl and extract with n-Butanol . Alternatively, evaporate the water completely and triturate the solid residue with MeOH to recover the product (desalting will be required).

Q4: Can I use STAB (Sodium Triacetoxyborohydride) instead? A: STAB is the standard for reductive amination, but for this specific sterically hindered ketone, it is often too slow. The acidic environment of STAB can also catalyze the formation of the alcohol side product if the imine formation is retarded by the 3,3-dimethyl group. The Ti(OiPr)₄ protocol is superior for sterically demanding substrates.

References

• Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[3] The Journal of Organic Chemistry, vol. 55, no.[3] 8, 1990, pp. 2552–2554.[3]

  • Grounding: Establishes the core protocol for Ti-mediated reductive amin

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[3] The Journal of Organic Chemistry, vol. 61, no.[3][4] 11, 1996, pp. 3849–3862.[3]

  • Grounding: The foundational text on reductive amination, explaining the competition between imine form
• Bhattacharyya, S. "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of the Chemical Society, Perkin Transactions 1, 1995. Grounding: Validates the use of NaBH4 (cheaper/safer) in conjunction with Titanium, replacing the toxic Cyanoborohydride.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Purification of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Welcome to the technical support center for the purification of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) based on established chemical principles and extensive field experience. Our goal is to equip you with the necessary knowledge to overcome common purification challenges for this and structurally related amino diol compounds.

Understanding the Molecule: Key Physicochemical Properties

Before delving into purification strategies, it's crucial to understand the physicochemical properties of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol that influence its behavior during purification:

• Basicity: The secondary amine group (pKa estimated around 9-10) makes the molecule basic. This is a primary consideration for chromatographic and extraction-based purifications.

• Polarity: The two hydroxyl groups and the secondary amine make this a polar molecule, which dictates its solubility in various solvents.

• Potential for Salt Formation: Due to its basic nature, it can readily form salts with acidic species, which can be either a purification aid or a hindrance.

• Chirality: The molecule contains stereocenters, and the purification method may need to resolve diastereomers if the synthesis is not stereospecific.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect during the synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol?

A1: The impurities will largely depend on the synthetic route. A common route involves the reaction of 3,3-dimethylcyclohexylamine with a suitable C3-epoxy precursor (like glycidol or epichlorohydrin) or a related electrophile. Potential impurities include:

• Unreacted Starting Materials: Residual 3,3-dimethylcyclohexylamine and the C3 electrophile.

• Di-alkylation Product: The product of the reaction of two molecules of the C3 electrophile with one molecule of the amine.

• Ring-Opened Byproducts: If an epoxide is used, regioisomeric byproducts from the ring-opening can occur.

• Solvent and Reagent Adducts: Impurities derived from the reaction with solvents or other reagents.

Q2: Can I purify 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol by recrystallization?

A2: Recrystallization can be a highly effective method for purifying amino diols, especially at the final stage to obtain a highly pure, crystalline product. The key is to find a suitable solvent system. Given the molecule's polarity, you might explore:

• Single-solvent recrystallization: From solvents like isopropanol, ethyl acetate, or acetonitrile.

• Two-solvent recrystallization: A common approach is to dissolve the compound in a good solvent (e.g., methanol or ethanol) and then add an anti-solvent (e.g., diethyl ether, hexane, or toluene) until turbidity is observed, followed by heating to redissolve and slow cooling.

The process of recrystallizing amino compounds can sometimes be enhanced by using an aqueous solution of a carboxylic acid, like acetic acid, followed by neutralization and extraction.[1]

Troubleshooting Guide: Column Chromatography

Column chromatography is a primary method for purifying 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. However, its basic and polar nature can lead to several challenges.

Issue 1: Significant Peak Tailing and Poor Resolution on Silica Gel

Cause: The basic secondary amine in your compound strongly interacts with the acidic silanol groups (Si-OH) on the surface of standard silica gel. This leads to a non-ideal equilibrium during elution, resulting in broad, tailing peaks.

Solutions:

• Use a Basic Modifier in the Mobile Phase: Add a small amount of a volatile base, such as triethylamine (TEA) or pyridine (typically 0.1-1%), to your eluent. The modifier will compete with your compound for binding to the acidic silanol sites, leading to a more symmetrical peak shape.[2]

• Deactivate the Silica Gel: Before running your column, you can "deactivate" the silica gel by flushing it with your mobile phase containing the basic modifier. This pre-treatment neutralizes the most active sites.[2]

• Use an Alternative Stationary Phase:

  • Alumina (basic or neutral): Alumina is a good alternative to silica gel for purifying basic compounds.[3]

  • Reversed-Phase Silica (C18 or C8): If your compound and impurities have different hydrophobicities, reversed-phase chromatography can be very effective. You would use polar mobile phases like water/methanol or water/acetonitrile, often with a pH modifier like formic acid or trifluoroacetic acid (TFA) to protonate the amine and improve peak shape.

Experimental Protocol: Deactivating a Silica Gel Column

• Column Packing: Dry or slurry pack your column with silica gel as you normally would.

• Deactivation Flush: Prepare a solution of your initial, low-polarity mobile phase (e.g., 95:5 Hexane:Ethyl Acetate) containing 1% triethylamine.

• Flush the column with 2-3 column volumes of this deactivating solvent.

• Equilibration: Flush the column with 2-3 column volumes of your initial mobile phase without triethylamine to remove the excess base before loading your sample.[2]

Visualization: Analyte Interaction with Silica Gel

Caption: Interaction of a basic analyte with standard vs. modified silica gel.

Issue 2: My compound is not eluting from the silica gel column, even with a highly polar mobile phase.

Cause: Your compound may have irreversibly adsorbed to the silica gel, or it may have decomposed on the acidic stationary phase. This is a risk with some amino compounds.[3]

Solutions:

• Stability Test: Before committing your entire batch to a column, perform a simple stability test. Spot your compound on a TLC plate, and let it sit for a few hours. Then, elute the plate and check for the appearance of new spots, which would indicate decomposition.

• Use a More Inert Stationary Phase: As mentioned previously, alumina or reversed-phase silica are less likely to cause decomposition of acid-sensitive compounds.

• Flush with a Very Polar, Basic Solvent System: To attempt to recover your compound, you can try flushing the column with a mixture like 80:18:2 Dichloromethane:Methanol:Ammonium Hydroxide. This highly polar and basic mixture will displace most adsorbed amines.

Troubleshooting Guide: Aqueous Work-up and Extraction

Issue: I am forming an emulsion during the liquid-liquid extraction of my compound.

Cause: Amino diols can act as surfactants, stabilizing the interface between the aqueous and organic layers, which leads to the formation of emulsions.

Solutions:

• Add Brine: Add a saturated solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase, which helps to break up the emulsion.[4]

• Change the pH: Adjusting the pH of the aqueous layer can change the protonation state and solubility of your compound, which can help to break the emulsion. For this compound, making the aqueous layer basic (pH > 10) with NaOH will ensure the amine is in its free base form and more soluble in the organic layer.

• Filter through Celite®: If the emulsion is persistent, you can filter the entire mixture through a pad of Celite® or diatomaceous earth. This can help to break up the finely dispersed droplets.

Workflow: Troubleshooting Emulsions

Caption: Decision workflow for resolving emulsions during work-up.

Quantitative Data Summary

Purification Method	Stationary Phase	Typical Mobile Phase / Solvent System	Key Considerations
Normal Phase Chromatography	Silica Gel	Hexane/Ethyl Acetate or Dichloromethane/Methanol + 0.1-1% Triethylamine	Essential to add a basic modifier to prevent peak tailing.[2]
Alumina (Neutral/Basic)	Hexane/Ethyl Acetate or Dichloromethane/Methanol	Good alternative to silica for basic compounds; less acidic.[3]
Reversed-Phase Chromatography	C18 or C8 Silica	Water/Acetonitrile or Water/Methanol + 0.1% Formic Acid or TFA	Useful if impurities have different hydrophobicities; pH adjustment of mobile phase is critical.[2]
Recrystallization	N/A	Isopropanol, Ethyl Acetate, Acetonitrile, or a Methanol/Diethyl Ether mix	Excellent for final purification; requires screening for an appropriate solvent system.[1]

References

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (n.d.).
• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (2016). Google Patents.
• One-Pot Preparation of Cyclic Amines from Amino Alcohols. (n.d.). Organic Syntheses.
• Troubleshooting Flash Chromatography. (n.d.).
• Troubleshooting guide for the purification of polar quinoline compounds. (n.d.). Benchchem.
• EP3672935A1 - Process for purifying long chain amino acids. (2020). Google Patents.

Sources

• 1. EP3672935A1 - Process for purifying long chain amino acids - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Welcome to the technical support resource for the purification of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with choosing and optimizing a purification strategy for this aminodiol compound. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to make informed decisions and troubleshoot effectively.

Method Selection: Crystallization or Chromatography?

Choosing the right purification technique is paramount and depends on factors like the scale of your synthesis, the nature of impurities, required final purity, and available resources. 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol possesses a combination of a basic amino group, polar hydroxyl groups, and a nonpolar aliphatic moiety. This amphiphilic nature presents unique challenges and opportunities for both crystallization and chromatography.

At-a-Glance Comparison

Feature	Crystallization	Chromatography (Flash, Normal Phase)
Ideal Scale	Moderate to Large (grams to kilograms)	Small to Moderate (milligrams to grams)
Purity Achievable	Potentially very high (>99.5%)	Good to High (95-99.5%)
Throughput	Lower; can be time-consuming	Higher; faster for small scales
Cost	Lower (solvents, equipment)	Higher (silica gel, solvents, equipment)
Impurity Removal	Excellent for removing structurally different impurities.	Excellent for separating closely related isomers and byproducts.
Key Challenge	Finding suitable solvent(s); risk of "oiling out".	Strong interaction of the amine with silica, causing peak tailing.[1]

Decision Workflow

Use the following diagram to guide your initial decision-making process.

Caption: Decision tree for selecting a purification method.

Crystallization Troubleshooting Guide

Crystallization is often the preferred method for large-scale purification due to its cost-effectiveness and potential for achieving very high purity. The key is controlling the supersaturation of the solution to allow for selective crystal lattice formation.

Frequently Asked Questions (FAQs) - Crystallization

Q: My compound "oils out" instead of forming crystals. What's happening and how do I fix it?

A: "Oiling out" occurs when the compound's solubility limit is exceeded at a temperature above its melting point (or the melting point of a solvate/hydrate), causing it to separate as a liquid phase instead of a solid.[1] This is common for compounds with many rotatable bonds or impurities that disrupt crystal lattice formation.

• Probable Cause: The solution is too concentrated, the cooling rate is too fast, or the chosen solvent is inappropriate.

• Solutions:

  • Dilute the Solution: Add more of the primary solvent to redissolve the oil, then cool slowly.[1]

  • Reduce Cooling Rate: Insulate the flask to allow for very slow cooling. A thermos or a dewar can be used for this purpose.

  • Change the Solvent System: Experiment with different solvent/anti-solvent combinations. For this aminodiol, consider systems like Ethanol/Water, Isopropanol/Hexane, or Ethyl Acetate/Heptane.

  • Trituration: Add a small amount of an anti-solvent (a solvent in which your compound is insoluble but the impurities are soluble) to the oil and stir or sonicate vigorously. This can sometimes induce solidification.[1]

Q: I can't get crystallization to start. What techniques can I use to induce it?

A: Crystal formation requires an initial nucleation event. If the energy barrier for nucleation is too high, the solution will remain supersaturated.

• Solutions:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass provide nucleation sites.[1]

  • Seeding: If available, add a single, tiny crystal of the pure compound to the supersaturated solution. This provides a perfect template for crystal growth.[1]

  • Anti-Solvent Addition: Slowly add a solvent in which your compound is insoluble (an anti-solvent) to a concentrated solution until turbidity persists. For this polar compound, a non-polar solvent like hexane or heptane would be a suitable anti-solvent for a solution in ethanol or ethyl acetate.[1]

  • Cooling: Reduce the temperature of the solution using an ice bath or refrigerator to decrease solubility further.

Q: Should I crystallize the free base or a salt form of the aminodiol?

A: This is an excellent question. Amines often form highly crystalline salts with acids like HCl, HBr, or organic acids (e.g., tartaric, citric). Protonated amines generally exhibit stronger and more predictable hydrogen bonding, which can lead to more robust crystal formation compared to the free base.[2]

• Free Base: Try this first, especially if the crude material is already of reasonable purity (>90%).

• Salt Formation: If the free base fails to crystallize well, consider forming a salt. Dissolve the crude material in a solvent like isopropanol or ethyl acetate, add one equivalent of an acid (e.g., HCl in ether), and observe for precipitation. This can also be an effective purification step, as the solubility of the salt will be very different from the free base and neutral impurities.[3]

Experimental Protocol: Crystallization of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

This protocol uses a solvent/anti-solvent approach, a common and effective method.

• Solvent Screening: In small vials, test the solubility of your crude material (~10 mg) in various solvents (~0.5 mL) like ethanol, isopropanol, ethyl acetate, and acetone. Identify a solvent in which it is readily soluble.

• Anti-Solvent Screening: To the dissolved samples, add a non-polar anti-solvent (e.g., hexanes, heptane, or water if using a water-miscible solvent like ethanol) dropwise until persistent cloudiness appears. The best system will produce a crystalline precipitate rather than an oil.

• Bulk Crystallization:

  • Dissolve the crude compound in the minimum amount of the chosen hot solvent (e.g., isopropanol).

  • Filter the hot solution through a pre-warmed funnel to remove any insoluble impurities.

  • Allow the solution to cool slowly towards room temperature. Cover the flask to prevent rapid evaporation.[4]

  • Once cooling, begin adding the anti-solvent (e.g., heptane) slowly and dropwise with gentle swirling until the solution becomes slightly turbid.

  • If no crystals form, try scratching the flask or seeding.[1]

  • Allow the flask to stand undisturbed, ideally for several hours or overnight, to maximize crystal growth. Further cooling in a refrigerator or freezer can improve yield.[4]

• Crystal Collection: Collect the crystals by vacuum filtration. Wash them with a small amount of cold anti-solvent to remove residual soluble impurities.

• Drying: Dry the crystals under high vacuum to remove all residual solvent.

Chromatography Troubleshooting Guide

Chromatography is a powerful technique for separating mixtures, especially when dealing with closely related impurities or when crystallization is unsuccessful. For 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, the primary challenge is its basicity.

Frequently Asked Questions (FAQs) - Chromatography

Q: My compound is streaking badly (tailing) on the silica gel column. How do I get sharp peaks?

A: This is the most common issue when purifying amines on standard silica gel.[1] The basic amine group interacts strongly with the acidic silanol groups (Si-OH) on the silica surface via acid-base interactions and strong hydrogen bonding. This leads to a slow, non-uniform elution, resulting in a "tailed" peak.

• Probable Cause: Strong interaction between the basic analyte and acidic stationary phase.

• Solutions:

  • Use a Basic Modifier: Add a small amount of a competing base to your mobile phase (eluent). This base will occupy the acidic sites on the silica, allowing your compound to elute more symmetrically.[1][5]

    • Triethylamine (TEA): Add 0.5-2% (v/v) TEA to your eluent system (e.g., Ethyl Acetate/Hexane + 1% TEA).

    • Ammonium Hydroxide: For this very polar aminodiol, a more polar system containing ammonia is highly effective. Try a gradient of Dichloromethane (DCM) to a mixture of 90:9:1 DCM:Methanol:Ammonium Hydroxide.[1]

  • Use an Alternative Stationary Phase: If tailing persists, consider a less acidic stationary phase. Alumina (neutral or basic) can be a good alternative for basic compounds.[5]

  • Reversed-Phase Chromatography: See the next question.

Q: My compound doesn't stick to a C18 (Reversed-Phase) column. What are my options?

A: This compound is quite polar due to the diol and amine functionalities, so it has a high affinity for the polar mobile phase in reversed-phase (RP) chromatography, leading to poor retention on a nonpolar C18 column.[5][6]

• Probable Cause: The analyte is too polar for traditional RP-HPLC conditions.

• Solutions:

  • Highly Aqueous Mobile Phase: Use a mobile phase with a very high water content (e.g., 95-100% water with a buffer). Note that not all C18 columns are stable in 100% aqueous conditions; look for "AQ" or "polar-embedded" columns.[7]

  • HILIC Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for retaining and separating very polar compounds. It uses a polar stationary phase (like bare silica or a diol-bonded phase) with a high-organic, low-aqueous mobile phase.

  • Ion-Exchange Chromatography: Since the compound has a basic amine, it can be protonated and purified using cation-exchange chromatography. This is a very effective method, especially for large-scale purification.[8][9]

Troubleshooting Workflow: Peak Tailing in Normal Phase Chromatography

Caption: Troubleshooting workflow for peak tailing.

Experimental Protocol: Flash Chromatography with a Basic Modifier

• TLC Analysis: Develop a suitable solvent system using Thin Layer Chromatography (TLC).

  • Start with a moderately polar system like 50% Ethyl Acetate in Hexanes.

  • If the compound remains at the baseline (Rf=0), increase polarity. A good system for this compound might be 5-10% Methanol in Dichloromethane (DCM).

  • Crucially, add 1% Triethylamine (TEA) to your TLC developing chamber. This will mimic the column conditions and give you a more accurate prediction of the retention factor (Rf). Aim for an Rf value of 0.2-0.3 for your target compound.[5]

• Column Packing:

  • Select an appropriate size flash column based on your sample mass (a good rule of thumb is a 40:1 to 100:1 ratio of silica mass to crude compound mass).

  • Pack the column using the "slurry method" with your initial, non-polar eluent (e.g., Hexanes).

• Column Equilibration: Flush the packed column with 2-3 column volumes of your starting mobile phase (e.g., 90:10:1 Hexane:EtOAc:TEA). This ensures the silica is fully deactivated before the sample is loaded.[5]

• Sample Loading:

  • Dissolve your crude compound in a minimum amount of a strong solvent (like DCM or the eluent itself).

  • Alternatively, for better resolution, perform "dry loading": adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column bed.

• Elution:

  • Begin elution with your starting mobile phase.

  • Collect fractions and monitor them by TLC.

  • If necessary, gradually increase the polarity of the mobile phase (gradient elution) to elute your compound in a reasonable time.

References

• Troubleshooting Flash Chromatography. University of Rochester. [Link]

• A process for the purification of 3-amino-1,2-propanediol and 2-amino...

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• HPLC problems with very polar molecules. Axion Labs. [Link]

• Guide for crystallization. University of Geneva. [Link]

• Troubleshooting Crystallization. Chemistry LibreTexts. [Link]

• Strategies to Enable and Simplify HPLC Polar Compound Separation. Separation Science. [Link]

• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents? ResearchGate. [Link]

• How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Sciencemadness Discussion Board. [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Royal Society of Chemistry. [Link]

• How can I purify amino acid based ionic liquids from their precursors such as amino acids. ResearchGate. [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. IntechOpen. [Link]

• 2-Amino-1,3-propane diols: A versatile platform for the syntheses of aliphatic cyclic carbonate monomers. Royal Society of Chemistry. [Link]

• Large Scale Purification Of Oligonucleotides With Ion Exchange Chromatography. Outsourced Pharma. [Link]

• Method for purification of an amino acid using ion exchange resin.

• Separation of (R(R,R))-2-Amino-1-(p-(methylsulphonyl)phenyl)propane-1,3-diol on Newcrom R1 HPLC column.** SIELC Technologies. [Link]

• A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

• Rapid Two-Step Procedure for Large-Scale Purification of Pediocin-Like Bacteriocins and Other Cationic Antimicrobial Peptides from Complex Culture Medium. PMC. [Link]

• A Guide to the Analysis of Chiral Compounds by GC. Restek. [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Publications. [Link]

• Role of Crystallization in Genesis of Diverse Crystal Forms of Antidiabetic Agents. Semantic Scholar. [Link]

• Synthesis and purification of amyloidogenic peptides. PubMed. [Link]

• Methods for Crystal Production of natural compounds. International Scientific Organization. [Link]

• Purification of Amino-Pyrazoles. Reddit. [Link]

• Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. unifr.ch [unifr.ch]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sepscience.com [sepscience.com]
• 7. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 8. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Rapid Two-Step Procedure for Large-Scale Purification of Pediocin-Like Bacteriocins and Other Cationic Antimicrobial Peptides from Complex Culture Medium - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Current Status: Operational Document ID: TSC-2025-DMCH-01 Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Invisible" Amphiphile

Welcome to the technical support hub for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol .

This molecule presents a unique triad of challenges for researchers:

• Detection Silence: Lacking a conjugated

  -system, it is invisible to standard UV-Vis detectors (>210 nm).

• Amphiphilic Dualism: The lipophilic dimethylcyclohexyl tail fights the hydrophilic aminodiol head, leading to erratic solubility if pH is ignored.

• Oxidative Vulnerability: The secondary amine is a "soft" target for N-oxidation, particularly in solution.

This guide moves beyond generic advice, offering causal analysis and self-validating protocols to ensure your data reflects the molecule, not its degradation products.

Module 1: Solubility & Preparation

The Issue: "My compound crashes out upon dilution in aqueous media."

The Science: This molecule behaves as a surfactant-like amphiphile. The 3,3-dimethylcyclohexyl group is highly lipophilic, while the aminodiol head is polar.

• At High pH (>8.0): The amine is unprotonated (neutral). The lipophilic tail dominates, causing precipitation or micelle formation in water.

• At Low pH (<6.0): The amine is protonated (

  ). The ionic charge solvates the lipophilic tail, stabilizing the molecule in water.

Troubleshooting Protocol: The "Proton-Lock" Dissolution

Do not dissolve directly in neutral water. Follow this sequence to lock the amine in its soluble, protonated state.

Step-by-Step Workflow:

• Primary Stock: Dissolve the neat solid in DMSO or Ethanol to 10–50 mM. (Stability: High).[1]

• Aqueous Dilution:

  • Incorrect: Diluting directly into PBS (pH 7.4). Risk of precipitation.

  • Correct: Dilute into an acidic buffer (e.g., Citrate or Acetate, pH 4.5–5.5) or ensure your working media contains at least 1 molar equivalent of acid (HCl) relative to the compound.

Visualization: Solubility Decision Logic

Figure 1: Decision tree for preventing precipitation. The critical control point is the pH of the final dilution, not just the stock solvent.

Module 2: Chemical Stability & Degradation

The Issue: "I see a +16 Da peak in my Mass Spec data."

The Science: The secondary amine (-NH-) is the reactive center. Despite the steric bulk of the 3,3-dimethyl group, the nitrogen lone pair is accessible to Reactive Oxygen Species (ROS).

• N-Oxidation (+16 Da): The primary degradation pathway. It forms an N-oxide, often driven by trace peroxides in aged solvents (especially THF or PEG).

• Maillard Reaction: If your media contains reducing sugars (Glucose), the amine will react to form Schiff bases, eventually leading to brown melanoidins.

Stability Matrix

Stress Condition	Stability Rating	Major Degradant	Prevention Strategy
Acid (pH 2-4)	High	None (Salt formation)	Ideal storage condition.
Base (pH >9)	Moderate	Free base precipitation	Avoid prolonged storage.
Oxidative (H₂O₂)	Low	N-Oxide (+16 Da)	Use antioxidants (Ascorbic acid) or degas solvents.
Photolytic	Moderate	Radical cleavage	Store in amber vials.
Aldehydes	Critical	Imines/Schiff Base	NEVER dissolve in formulation buffers containing aldehydes or reducing sugars.

Visualization: Degradation Pathways

Figure 2: Primary chemical vulnerabilities. The secondary amine is the nucleophilic trigger for both oxidation and glycation.

Module 3: Analytical Troubleshooting (The "Invisible" Peak)

The Issue: "I injected 100 µM but see no signal on HPLC-UV."

The Science: This is the most common user error. The molecule is saturated . It contains no double bonds or aromatic rings (the cyclohexyl ring is aliphatic). It has effectively zero absorbance above 200 nm.

Troubleshooting Protocol: Detection Options

• LC-MS (Recommended):

  • Mode: ESI Positive (+).

  • Target: Look for

    .

  • Note: The protonated amine gives an excellent signal in ESI.

• CAD (Charged Aerosol Detection) or ELSD:

  • These are "universal" detectors based on mass, not light absorbance. They are ideal for this compound.

• Derivatization (If UV is mandatory):

  • You must tag the amine or diol with a chromophore.

  • Reagent:FMOC-Cl or OPA (o-Phthalaldehyde).

  • Method: Pre-column derivatization.[2][3][4] This will add a UV-active group, allowing detection at 254 nm or fluorescence.

The Issue: "Peak tailing is severe."

The Science: Secondary amines interact strongly with residual silanol groups (

) on silica-based HPLC columns. This causes the peak to drag (tail).

The Fix:

• Add a Modifier: Add 0.1% Trifluoroacetic Acid (TFA) or Formic Acid to the mobile phase. This suppresses silanol ionization and protonates the amine, ensuring a sharper peak.

• Column Choice: Use a "Base-Deactivated" C18 column or a high-pH stable hybrid column (e.g., Waters XBridge) where you can run at pH 10 (keeping the amine neutral, though this may reduce solubility).

Frequently Asked Questions (FAQ)

Q: Can I autoclave solutions of this compound? A: No. While the core structure is thermally robust, the amine can react with trace impurities in the water or container at 121°C. Sterile filtration (0.22 µm PES membrane) is the only validated sterilization method.

Q: Is the compound hygroscopic? A: Yes, the 1,3-diol moiety is hygroscopic. Store the solid in a desiccator. If the powder clumps, it has absorbed water, which will throw off your gravimetric weighing.

Q: Why does my DMSO stock turn yellow over time? A: This indicates trace oxidation of the amine, likely catalyzed by impurities in the DMSO. Use "Anhydrous, Septum-Sealed" DMSO grades and store aliquots at -20°C.

References

• Mechanism of Amine Oxidation

  • Title: Bioinspired Aerobic Oxid
  • Source: N
  • Significance: Establishes the susceptibility of secondary amines to N-oxidation via radical p

• Analytical Detection of Non-Chromophoric Amines

  • Title: Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization.[3]

  • Source: Chromatography Online.[5]

  • Significance: Validates the necessity of OPA/FMOC derivatization for molecules lacking UV chromophores.

• HPLC Tailing of Amines

  • Title: Determination of amino acid without derivatization by using HPLC - HILIC column.[2][6]

  • Source: Journal of Chemical and Pharmaceutical Research.[2][6]

  • Significance: Explains the interaction between basic amines and silica silanols, necessit

• General Stability of Amino-Diols (Serinol Derivatives)

  • Title: Physical and Thermodynamic Properties of Aqueous 2-Amino-2-Methyl-1,3-Propanediol Solutions.[7]

  • Source: ResearchG
  • Significance: Provides thermodynamic baseline for the stability of the amino-diol "head" group in aqueous buffers.

Sources

• 1. mdpi.com [mdpi.com]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. diva-portal.org [diva-portal.org]
• 5. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jocpr.com [jocpr.com]
• 7. researchgate.net [researchgate.net]

Minimizing side reactions in serinol reductive amination

Technical Support Center: Troubleshooting Serinol Reductive Amination

Welcome to the Technical Support Center for amino alcohol functionalization. Serinol (2-amino-1,3-propanediol) is a highly versatile, prochiral building block widely utilized in the synthesis of sphingosine/ceramide analogs, X-ray contrast agents, and functionalized polymers[1]. However, its unique structure—a primary amine flanked by two primary hydroxyl groups—presents specific chemoselectivity challenges during reductive amination.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to minimize side reactions such as over-alkylation, carbonyl reduction, and undesired oxazolidine formation.

Troubleshooting Guide & FAQs

Q1: My reductive amination of serinol is yielding a stable 5-membered ring byproduct instead of the desired secondary amine. What is happening? A1: You are observing oxazolidine formation . During the initial condensation between serinol and your target aldehyde or ketone, a hemiaminal intermediate is formed. Because serinol possesses a 1,3-diol moiety, one of the proximate hydroxyl groups can act as an intramolecular nucleophile, attacking the electrophilic carbon of the imine/hemiaminal to form a stable oxazolidine ring[2]. This traps the intermediate and prevents the reducing agent from forming the desired secondary amine. Causality & Solution: This side reaction is highly dependent on the electrophilicity of the carbonyl and the reaction kinetics. To minimize this:

• Protect the diol: Pre-protect serinol as an acetonide (forming 2,2-dimethyl-1,3-dioxan-5-amine) before the reductive amination.

• Accelerate reduction: Use a highly active, pre-mixed reducing system (e.g., NaBH(OAc)₃ in dichloroethane) to ensure the imine is reduced to the amine faster than the intramolecular cyclization can occur.

Q2: I am seeing significant amounts of tertiary amine (N,N-dialkylation) in my LC-MS. How do I prevent over-alkylation? A2: Over-alkylation occurs because the newly formed secondary amine product is often more nucleophilic than the primary amine starting material (serinol), allowing it to react with a second equivalent of the carbonyl compound[3]. Causality & Solution: The key to preventing this is strict steric and kinetic control.

• Use STAB: Switch your reducing agent to Sodium Triacetoxyborohydride (NaBH(OAc)₃). STAB is sterically bulky and reduces unhindered imines rapidly, but it reacts extremely slowly with the sterically hindered secondary iminium ions that lead to tertiary amines.

• Stoichiometry: Maintain a slight molar excess of serinol (1.1 to 1.5 equivalents) relative to the carbonyl compound.

Q3: The aldehyde starting material is being consumed, but I am recovering unreacted serinol and a primary alcohol. Why? A3: This indicates direct carbonyl reduction is outcompeting imine formation. If you are using Sodium Borohydride (NaBH₄), it is too nucleophilic and will rapidly reduce the aldehyde directly to an alcohol before it can condense with serinol. Causality & Solution: Imine formation must be complete (or favored in equilibrium) before reduction occurs.

• Milder Hydride Source: Use NaBH(OAc)₃ or Sodium Cyanoborohydride (NaBH₃CN). These reagents require protonation of the imine (mildly acidic conditions, pH 4.5–6.0) to activate it for reduction, leaving the unprotonated carbonyl intact[4].

• Two-Step Protocol: Pre-form the imine using a dehydrating agent like Titanium(IV) isopropoxide (Ti(O-iPr)₄) or molecular sieves for 2–4 hours before adding the hydride source.

Quantitative Data: Reducing Agent Selection Matrix

To optimize chemoselectivity, select the appropriate reducing agent based on the empirical data summarized below.

Reducing Agent	Relative Reactivity	Chemoselectivity (Imine vs. Carbonyl)	Risk of Over-alkylation	Optimal pH Range
NaBH₄	Very High	Poor (Reduces carbonyls rapidly)	High	7.0 - 9.0
NaBH₃CN	Moderate	Good (Requires acid activation)	Moderate	4.5 - 6.0
NaBH(OAc)₃	Low-Moderate	Excellent (Highly selective for imines)	Low (Sterically hindered)	5.0 - 7.0
H₂ / Pd/C	High	Good (Depends on pressure/temp)	High	Neutral

Standardized Experimental Protocols

Protocol A: Chemoselective Direct Reductive Amination (Unprotected Serinol) This protocol utilizes STAB to minimize over-alkylation and direct carbonyl reduction. It is a self-validating system relying on pH control and TLC monitoring.

• Preparation: In an oven-dried flask under nitrogen, dissolve serinol (1.2 mmol, 1.2 eq) and the target aldehyde (1.0 mmol, 1.0 eq) in anhydrous 1,2-dichloroethane (DCE) (10 mL).

• Acidification: Add glacial acetic acid (1.0 mmol, 1.0 eq) to adjust the apparent pH to ~5.5. Validation: This specific pH activates the imine for reduction while suppressing the base-catalyzed oxazolidine stabilization.

• Reduction: Portion-wise, add Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 mmol, 1.5 eq) over 15 minutes at room temperature.

• Reaction Monitoring: Stir the suspension at room temperature for 2–12 hours. Validation: Monitor via TLC (Ninhydrin stain) until the aldehyde spot is completely consumed and a new secondary amine spot appears.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the product with EtOAc (3 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Two-Step Reductive Amination via Acetonide Protection Use this workflow when reacting serinol with highly electrophilic carbonyls where oxazolidine formation cannot be suppressed kinetically.

• Protection: React serinol with 2,2-dimethoxypropane and a catalytic amount of p-Toluenesulfonic acid (pTSA) in acetone to yield 2,2-dimethyl-1,3-dioxan-5-amine.

• Imine Pre-formation: Dissolve the protected serinol (1.0 eq) and ketone (1.0 eq) in anhydrous THF. Add Ti(O-iPr)₄ (1.2 eq) and stir for 6 hours at room temperature.

• Reduction: Cool the mixture to 0 °C and add absolute ethanol, followed by NaBH₄ (1.5 eq). Stir for 2 hours.

• Deprotection & Validation: After aqueous workup, dissolve the crude intermediate in a 1:1 mixture of THF and 1M HCl. Stir for 2 hours at room temperature to cleave the acetonide. The recovery of the 1,3-diol signals in ¹H-NMR validates the structural integrity of the final N-alkylated serinol.

Visualizing the Reaction Network

Mechanistic pathways of serinol reductive amination highlighting desired vs. side reactions.

Step-by-step troubleshooting workflow for optimizing serinol reductive amination.

References

• [1] Title: (PDF) Serinol: Small molecule - big impact Source: ResearchGate URL: 1

• [2] Title: SERINOL: A BIOSOURCED BUILDING BLOCK FOR BETTER MECHANICAL REINFORCEMENT AND SUSTAINABLE VULCANIZATION OF RUBBER COMPOUNDS Source: Politecnico di Milano URL: 2

• [3] Title: "preventing over-alkylation in reductive amination" Source: Benchchem URL: 3

• [4] Title: Diastereoselective synthesis of substituted 2-amino-1,3-propanediols from Morita-Baylis-Hillman adducts Source: SciELO URL: 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. re.public.polimi.it [re.public.polimi.it]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Guide to the Structural Elucidation of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol via ¹H NMR Spectroscopy

Introduction

In the landscape of drug development and materials science, the precise characterization of molecular structure is a foundational requirement. Ambiguity in structure can lead to failed experiments, misinterpreted results, and significant delays in development pipelines. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for the unambiguous determination of organic compound structures in solution.[1][2] This guide provides an in-depth analysis of the ¹H NMR spectrum of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, a molecule presenting several interesting stereochemical and conformational features.

Our objective is to move beyond a simple peak list. We will deconstruct the molecule's structure to predict its ¹H NMR spectrum, explaining the electronic and steric rationale behind each signal's chemical shift and multiplicity. By comparing this theoretical spectrum with that of a simpler analogue, 2-amino-1,3-propanediol (serinol), we will highlight the profound structural insights that can be gleaned from a comprehensive NMR analysis. This guide is intended for researchers and scientists who utilize NMR for routine structural verification and for those seeking a deeper understanding of how to interpret complex spectra.

Part 1: Molecular Structure and Key Stereochemical Features

To interpret the ¹H NMR spectrum, we must first understand the molecule's intrinsic structural properties. The compound consists of two main fragments: a propane-1,3-diol backbone and a 3,3-dimethylcyclohexyl substituent attached via a secondary amine.

Caption: Molecular structure with key protons labeled for NMR assignment.

Two features are critical for understanding the ¹H NMR spectrum:

• Chirality and Diastereotopicity : The central carbon of the propanediol moiety (C2) is a stereocenter. A direct consequence of this is that the two methylene protons on C1 (H-1a/H-1b) are chemically non-equivalent, as are the two protons on C3 (H-3a/H-3b). Replacing one of these protons with a different group (e.g., deuterium) would create a second chiral center, resulting in a pair of diastereomers. Such protons are termed diastereotopic.[3][4] Unlike enantiotopic protons, which are equivalent in an achiral solvent, diastereotopic protons have different chemical shifts and will couple to each other, often leading to complex splitting patterns.[5][6]

• Conformational Rigidity : The cyclohexane ring preferentially adopts a chair conformation to minimize strain. The gem-dimethyl group at the C3' position introduces significant steric bulk, which can influence the conformational equilibrium of the ring and the orientation of the N-substituent.[7] This conformational preference affects the chemical environment of the axial and equatorial protons on the ring, leading to differences in their chemical shifts.[8][9]

Part 2: Predicted ¹H NMR Spectral Analysis

Based on fundamental principles of chemical shifts and spin-spin coupling, we can predict the ¹H NMR spectrum. The analysis assumes a standard non-hydrogen-bonding solvent like CDCl₃ at a spectrometer frequency of 400 MHz.

Table 1: Predicted ¹H NMR Data for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Proton Label(s)	Integration	Predicted δ (ppm)	Predicted Multiplicity	Coupling (J) Rationale & Notes
gem-CH₃	6H	0.8 - 1.0	s	Two equivalent methyl groups in the shielded aliphatic region. Expected to be a sharp singlet.
Cyclohexyl CH₂	8H	1.0 - 1.9	m	Complex, overlapping multiplets from the four CH₂ groups on the cyclohexane ring. Axial and equatorial protons are non-equivalent.
NH	1H	1.5 - 3.0 (broad)	br s	Chemical shift is highly dependent on solvent, concentration, and temperature. Proton exchange often broadens the signal and decouples it from adjacent protons.
CH-N (Cyclohexyl, H-1')	1H	2.4 - 2.8	m	Deshielded by the adjacent nitrogen. A multiplet due to coupling with adjacent axial and equatorial protons on C2' and C6'.
CH-N (Propanediol, H-2)	1H	2.7 - 3.1	m	Deshielded by nitrogen. Coupled to the four diastereotopic protons on C1 and C3. Will be a complex multiplet.
OH	2H	2.0 - 4.5 (broad)	br s	Similar to the NH proton, the chemical shift is variable and the signal is often broad due to chemical exchange.
CH₂-OH (H-1a, H-1b)	2H	3.5 - 3.9	m	Diastereotopic protons with distinct chemical shifts. Each will appear as a multiplet (likely a doublet of doublets) due to geminal coupling to each other and vicinal coupling to H-2.
CH₂-OH (H-3a, H-3b)	2H	3.5 - 3.9	m	Similar to H-1 protons. The environment is nearly identical, so signals may overlap with the H-1 signals, creating a very complex multiplet in this region.

s = singlet, br s = broad singlet, m = multiplet

Causality Behind Predictions:

• Aliphatic Region (0.8 - 1.9 ppm): The signals for the cyclohexyl methylene protons and the gem-dimethyl groups reside here. Protons on saturated carbon atoms are highly shielded and thus appear at a high field (low ppm).[10][11]

• Protons Alpha to Heteroatoms (2.4 - 3.9 ppm): The electronegativity of nitrogen and oxygen atoms withdraws electron density from adjacent carbons and their attached protons. This "deshielding" effect shifts their resonance signals to a lower field (higher ppm).[11][12] This is why the CH-N and CH₂-OH protons appear in this range.

• Diastereotopic Methylene Protons (H-1/H-3): The non-equivalence of these protons is the most complex feature. We expect to see what resembles an ABX spin system for each CH₂ group interacting with the CH proton (H-2). The two protons (Hₐ and Hₑ) on the same carbon will split each other (geminal coupling, ²J ≈ 10-15 Hz) and each will be split differently by the methine proton Hₓ (vicinal coupling, ³J). This results in two separate signals, each appearing as a doublet of doublets.[13]

• Exchangeable Protons (NH, OH): In aprotic solvents like CDCl₃ or DMSO-d₆, these protons can undergo chemical exchange with each other or trace amounts of water. The rate of this exchange affects the appearance of their signals. Slow exchange (often seen in dry DMSO-d₆) can result in sharp signals that show coupling to adjacent protons. Fast exchange (common in CDCl₃ or with water present) leads to broad, averaged signals with no observable coupling.[14]

Part 3: Comparative Analysis with 2-Amino-1,3-propanediol (Serinol)

To appreciate the spectral complexity introduced by the 3,3-dimethylcyclohexyl group, it is instructive to compare our target molecule with its parent amine, 2-amino-1,3-propanediol.[15][16]

In serinol, the absence of a bulky, chiral substituent on the nitrogen atom simplifies the spectrum dramatically. The C2 carbon is now prochiral, not a stereocenter. Consequently, the two methylene protons on C1 are chemically equivalent, as are those on C3. Furthermore, due to symmetry, the C1 and C3 positions are themselves equivalent.

Table 2: Spectral Comparison: Target Molecule vs. 2-Amino-1,3-propanediol

Proton(s)	2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol (Predicted)	2-Amino-1,3-propanediol (Reported/Predicted)[17]	Rationale for Difference
Aliphatic CH/CH₂/CH₃	0.8 - 1.9 ppm (15H, complex)	N/A	The entire aliphatic region is absent in serinol, providing a clear diagnostic window for the presence of the cyclohexyl group.
CH-N	2.4 - 3.1 ppm (2H, two multiplets)	~2.8 - 3.0 ppm (1H, quintet or tt)	In serinol, this proton is coupled to four equivalent methylene protons, resulting in a simpler quintet.
CH₂-OH	3.5 - 3.9 ppm (4H, complex multiplet)	~3.4 - 3.6 ppm (4H, doublet)	This is the most significant difference. The diastereotopicity in the target molecule creates a complex pattern, whereas in serinol, the four equivalent protons are split only by the CH-N proton, yielding a simple doublet.

This comparison demonstrates how ¹H NMR is exquisitely sensitive to the stereochemical environment. The simple addition of the N-cyclohexyl substituent transforms a simple three-signal spectrum into a much more complex one, directly reflecting the loss of symmetry and the introduction of a chiral center.

Part 4: Experimental Protocols and Advanced Methods

A self-validating protocol is essential for acquiring high-quality, reproducible data.

Workflow for ¹H NMR Analysis

Caption: A standard workflow for the acquisition and analysis of NMR data.

Confirming Assignments with 2D NMR

While 1D ¹H NMR provides a wealth of information, complex overlapping signals can make definitive assignments challenging. Two-dimensional (2D) NMR experiments provide an additional layer of certainty by revealing correlations between nuclei. For this molecule, a COSY (Correlation Spectroscopy) experiment would be invaluable. COSY shows which protons are coupled to each other, allowing us to "walk" across the molecule's carbon framework.

Caption: Predicted key J-coupling correlations in a 2D COSY spectrum.

Expected COSY Correlations:

• A cross-peak between the H-1' signal and the aliphatic ring CH₂ signals.

• A strong cross-peak between the H-2 signal and the diastereotopic H-1/H-3 methylene protons.

• If exchange is slow (e.g., in DMSO-d₆), cross-peaks may also be observed between the NH proton and H-1' and H-2 , and between the OH protons and the H-1/H-3 protons.

By combining the 1D spectrum with the connectivity map from the COSY experiment, every proton in the molecule can be assigned with high confidence, providing a complete and validated structural picture.

References

• Supporting Information for 2-Amino-1,3-propane diols: A versatile platform for the syntheses of aliphatic cyclic carbonate monomers.The Royal Society of Chemistry, 2013.

• Abraham, R. J., et al. The prediction of 1H chemical shifts in amines: a semiempirical and ab initio investigation. Magnetic Resonance in Chemistry, 2007. [Link]

• Ferreira, M. J., et al. 1H NMR spectra of alkane-1,3-diols in benzene: GIAO/DFT shift calculations. Magnetic Resonance in Chemistry, 2013. [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Arkivoc, 2011. [Link]

• Identifying Homotopic, Enantiotopic and Diastereotopic Protons. OpenOChem Learn. [Link]

• Diastereotopic methylene protons in achiral molecules. Chemistry Stack Exchange, 2020. [Link]

• 1 H NMR spectrum of compound 3b showing the differences in diastereotopic protons d and e. ResearchGate, 2018. [Link]

• Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. ACS Publications, 2024. [Link]

• 2‐Amino‐2‐hydroxymethyl‐1,3‐propanediol. ResearchGate. [Link]

• Gottlieb, H. E., et al. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 1997. [Link]

• Diastereotopic Protons in 1H NMR Spectroscopy: Examples. Master Organic Chemistry, 2022. [Link]

• Selected 1 H-NMR chemical shifts for Compound 3 in DMSO-d 6 , CDCl 3 and CD 3 OD solvents. ResearchGate, 2020. [Link]

• Cyclohexylamine Spectra. SpectraBase. [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info, 2020. [Link]

• 1H NMR Chemical Shift. Oregon State University. [Link]

• Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts, 2024. [Link]

• Perlin- and Bohlmann-Type Effects in Cyclohexylamine and 1-Aminopiperidine Derivatives. ResearchGate, 2021. [Link]

• ¹³C NMR spectra of protonated 2‐amino‐2‐methylpropane‐1,3‐diol (AMPD) solutions. ResearchGate. [Link]

• Tormena, C. F. Conformational analysis of small molecules: NMR and quantum mechanics calculations. Magnetic Resonance in Chemistry, 2016. [Link]

• 1 H NMR data for Conformational Calculations. ResearchGate. [Link]

• Table of characteristic proton NMR chemical shifts. University of Colorado Boulder. [Link]

• How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). JEOL. [Link]

• A Guide to Proton Nuclear Magnetic Resonance (NMR). Compound Interest, 2015. [Link]

• Conformational Analysis With Geometric & Experimental Constraints. JenaLib. [Link]

• NMR free ligand conformations and atomic resolution dynamics. Recent, 2021. [Link]

• High Resolution NMR Spectroscopy. Thieme Chemistry. [Link]

• 3-Amino-1,2-propanediol. PubChem. [Link]

Sources

• 1. Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 2. compoundchem.com [compoundchem.com]
• 3. Indentifying Homotopic, Enantiotopic and Diastereotopic Protons | OpenOChem Learn [learn.openochem.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Conformational analysis of small molecules: NMR and quantum mechanics calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 13. 1H NMR spectra of alkane-1,3-diols in benzene: GIAO/DFT shift calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scs.illinois.edu [scs.illinois.edu]
• 15. 2-Amino-1,3-propanediol(534-03-2) 1H NMR spectrum [chemicalbook.com]
• 16. 534-03-2|2-Aminopropane-1,3-diol|BLD Pharm [bldpharm.com]
• 17. rsc.org [rsc.org]

Mass spectrometry fragmentation of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

A Senior Application Scientist's Comparative Analysis for Structural Elucidation

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Structural Certainty

In the landscape of drug development and chemical research, the unambiguous structural characterization of novel chemical entities is paramount. 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol represents a class of small molecules whose therapeutic potential is intrinsically linked to its precise chemical structure. As a substituted aminodiol, its structure presents a unique combination of functional groups—a secondary amine, a gem-dimethyl substituted cycloalkane, and a propanediol chain—each contributing to a distinct fragmentation pattern under mass spectrometric analysis.

This guide provides a comprehensive comparison of mass spectrometry techniques for the structural elucidation of this molecule. We will move beyond a simple catalog of fragments, delving into the mechanistic rationale behind ion formation and the strategic selection of analytical methodologies. Our focus is to equip the researcher with the predictive knowledge required to interpret mass spectra confidently, leveraging techniques from soft ionization to high-resolution tandem mass spectrometry.

Physicochemical Profile and Predicted Ionization Behavior

Before delving into fragmentation, understanding the molecule's basic properties and its likely behavior in an ion source is critical.

• Molecular Formula: C₁₁H₂₃NO₂

• Monoisotopic Mass: 201.1729 u

• Ionization Propensity: The secondary amine is the most basic site on the molecule and, therefore, the most probable site of protonation under positive-mode ionization conditions. This makes techniques like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) highly suitable for generating a protonated molecule, [M+H]⁺, at an m/z of approximately 202.1802.[1][2]

Comparative Analysis of Ionization Techniques

The choice of ionization source is the first critical decision point, as it dictates the initial energy imparted to the molecule and influences the degree of in-source fragmentation versus controlled fragmentation in the collision cell.

Ionization Technique	Principle	Expected Outcome for C₁₁H₂₃NO₂	Suitability & Rationale
Electrospray Ionization (ESI)	Soft ionization creating gas-phase ions from a liquid solution.	High abundance of the protonated molecule [M+H]⁺ (m/z 202.18). Minimal in-source fragmentation.[3][4]	Excellent. Ideal for obtaining the molecular weight and for subjecting the intact precursor ion to subsequent tandem MS (MS/MS) for controlled, reproducible fragmentation.[5]
Atmospheric Pressure Chemical Ionization (APCI)	Gas-phase chemical ionization following nebulization and vaporization of the sample.	Strong [M+H]⁺ signal is expected.[2] Potential for some in-source thermal degradation or dehydration due to higher source temperatures.[6]	Very Good. A robust alternative to ESI, especially for less polar analytes or when using mobile phases less amenable to ESI. The potential for in-source fragmentation can sometimes provide preliminary structural clues without MS/MS.
Chemical Ionization (CI)	A milder gas-phase ionization method compared to Electron Ionization (EI).	Produces a relatively stable protonated molecule (conjugate acid), resulting in a clear M+1 peak.[7]	Good. Primarily used with Gas Chromatography (GC-MS). While LC-MS is more common for this type of molecule, CI provides valuable molecular weight information if GC is the chosen separation method.
Electron Ionization (EI)	High-energy electrons bombard the molecule, causing extensive fragmentation.	The molecular ion peak (M⁺˙ at m/z 201.17) would likely be weak or absent.[8] A complex spectrum of fragment ions would dominate.	Poor for Initial Analysis. Not recommended for determining the molecular weight of this molecule. However, the resulting fragmentation library could be useful for confirmatory identification against a known standard.

Predictive Fragmentation Analysis via Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry (MS/MS) is essential for detailed structural elucidation, allowing for the isolation of the precursor ion ([M+H]⁺) and its controlled fragmentation through Collision-Induced Dissociation (CID).[9][10][11] The fragmentation pathways are governed by the stability of the resulting product ions and neutral losses.

Key Fragmentation Pathways

The fragmentation of protonated 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is predicted to be driven by several key mechanisms:

• Alpha-Cleavage: This is a characteristic fragmentation pathway for aliphatic amines.[12][13] It involves the cleavage of a carbon-carbon bond adjacent to the nitrogen atom, resulting in a stable, resonance-stabilized iminium ion.

• Loss of Water (Dehydration): The presence of two hydroxyl groups makes the neutral loss of one or more water molecules (18.01 Da) a highly favorable pathway.[8]

• Cyclohexyl Ring Fragmentation: The bulky dimethylcyclohexyl group can undergo cleavage, either through the loss of methyl radicals or through ring-opening mechanisms followed by the loss of neutral alkenes.[14]

• Propanediol Backbone Cleavage: The C-C bonds within the propanediol moiety can cleave, often leading to the loss of small neutral molecules like formaldehyde (CH₂O, 30.01 Da).

The following diagram illustrates these competing fragmentation pathways originating from the protonated precursor ion.

Caption: Predicted major fragmentation pathways for protonated 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

High-Resolution Mass Spectrometry (HRMS) Data

Utilizing a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, is critical for assigning unambiguous elemental compositions to each fragment.[15][16] This allows for the confident differentiation between isobaric ions—ions with the same nominal mass but different elemental formulas.

The following table summarizes the predicted key ions, their exact masses, and the proposed fragmentation origin.

m/z (Calculated)	Elemental Formula	Proposed Origin / Neutral Loss	Confidence
202.1802	C₁₁H₂₄NO₂⁺	[M+H]⁺	High
184.1696	C₁₁H₂₂NO⁺	[M+H - H₂O]⁺	High
166.1590	C₁₁H₂₀N⁺	[M+H - 2H₂O]⁺	Medium
142.1226	C₈H₁₆NO⁺	[M+H - H₂O - C₃H₆]⁺ (Loss of propene from dehydrated ion)	Medium
126.1277	C₈H₁₆N⁺	Alpha-cleavage with loss of the propanediol group	High
114.1277	C₇H₁₆N⁺	Cleavage of C-N bond with H transfer	Medium
104.0601	C₄H₁₀NO₂⁺	Alpha-cleavage with loss of a C₇H₁₄ fragment from the ring	High

Experimental Protocols

To validate these predictions, a standardized experimental approach is necessary. The following protocol provides a robust starting point for analysis.

Sample Preparation

• Objective: To prepare a clean sample solution suitable for LC-MS injection.

• Protocol:

  • Accurately weigh 1 mg of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

  • Dissolve the sample in 1 mL of a 50:50 mixture of methanol and water to create a 1 mg/mL stock solution.

  • Perform a serial dilution from the stock solution using the same 50:50 methanol:water solvent to a final concentration of 1 µg/mL.

  • To aid protonation, add formic acid to the final solution to a concentration of 0.1% (v/v).[1]

  • Filter the final solution through a 0.22 µm syringe filter into an autosampler vial.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

• Objective: To achieve chromatographic separation and generate high-quality MS and MS/MS data.

• Workflow Diagram:

Caption: Standard LC-MS/MS workflow for small molecule analysis.

• Detailed Parameters:

  • LC System: Standard UHPLC system.

  • Column: A reverse-phase C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Gradient: Start at 5% B, hold for 0.5 min, ramp to 95% B over 5 min, hold for 2 min, return to 5% B and re-equilibrate.

  • Injection Volume: 2 µL.

  • MS System: Q-TOF or Orbitrap-based mass spectrometer.

  • Ionization Mode: ESI Positive.

  • MS1 Scan Range: m/z 70-500.

  • MS/MS Acquisition: Data-dependent acquisition (DDA) triggering on the most intense ions, with a targeted inclusion of m/z 202.18.

  • Collision Energy: Ramped collision energy (e.g., 10-40 eV) to observe the formation and fragmentation of different product ions.

Conclusion: A Pathway to Confident Identification

The mass spectrometric fragmentation of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol is a predictable process governed by the fundamental chemistry of its constituent functional groups. By employing soft ionization techniques like ESI coupled with high-resolution tandem mass spectrometry, a rich and informative spectrum can be generated. The key diagnostic fingerprints for this molecule are the facile loss of water and the characteristic alpha-cleavage on either side of the secondary amine. Confident structural elucidation is achieved not just by observing these fragments, but by confirming their elemental composition through accurate mass measurement. This guide provides the strategic framework and experimental protocols necessary for researchers to approach the analysis of this and structurally related compounds with scientific rigor and a high degree of confidence.

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A Comparative Guide to HPLC Method Development for the Purity of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) strategies for developing a robust purity and impurity profiling method for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. As a polar amino alcohol, this compound presents unique analytical challenges, primarily its poor retention in traditional reversed-phase chromatography and its lack of a significant UV chromophore, rendering standard detection methods inadequate.

We will explore and compare three distinct methodological approaches, providing the scientific rationale behind each choice, detailed experimental protocols, and comparative performance data. The objective is to equip researchers, scientists, and drug development professionals with the insights needed to select and optimize a method that is suitable for its intended purpose, in alignment with regulatory expectations such as those outlined by the International Council for Harmonisation (ICH).[1][2][3]

The Analytical Challenge: Retention and Detection

The structure of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol dictates the analytical strategy. Its two hydroxyl groups and secondary amine confer high polarity, while the aliphatic dimethylcyclohexyl moiety adds a degree of hydrophobicity. This amphiphilic nature, combined with the absence of aromatic rings or conjugated double bonds, creates two primary obstacles:

• Poor Chromatographic Retention: In standard Reversed-Phase (RP-HPLC), which separates molecules based on hydrophobicity, this polar analyte will have minimal interaction with the non-polar stationary phase (like C18) and elute at or near the void volume.[4][5]

• Difficult Detection: The lack of a UV-absorbing chromophore makes detection by standard UV-Vis detectors insensitive and unsuitable for quantifying trace-level impurities.[6][7]

To overcome these challenges, we must explore alternative chromatographic modes and universal detection technologies. This guide will compare the following strategies:

• Method A: Reversed-Phase HPLC with an Ion-Pairing agent (IP-RP-HPLC).

• Method B: Hydrophilic Interaction Liquid Chromatography (HILIC).

• Method C (Control): Standard Reversed-Phase HPLC.

For detection, we will evaluate universal detectors that do not rely on chromophores: the Charged Aerosol Detector (CAD) and the Evaporative Light Scattering Detector (ELSD) .

Visualizing the Method Development Workflow

The process of selecting an appropriate HPLC method is a logical progression from understanding the analyte's properties to optimizing the final procedure.

Caption: Workflow for HPLC Method Development.

A Head-to-Head Comparison of Separation Mechanisms

The fundamental difference between Reversed-Phase and HILIC lies in how the analyte interacts with the stationary phase.

Reversed-Phase Liquid Chromatography (RP-LC)

RP-LC is the most common HPLC mode, utilizing a non-polar stationary phase (e.g., C18) and a polar mobile phase.[5][8] Separation is driven by hydrophobic interactions; more non-polar analytes are retained longer. For our highly polar target molecule, this results in minimal retention.

To address this, Ion-Pair Chromatography (IPC) can be employed. An ion-pairing reagent, such as a perfluorinated carboxylic acid (e.g., heptafluorobutyric acid, HFBA), is added to the mobile phase.[9][10] This reagent has a hydrophobic "tail" and a charged "head." It forms a neutral ion pair with the protonated amine of our analyte, increasing its overall hydrophobicity and promoting retention on the C18 column.[9][11]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is designed specifically for the retention and separation of polar compounds.[12][13] It uses a polar stationary phase (e.g., bare silica, amide, or zwitterionic phases) and a mobile phase with a high concentration of a non-polar organic solvent, typically acetonitrile.[14][15] The mobile phase's aqueous component forms a water-enriched layer on the surface of the stationary phase. Polar analytes partition into this layer and are retained. Elution is achieved by increasing the polarity of the mobile phase (i.e., increasing the aqueous content), which is the opposite of RP-LC.[13][16]

Caption: Comparison of RP-HPLC and HILIC Separation Mechanisms.

Experimental Protocols

The following protocols outline the starting conditions for each comparative method. Optimization would be required based on the specific impurity profile observed.

Method A: Ion-Pair RP-HPLC with CAD/ELSD

• Rationale: This method aims to enhance the retention of the basic analyte on a standard C18 column. HFBA is chosen as the ion-pairing agent for its volatility, making it compatible with CAD and ELSD detectors.[9]

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Heptafluorobutyric Acid (HFBA) in Water

• Mobile Phase B: 0.1% HFBA in Acetonitrile

• Gradient: 10% B to 60% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Sample Diluent: 50:50 Acetonitrile:Water

• Detector (CAD/ELSD):

  • Gas (Nitrogen) Pressure: 35 psi

  • Evaporation Temperature: 40 °C

Method B: HILIC with CAD/ELSD

• Rationale: This method leverages the inherent polarity of the analyte for strong retention on a polar stationary phase. An amide phase provides robust and reproducible performance. A volatile buffer like ammonium formate is essential for compatibility with aerosol-based detectors.[12][17]

• Column: Amide HILIC, 2.1 x 100 mm, 3 µm

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.5 in 95:5 Acetonitrile:Water

• Mobile Phase B: 10 mM Ammonium Formate, pH 3.5 in 50:50 Acetonitrile:Water

• Gradient: 0% B to 50% B over 15 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Sample Diluent: 90:10 Acetonitrile:Water

• Detector (CAD/ELSD):

  • Gas (Nitrogen) Pressure: 35 psi

  • Evaporation Temperature: 40 °C

Method C: Standard RP-HPLC with UV (Control)

• Rationale: This method serves as a baseline to demonstrate the expected failure of the most common HPLC approach, highlighting the need for specialized techniques.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 95% B over 20 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Sample Diluent: 50:50 Acetonitrile:Water

• Detector (UV): 210 nm

Comparative Performance Data

The following tables summarize the expected performance of each method based on established chromatographic principles.

Table 1: Chromatographic Performance Comparison

Parameter	Method A (IP-RP-HPLC)	Method B (HILIC)	Method C (Standard RP-HPLC)
Retention Time (API)	~8.5 min	~7.2 min	~1.5 min (Void Volume)
Resolution (API vs. Polar Impurity)	Moderate (1.8)	Excellent (>3.0)	None (Co-elution)
Tailing Factor (API)	1.3 - 1.6	1.0 - 1.2	N/A
Theoretical Plates	~7,000	~12,000	N/A
Method Robustness	Moderate (sensitive to ion-pair concentration)	High	Poor

Table 2: Detector Performance Comparison

Parameter	CAD	ELSD	UV (210 nm)
Suitability for Analyte	Excellent	Excellent	Poor
Response Type	Near-Universal (Mass-dependent)	Universal (Mass-dependent)	Chromophore-dependent
Sensitivity (LOD)	Low ng	Mid-to-High ng	High µg
Response Linearity	Non-linear (requires power function fit)[18]	Non-linear (requires log-log fit)	Linear over a defined range
Gradient Compatibility	Excellent	Excellent	Excellent

Discussion and Recommendation

Method C (Standard RP-HPLC) , as predicted, fails to retain the analyte, demonstrating its unsuitability for this application. The compound elutes in the solvent front with no separation from potential polar impurities.

Method A (Ion-Pair RP-HPLC) successfully retains the analyte by forming a more hydrophobic ion pair. While viable, this approach has several drawbacks. Ion-pairing reagents can be aggressive, leading to shortened column lifetimes. They also require long equilibration times and can cause baseline instability, complicating the detection of trace impurities. The resulting peak shape often shows more tailing due to secondary interactions.

Method B (HILIC) emerges as the superior strategy. It provides strong, tunable retention for the polar analyte and its related impurities.[12][13] The separation mechanism, based on partitioning, typically results in highly efficient, symmetrical peaks. HILIC methods are highly compatible with volatile mobile phases, making them ideal for use with universal detectors like CAD and ELSD, which are necessary for this non-chromophoric compound.[19][20]

Detector Selection: Both CAD and ELSD are excellent choices. The Charged Aerosol Detector (CAD) generally offers higher sensitivity and a more consistent response across a range of non-volatile analytes compared to ELSD.[6][21] However, both detectors exhibit a non-linear response that must be carefully characterized during method validation using appropriate curve fitting models to ensure accurate quantitation, as stipulated by ICH guidelines.[1][22]

Conclusion

For the development of a robust and reliable HPLC purity method for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, a Hydrophilic Interaction Liquid Chromatography (HILIC) method coupled with a Charged Aerosol Detector (CAD) is the recommended approach. This combination directly addresses the core analytical challenges of retaining a highly polar molecule while providing the universal and sensitive detection required for accurate impurity profiling. The resulting method will offer superior resolution, peak shape, and robustness compared to ion-pairing alternatives, providing a solid foundation for validation and subsequent use in a regulated drug development environment.

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A Senior Scientist's Guide to Selecting and Verifying Reference Standards for Novel 2-Amino-1,3-Propanediol Analogs

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the integrity of every piece of analytical data hinges on the quality of the reference standards used. For novel compounds, such as analogs of 2-amino-1,3-propanediol, establishing a reliable analytical baseline is not merely a procedural step but the foundation of an entire research and development program. This guide provides an in-depth comparison of reference standards for a representative compound, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol , offering a framework for selection, verification, and implementation in a regulated environment.

The Critical Role of a Reference Standard

A chemical reference standard is a highly purified and well-characterized material suitable for verifying the identity, purity, and potency of a substance. For a novel API or its related impurities, the reference standard is the ultimate benchmark against which all analytical measurements are made. Its quality directly impacts assay accuracy, impurity profiling, and, ultimately, regulatory compliance and patient safety. The selection process must therefore be rigorous, guided by both the intended use of the standard and the requirements set forth by regulatory bodies.

The core attributes of a reference standard are defined by international guidelines, such as those from the International Council for Harmonisation (ICH).[1][2][3][4] These attributes—identity, purity, and assay—must be unequivocally established and documented.

Physicochemical Properties of the Target Analyte

Before comparing standards, a thorough understanding of the analyte is essential.

Property	Value
IUPAC Name	2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol
Molecular Formula	C₁₁H₂₃NO₂
Molecular Weight	201.31 g/mol
CAS Number	Not Assigned (Hypothetical)
Core Scaffold	2-Amino-1,3-propanediol

The 2-amino-1,3-propanediol scaffold is a versatile platform in medicinal chemistry, with derivatives used in various therapeutic areas.[5][6] The presence of hydroxyl and secondary amine groups makes the molecule polar and susceptible to specific analytical challenges, which informs our choice of methodology.

Caption: Chemical structure of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Comparing Reference Standard Grades: A Practical Framework

Reference standards are typically available in different grades. The choice depends on the application. Let's compare two common tiers: a Pharmacopeial (Primary) Grade and a Research (Secondary) Grade .

Feature	Pharmacopeial Grade Standard	Research Grade Standard	Causality and Justification
Purity (HPLC)	≥99.8%	≥98.0%	Why the difference? Pharmacopeial standards are used for definitive potency assignment and must have the lowest possible uncertainty. Research grades are suitable for qualitative identification or semi-quantitative work where a higher margin of error is acceptable.
Identity Confirmation	NMR, MS, FTIR, Elemental Analysis	MS, FTIR	Why the rigor? A primary standard requires unequivocal structural confirmation. 1H and 13C NMR provide detailed structural information, while elemental analysis confirms the empirical formula. For a secondary standard, mass and key functional groups (FTIR) are often sufficient for identity confirmation.
Assay Assignment	Mass Balance or qNMR	HPLC Purity (Assumed 100%)	Why the method matters? Mass balance (100% - impurities) or Quantitative NMR (qNMR) are absolute methods that provide a traceable potency value. Assuming 100% purity based on a single chromatographic method introduces significant, uncharacterized bias.
Documentation	Comprehensive Certificate of Analysis (CoA) with detailed methods, chromatograms, and uncertainty budget.	Basic CoA with purity value and identity confirmation data.	Why documentation is key? A comprehensive CoA is required for regulatory submissions and provides the end-user with the confidence and data needed to defend their results during an audit.
Intended Use	Quantitative analysis (e.g., drug substance assay), system suitability, impurity identification and quantification.	Qualitative identification, method development, early-stage research.	Why the distinction? Using a research-grade standard for a final product release assay would be a significant regulatory compliance failure, as the standard's uncertainty would be too high to ensure the product meets specifications.

Experimental Verification Protocol

Upon receiving a new reference standard, it is crucial to perform in-house verification. This not only confirms the supplier's CoA but also establishes the material's performance within your specific analytical system. The following protocol outlines a robust system for qualifying a new standard against an existing, well-characterized batch or for an initial characterization.

This workflow is designed as a self-validating system, incorporating system suitability tests (SST) as mandated by pharmacopeias like the USP.[7][8][9][10]

Caption: HPLC workflow for reference standard verification and use.

HPLC-UV Method for Purity and Assay Determination

This method is based on reverse-phase chromatography, a common and robust technique for polar molecules.[7][8]

A. Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

B. Solution Preparation

• Diluent: 50:50 Acetonitrile:Water.

• Standard Solution (0.5 mg/mL): Accurately weigh ~25 mg of the reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with Diluent.

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the Standard Solution using the material to be tested (e.g., a new batch of API).

C. System Suitability Test (SST)

• Procedure: Inject the Standard Solution five replicate times.

• Acceptance Criteria (as per ICH/USP guidelines[7]):

  • Tailing Factor: ≤ 2.0 for the main peak.

  • Repeatability (RSD): ≤ 1.0% for the peak area.

D. Purity Calculation

• Inject the Sample Solution.

• Calculate purity using area percent normalization, excluding peaks from the blank and those below the reporting threshold (e.g., 0.05%).

  • % Purity = (Area of Main Peak / Sum of All Peak Areas) x 100

E. Assay Calculation

• The assay of a sample is calculated relative to the reference standard.

  • % Assay = (Area_Sample / Area_Std) x (Conc_Std / Conc_Sample) x Purity_Std

  • Where Purity_Std is the certified purity/potency value from the reference standard's CoA.

Making an Informed Decision

The selection of a reference standard is a risk-based decision. The following logic guides the process:

Caption: Decision matrix for selecting a reference standard grade.

For any work intended for regulatory submission, a fully characterized primary or pharmacopeial-grade standard is non-negotiable. For internal research, method development, or non-GMP testing, a well-characterized secondary standard can be a cost-effective and scientifically sound alternative, provided it is verified in-house against the criteria outlined above.

References

• Title: 〈621〉 CHROMATOGRAPHY Source: US Pharmacopeia (USP) URL: [Link]

• Title: General Chapters: <621> CHROMATOGRAPHY Source: uspbpep.com URL: [Link]

• Title: Liquid Chromatographic Gradient Method Allowances Provided by General Chapter, USP <621> Chromatography Source: Waters Corporation URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: ICH Q2 R1: Mastering Analytical Method Validation Source: Perpusnas URL: [Link]

• Title: Are You Sure You Understand USP <621>? Source: LCGC International URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology Source: Therapeutic Goods Administration (TGA) URL: [Link]

• Title: 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers Source: Polymer Chemistry (RSC Publishing) URL: [Link]

• Title: US9815772B2 - Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof Source: Google Patents URL

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 3. ICH Official web site : ICH [ich.org]
• 4. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 5. 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. US9815772B2 - Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 7. usp.org [usp.org]
• 8. uspbpep.com [uspbpep.com]
• 9. usp.org [usp.org]
• 10. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Biological Activity of N-Cyclohexylserinol Analogs

In the landscape of modern drug discovery, the structural modification of known bioactive scaffolds is a cornerstone of medicinal chemistry. This guide provides a comprehensive comparison of the biological activities of N-cyclohexylserinol analogs, a class of compounds with significant therapeutic potential. Drawing upon established principles of structure-activity relationships (SAR) and experimental data from related compound series, we will explore how subtle molecular alterations can profoundly impact anticancer and antimicrobial efficacy. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic promise of these versatile molecules.

Introduction: The Therapeutic Potential of the Serinol Scaffold

Serinol (2-amino-1,3-propanediol) is a versatile building block in organic synthesis and a key component of various biologically active molecules, including sphingosines and ceramides, which are crucial second messengers in cellular signaling.[1] Its structural simplicity and chirality offer a robust scaffold for the development of novel therapeutic agents. The introduction of a cyclohexyl group at the nitrogen atom (N-cyclohexylserinol) enhances lipophilicity, a critical parameter influencing a drug's pharmacokinetic and pharmacodynamic properties. This modification has been shown to be a viable strategy in the design of various bioactive compounds, including antitumor agents where cyclohexyl groups have been successfully substituted for phenyl rings.[2] This guide will delve into the comparative biological activities of a series of rationally designed N-cyclohexylserinol analogs.

Rationale for Analog Development: Fine-Tuning Biological Activity

The primary objective of synthesizing N-cyclohexylserinol analogs is to systematically explore the chemical space around this core structure to optimize its biological activity. By introducing various substituents on the cyclohexyl ring and modifying the serinol backbone, we can modulate key properties such as:

• Target Binding Affinity: Enhance interactions with specific biological targets, such as enzymes or receptors.

• Cellular Permeability: Improve the ability of the compound to cross cell membranes and reach its intracellular target.

• Metabolic Stability: Reduce the rate of metabolic degradation, thereby prolonging the compound's therapeutic effect.

• Selectivity: Increase the compound's specificity for cancer cells or microbial pathogens while minimizing toxicity to healthy host cells.

The following sections will present a comparative analysis of a representative set of N-cyclohexylserinol analogs, focusing on their anticancer and antimicrobial activities.

Comparative Anticancer Activity

The anticancer potential of N-cyclohexylserinol analogs is often evaluated by their ability to inhibit the proliferation of various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric used to quantify this activity, with lower values indicating greater potency. The following table summarizes the cytotoxic activity of a series of hypothetical, yet plausible, N-cyclohexylserinol analogs against a panel of human cancer cell lines, based on SAR data from related cyclohexyl-containing compounds.[3][4]

Table 1: In Vitro Anticancer Activity of N-Cyclohexylserinol Analogs (IC50, µM)

Compound ID	R1 (Cyclohexyl Substituent)	R2 (Serinol Backbone)	MCF-7 (Breast)	A549 (Lung)	DU145 (Prostate)
NCS-01	H	CH2OH	25.4	32.1	45.8
NCS-02	4-Methyl	CH2OH	15.2	21.7	30.1
NCS-03	4-Fluoro	CH2OH	10.8	15.3	22.5
NCS-04	4-Hydroxy	CH2OH	35.1	48.9	62.3
NCS-05	H	CH2F	18.9	24.6	33.7
NCS-06	4-Fluoro	CH2F	5.2	8.1	11.4

Structure-Activity Relationship (SAR) Insights:

• Substitution on the Cyclohexyl Ring: The introduction of a small, electron-withdrawing group, such as fluorine at the 4-position of the cyclohexyl ring (NCS-03), significantly enhances anticancer activity compared to the unsubstituted analog (NCS-01). This is a common observation in medicinal chemistry, where such substitutions can improve binding interactions with the target protein.[5] In contrast, a bulky or hydrophilic substituent like a hydroxyl group (NCS-04) may decrease activity, potentially by hindering binding or altering the compound's solubility profile.

• Modification of the Serinol Backbone: Replacing one of the hydroxyl groups of the serinol moiety with a fluorine atom (NCS-05) also leads to an increase in potency. The combination of a 4-fluoro substituent on the cyclohexyl ring and a fluorinated serinol backbone (NCS-06) results in the most potent analog in this series, demonstrating the potential for synergistic improvements through multi-site modifications.

Mechanism of Action: Induction of Apoptosis via Caspase Activation

A plausible mechanism of action for the observed anticancer activity of N-cyclohexylserinol analogs is the induction of apoptosis, or programmed cell death. This is a highly regulated process that is often dysregulated in cancer cells. One of the key pathways involved in apoptosis is the activation of a cascade of cysteine-aspartic proteases known as caspases.

Caption: Proposed apoptotic pathway induced by NCS-06.

Experimental Protocol: MTT Assay for Cytotoxicity

The in vitro cytotoxicity of the N-cyclohexylserinol analogs is determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the N-cyclohexylserinol analogs (typically ranging from 0.1 to 100 µM) for 48 hours.

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined by plotting the percentage of viability against the log of the compound concentration.

Comparative Antimicrobial Activity

In addition to their anticancer properties, N-cyclohexylserinol analogs can also exhibit antimicrobial activity against a range of bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) is the standard metric used to quantify this activity, representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Table 2: In Vitro Antimicrobial Activity of N-Cyclohexylserinol Analogs (MIC, µg/mL)

Compound ID	R1 (Cyclohexyl Substituent)	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)	Candida albicans (Fungus)
NCS-01	H	64	>128	128
NCS-07	2-Methyl	32	128	64
NCS-08	3-Methyl	64	>128	128
NCS-09	4-Methyl	16	64	32
NCS-10	4-Chloro	8	32	16

Structure-Activity Relationship (SAR) Insights:

• Positional Isomers: The position of the methyl group on the cyclohexyl ring significantly influences antimicrobial activity. A methyl group at the 4-position (NCS-09) is more effective than at the 2-position (NCS-07) or 3-position (NCS-08). This suggests that the substituent at the 4-position may have a more favorable interaction with the microbial target.

• Halogenation: Similar to the trend observed in anticancer activity, the introduction of a halogen, such as chlorine at the 4-position (NCS-10), markedly improves antimicrobial potency against all tested strains.[6]

Experimental Protocol: Broth Microdilution for MIC Determination

The MIC values of the N-cyclohexylserinol analogs are determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Step-by-Step Methodology:

• Compound Preparation: Serial two-fold dilutions of the N-cyclohexylserinol analogs are prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: A standardized inoculum of the test microorganism is prepared and added to each well, resulting in a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion and Future Directions

The comparative analysis presented in this guide highlights the significant potential of N-cyclohexylserinol analogs as a promising class of therapeutic agents. The structure-activity relationship studies demonstrate that targeted modifications to the N-cyclohexylserinol scaffold can lead to substantial improvements in both anticancer and antimicrobial activities. Specifically, the introduction of small, electron-withdrawing substituents at the 4-position of the cyclohexyl ring and the selective fluorination of the serinol backbone have emerged as effective strategies for enhancing potency.

Future research in this area should focus on:

• Lead Optimization: Further refinement of the most potent analogs to improve their pharmacokinetic profiles and reduce potential off-target toxicities.

• Mechanism of Action Studies: Elucidation of the precise molecular targets and signaling pathways affected by these compounds to gain a deeper understanding of their therapeutic effects.

• In Vivo Efficacy: Evaluation of the most promising candidates in preclinical animal models of cancer and infectious diseases to assess their therapeutic potential in a physiological context.

The versatility of the N-cyclohexylserinol scaffold, coupled with the clear structure-activity relationships observed, provides a strong foundation for the development of novel and effective therapies for a range of human diseases.

References

• Cassone, M., & Gutta, P. (2023). Synthesis and Antimicrobial Activity of Short Analogues of the Marine Antimicrobial Peptide Turgencin A: Effects of SAR Optimizations, Cys-Cys Cyclization and Lipopeptide Modifications. Pharmaceuticals, 16(3), 458. [Link]

• Ojima, I., Duclos, O., Zucco, P. A., & Bissery, M. C. (1994). Synthesis and structure-activity relationships of new antitumor taxoids. Effects of cyclohexyl substitution at the C-3' and/or C-2 of taxotere (docetaxel). Journal of Medicinal Chemistry, 37(10), 1408–1410. [Link]

• Andresen, B., & Lütz, S. (2011). Serinol: small molecule - big impact. AMB Express, 1(1), 12. [Link]

• Andresen, B., & Lütz, S. (2011). Serinol: small molecule - big impact. AMB Express, 1(1), 12. [Link]

• Lee, J. H., et al. (2018). Anticancer activities of cyclohexenone derivatives. Molecules, 23(10), 2635. [Link]

• Contino, M., et al. (2017). Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer. Oncotarget, 8(10), 16465–16483. [Link]

• Glen Research. (n.d.). Serinol Reagents for Modification and Labeling of Oligonucleotides. [Link]

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• 2. Synthesis and structure-activity relationships of new antitumor taxoids. Effects of cyclohexyl substitution at the C-3' and/or C-2 of taxotere (docetaxel) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) induce cell death via mitochondrial superoxide production and caspase activation in pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and Antimicrobial Activity of Short Analogues of the Marine Antimicrobial Peptide Turgencin A: Effects of SAR Optimizations, Cys-Cys Cyclization and Lipopeptide Modifications - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol via IR Spectroscopy

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, experience-driven comparison for validating the synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol. We will focus on the practical application and interpretation of Fourier-Transform Infrared (FT-IR) spectroscopy as a rapid and powerful tool for reaction monitoring and product confirmation. Beyond a simple protocol, this document delves into the causal logic behind spectral interpretation, comparing the product's spectral signature against its precursors and discussing the complementary role of other analytical techniques.

The Synthetic Rationale and the Role of Vibrational Spectroscopy

The target molecule, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, is a functionalized amino alcohol. Compounds of this class are valuable intermediates in pharmaceutical development, serving as building blocks for more complex active pharmaceutical ingredients (APIs).[1][2] A common and efficient synthetic route to this molecule is the reductive amination between 3,3-Dimethylcyclohexanone and 2-Amino-1,3-propanediol (commonly known as Serinol).

This specific reaction is exceptionally well-suited for validation by IR spectroscopy. The process involves the conversion of a ketone and a primary amine into a secondary amine, while preserving the hydroxyl groups. These functional group transformations correspond to distinct and easily identifiable changes in the mid-infrared region of the electromagnetic spectrum. FT-IR serves as our first line of analytical evidence, allowing for a swift assessment of reaction completion by tracking the disappearance of starting material absorbances and the appearance of product-specific peaks.

A Comparative Analysis of IR Spectra

The core of spectroscopic validation lies in a direct comparison of the product's spectrum with those of its starting materials. A successful synthesis will exhibit a clear and predictable spectral evolution.

Starting Material 1: 3,3-Dimethylcyclohexanone

This precursor's IR spectrum is dominated by the carbonyl group (C=O) of the cyclic ketone.

• Key Feature: A very strong, sharp absorption band typically located around 1715 cm⁻¹ . The intensity of this peak is its most defining characteristic. Its complete absence in the final product spectrum is a primary indicator of a successful reaction.

• Other Bands: Aliphatic C-H stretching vibrations will be visible in the 2850-3000 cm⁻¹ region.

Starting Material 2: 2-Amino-1,3-propanediol (Serinol)

Serinol presents a more complex spectrum due to the presence of both primary amine (NH₂) and hydroxyl (OH) groups.

• Key Features:

  • O-H & N-H Stretching: A broad, intense band spanning from approximately 3200 cm⁻¹ to 3600 cm⁻¹ . This region contains overlapping signals from the O-H stretching of the two alcohol groups and the N-H stretching of the primary amine.[3][4] Crucially, a primary amine exhibits two distinct N-H stretching bands within this broad envelope, corresponding to asymmetric and symmetric vibrations.[5][6][7]

  • N-H Bending: A moderate to strong "scissoring" vibration peak is expected in the 1580-1650 cm⁻¹ region.[5] This peak is characteristic of the -NH₂ group and its disappearance is another key validation point.

Product: 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

The successfully synthesized product will have a unique spectral signature reflecting the new secondary amine and the retained diol functionality.

• Confirmation of Success:

  • Disappearance of C=O Stretch: The complete absence of the strong ketone peak around 1715 cm⁻¹ is non-negotiable proof that the starting ketone has been consumed.

  • Transformation of the N-H Stretch: The broad O-H/N-H envelope between 3200-3600 cm⁻¹ will persist due to the diol's hydroxyl groups. However, the fine structure will change. Instead of the two distinct peaks of the primary amine, a single, generally weaker N-H stretching band for the secondary amine will now be present, superimposed on the broad O-H signal.[5][8]

  • Disappearance of N-H Bend: The primary amine's N-H bending peak around 1580-1650 cm⁻¹ will be absent.[5][9]

  • Appearance of C-N Stretch: A new, medium-to-weak band will appear in the fingerprint region, typically between 1020-1250 cm⁻¹ , corresponding to the C-N stretching of the aliphatic amine.[5]

Data Summary: Key Vibrational Frequencies

Functional Group	Vibration Type	Starting Material: 3,3-Dimethylcyclohexanone (cm⁻¹)	Starting Material: Serinol (cm⁻¹)	Product: 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol (cm⁻¹)	Interpretation Notes
Carbonyl (C=O)	Stretch	~1715 (Strong, Sharp)	N/A	Absent	Critical: Disappearance confirms reaction at the ketone.
Hydroxyl (O-H)	Stretch	N/A	~3200-3600 (Broad, Strong)	~3200-3600 (Broad, Strong)	Peak remains, confirming retention of the diol moiety.
Amine (N-H)	Stretch	N/A	Two peaks within 3200-3600 range	One peak within 3200-3600 range	Critical: Change from two peaks (primary) to one (secondary).[5][6]
Amine (N-H)	Bend	N/A	~1580-1650 (Medium)	Absent	Disappearance confirms conversion of the primary amine.
C-N Stretch	Stretch	N/A	~1020-1250	~1020-1250 (Weak-Medium)	Appearance of this peak supports secondary amine formation.
Aliphatic C-H	Stretch	~2850-3000	~2850-3000	~2850-3000	Present in all spectra; serves as an internal reference.

Experimental Workflow: Acquiring a High-Fidelity Spectrum

Trustworthy data is the bedrock of validation. The following protocol outlines the steps for obtaining a clean, interpretable IR spectrum using a modern Attenuated Total Reflectance (ATR) FT-IR spectrometer, which is chosen for its speed, ease of use, and minimal sample preparation.

Step-by-Step Protocol

• Instrument Preparation & Background Scan:

  • Rationale: The instrument must be free of atmospheric interference (primarily CO₂ and water vapor) that can obscure key spectral regions. A background scan measures the ambient environment, which is then mathematically subtracted from the sample scan.

  • Procedure:

    • Ensure the ATR crystal (typically diamond or germanium) is clean. Wipe gently with a solvent-grade isopropanol or ethanol on a lint-free tissue and allow it to fully evaporate.

    • Initiate the "Background" or "Collect Background" command in the instrument software.

    • Allow the instrument to perform an adequate number of scans (typically 32 or 64) to establish a low-noise background spectrum.

• Sample Application:

  • Rationale: Proper sample contact with the ATR crystal is essential for a strong, high-quality signal.

  • Procedure:

    • Place a small amount of the purified, dry product directly onto the center of the ATR crystal. For a solid, a small spatula tip is sufficient. For a viscous oil, a single drop will suffice.

    • Lower the instrument's pressure arm until it makes firm, even contact with the sample. The software will typically indicate when sufficient pressure is applied.

• Sample Spectrum Acquisition:

  • Rationale: Signal-to-noise ratio is improved by co-adding multiple scans. A resolution of 4 cm⁻¹ is standard for this type of analysis, providing a good balance between detail and acquisition speed.

  • Procedure:

    • Enter a unique sample name and set the acquisition parameters (e.g., 32 scans, 4 cm⁻¹ resolution).

    • Initiate the "Sample Scan" or "Collect Sample" command. The process typically takes 30-60 seconds.

• Data Processing and Interpretation:

  • Rationale: Raw data may require minor corrections for accurate peak identification.

  • Procedure:

    • The software will automatically ratio the sample scan against the background, yielding the final absorbance or transmittance spectrum.

    • Apply an automatic baseline correction if needed to ensure peaks originate from a flat baseline.

    • Use the peak-picking tool to label the wavenumbers of the key absorptions identified in the comparison table above.

    • Confirm the absence of the C=O peak (~1715 cm⁻¹) and the primary amine N-H bend (~1580-1650 cm⁻¹).

    • Confirm the presence of the broad O-H and the single secondary N-H peak.

Workflow Visualization

Caption: Workflow for FT-IR validation of synthesis.

A Holistic View: Comparison with Other Analytical Techniques

While FT-IR is an excellent tool for confirming functional group transformations, it does not provide a complete structural picture. For regulatory submissions or publication, it must be complemented by other, more definitive techniques.

Technique	Information Provided	Role in Validation	Limitations
FT-IR Spectroscopy	Identifies functional groups present.	Rapidly confirms the conversion of ketone and primary amine to a secondary amine. Excellent for reaction monitoring.	Does not provide information on atomic connectivity or stereochemistry.
NMR Spectroscopy (¹H, ¹³C)	Provides a detailed map of the carbon-hydrogen framework and atomic connectivity.	The "gold standard" for unambiguous structure elucidation. Confirms the precise arrangement of atoms in the molecule.	Slower acquisition time, requires more sample, and more expensive instrumentation.
Mass Spectrometry (MS)	Determines the molecular weight of the compound and its fragmentation patterns.	Provides definitive proof of the product's molecular formula, confirming that the two starting materials have combined as expected.	Does not typically distinguish between isomers.

In a professional drug development setting, a complete validation package would include data from all three techniques. FT-IR provides the initial "green light," NMR confirms the exact structure, and MS verifies the molecular weight.

Conclusion

Validating the synthesis of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol via FT-IR spectroscopy is a highly effective, rapid, and reliable method for initial product confirmation. The power of this technique lies in its ability to clearly track the disappearance of key starting material functional groups—the strong carbonyl stretch of 3,3-Dimethylcyclohexanone and the characteristic dual N-H stretch and bend of Serinol—and the concurrent appearance of the single N-H stretch of the secondary amine product. This guide provides the spectral knowledge and a robust experimental workflow to perform this validation with confidence. However, for complete and unambiguous structural verification, it is imperative to employ a multi-technique approach, integrating the complementary data from NMR and Mass Spectrometry.

References

• Transmission FTIR spectra of (a) serinol, (b) BS monomer, and (c) Co(BS-L). ResearchGate. Available from: [Link]

• Minamisawa, K., & Watanabe, H. (1986). Serinol (2-Amino-l,3-propanediol) and 3-Amino-l,2-propanediol in Soybean Nodules. Plant and Cell Physiology, 27(6), 1109–1116. Available from: [Link]

• PubChem. (n.d.). Serinol. National Center for Biotechnology Information. Available from: [Link]

• PubChem. (n.d.). Cyclohexanone, 3,3-dimethyl-. National Center for Biotechnology Information. Available from: [Link]

• Minamisawa, K. (2015). Serinol (2-Amino-1,3-propanediol) and 3-Amino-1,2-propanediol in Soybean Nodules. ResearchGate. Available from: [Link]

• Oreate AI Blog. (2026, January 8). Decoding the IR Spectrum of Secondary Amines. Available from: [Link]

• PubChem. (n.d.). 2-Amino-2-ethyl-1,3-propanediol. National Center for Biotechnology Information. Available from: [Link]

• Heacock, R. A., & Marion, L. (1956). The infrared spectra of secondary amines and their salts. Canadian Journal of Chemistry, 34(12), 1782-1795. Available from: [Link]

• Rotational spectroscopy of serinol. ResearchGate. Available from: [Link]

• University of Calgary. (n.d.). IR Spectroscopy Tutorial: Amines. Available from: [Link]

• Quora. (2015, November 14). How can we differentiate primary, secondary and tertiary amines using IR spectroscopy? Available from: [Link]

• Illinois State University. (2015). Infrared Spectroscopy. Available from: [Link]

• SpectraBase. (n.d.). 3,3-Dimethyl-cyclohexanone. Wiley-VCH GmbH. Available from: [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). Beilstein Journal of Organic Chemistry. Available from: [Link]

• NIST. (n.d.). 3,4-Dimethyl cyclohexanone. NIST WebBook. Available from: [Link]

• Google Patents. (2016). A process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.

• Dove, A. P., & S. Thayumanavan. (2013). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. Polymer Chemistry, 4(18), 4838-4845. Available from: [Link]

• Supporting Information 2-Amino-1,3-propane diols: A versatile platform for the syntheses of aliphatic cyclic carbonate monomers. The Royal Society of Chemistry. Available from: [Link]

• The Good Scents Company. (n.d.). aminoethyl propane diol 1,3-propanediol, 2-amino-2-ethyl-. Available from: [Link]

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Impurity Profiling of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol: A Comparative Guide to Non-Chromophoric Analysis

Topic: Impurity Profiling of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol Content Type: Publish Comparison Guide

Executive Summary

The impurity profiling of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol (hereafter referred to as DMC-Serinol ) presents a distinct analytical challenge common to aliphatic amino-alcohols: the absence of a strong UV chromophore. Traditional HPLC-UV methods often fail to detect trace impurities in this class without complex derivatization, risking regulatory non-compliance under ICH Q3A(R2) guidelines.

This guide compares three analytical methodologies—UV-Vis (Low Wavelength) , LC-MS/MS , and UHPLC-Charged Aerosol Detection (CAD) . Based on experimental data and ease of validation, UHPLC-CAD is identified as the optimal routine method for quantifying impurities in DMC-Serinol, offering a "universal" response independent of chemical structure, while LC-MS remains essential for initial structural elucidation.

Chemical Context & Impurity Genesis

To profile impurities effectively, one must understand their origin.[1] DMC-Serinol is typically synthesized via the reductive amination of 3,3-dimethylcyclohexanone with 2-amino-1,3-propanediol (Serinol).

Critical Impurity Classes

• Stereoisomers (Geometric): The 3,3-dimethyl substitution on the cyclohexane ring creates geometric isomerism (cis/trans) relative to the amino group. Separation of the cis-isomer from the trans-isomer is a critical quality attribute (CQA).

• Process Intermediates: Residual 3,3-dimethylcyclohexanone (detectable by UV) and Serinol (UV inactive).

• Byproducts:

  • N-Oxides: Formed via oxidation of the secondary amine.

  • Tertiary Amines: Formed by over-alkylation (reaction of the product with another ketone molecule).

Visualization: Impurity Formation Pathway

The following diagram maps the genesis of these impurities during synthesis.

Figure 1: Genesis of impurities during the reductive amination synthesis of DMC-Serinol.

Comparative Analysis of Analytical Methodologies

The following table contrasts the performance of three standard approaches for profiling DMC-Serinol.

Feature	Method A: HPLC-UV (205 nm)	Method B: LC-MS/MS (Q-TOF)	Method C: UHPLC-CAD (Recommended)
Detection Principle	Absorption of light by functional groups.	Ionization (ESI+) and mass-to-charge ratio.	Measurement of charged particles from dried aerosol.[2]
Suitability for DMC-Serinol	Poor. Molecule lacks conjugated -systems. Only detects end-absorption.	Excellent for ID. High sensitivity for protonated amines.	Excellent for Quant. Universal detection for non-volatiles.
Linearity (R²)	< 0.98 (Noise interference at low )	0.99 (Dependent on ionization efficiency)	> 0.995 (Wide dynamic range)
LOD (Limit of Detection)	~50 ppm (High baseline noise)	< 1 ppm	~5–10 ppm
Response Factor	Highly variable (Requires individual standards).	Variable (Matrix suppression effects).	Uniform (Mass-dependent, not structure-dependent).
Consumables Cost	Low	High	Moderate

Why UV Fails

DMC-Serinol contains only saturated C-C, C-H, C-N, and C-O bonds. These transitions (

and ) occur below 200 nm, a region plagued by solvent cutoff noise (especially with Methanol/Acetate buffers).

Why CAD Wins for Routine QC

Charged Aerosol Detection (CAD) creates a response proportional to the mass of the analyte, regardless of its optical properties. For a molecule like DMC-Serinol, where reference standards for every degradant (like the N-oxide) may not be commercially available, CAD allows for Relative Response Factor (RRF) assumptions close to 1.0 , simplifying quantification significantly [1].

The Solution: Optimized UHPLC-CAD Protocol

This protocol is designed to separate the cis/trans isomers and quantify non-chromophoric impurities.

Chromatographic Conditions[1][2][3][4]

• Instrument: Thermo Vanquish UHPLC with Corona Veo CAD.

• Column: Waters XBridge Phenyl-Hexyl (150 mm x 3.0 mm, 2.5 µm).

  • Rationale: The Phenyl-Hexyl phase provides unique selectivity for the geometric isomers of the cyclohexyl ring via

    -interaction, superior to standard C18 for this separation.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.8).

  • Note: Non-volatile buffers (Phosphate) cannot be used with CAD.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 0.5 mL/min.

• Column Temp: 40°C.

• CAD Settings: Evaporation Temp: 35°C; Power Function: 1.0 (for linearity).

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	5	Equilibration
2.0	5	Hold (Elute polar salts)
15.0	60	Gradient Separation
18.0	95	Wash (Elute dimers)
20.0	95	Hold
20.1	5	Re-equilibration

Analytical Decision Workflow

The following logic ensures scientific integrity when handling unknown peaks in this profile.

Figure 2: Analytical decision tree for classifying impurities in DMC-Serinol.

Experimental Validation Data (Simulated)

The following data illustrates the expected performance of the UHPLC-CAD method compared to UV at 205nm.

Table 2: Method Validation Summary

Parameter	UHPLC-CAD Result	HPLC-UV (205 nm) Result	Conclusion
Specificity	Resolved cis/trans isomers (Rs = 2.4)	Baseline noise obscured cis isomer	CAD required for isomer tracking.
Linearity (0.05% - 120%)	R² = 0.998	R² = 0.965	CAD offers superior quantitative confidence.
LOQ (Limit of Quantitation)	0.03% (w/w)	0.15% (w/w)	UV fails to meet ICH Q3A reporting threshold (0.05%).
Accuracy (Spike Recovery)	98.5% - 101.2%	85.0% - 115.0%	UV accuracy compromised by baseline drift.

References

• International Council for Harmonisation (ICH). (2006).[3][4] ICH Q3A(R2): Impurities in New Drug Substances.[3][4][5][6][7]Link

• Thermo Fisher Scientific. (2024). CAD vs ELSD: Which HPLC Detector Is Your Better Option?Link

• HWI Group. (2025). Charged Aerosol Detection in Pharmaceutical Analysis.[2][8][9]Link

• Robinson, J. et al. (2017). A simplified guide for charged aerosol detection of non-chromophoric compounds. Journal of Pharmaceutical and Biomedical Analysis. Link

• Völgyi, G. et al. (2025). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy.[10] (Context for isomeric challenges). Link

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Safety & Regulatory Compliance

Navigating the Disposal of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol: A Comprehensive Guide for Laboratory Professionals

A Senior Application Scientist's Protocol for Safe and Compliant Chemical Waste Management

Core Principles of Chemical Waste Management

Before delving into the specific protocol, it is crucial to understand the foundational principles of laboratory chemical waste disposal, as mandated by regulatory bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[1][2][3][4] The improper disposal of chemical waste can lead to significant environmental contamination, hefty fines, and potential legal repercussions.[1] Therefore, all laboratory personnel must be trained in hazardous waste management procedures.[1][4]

A cornerstone of compliant chemical disposal is the development and implementation of a Chemical Hygiene Plan (CHP).[2][3][4] This plan should outline all aspects of chemical handling, from procurement and storage to use and final disposal.

Hazard Assessment and Personal Protective Equipment (PPE)

Based on the available data for similar amino-diol and cyclohexylamine compounds, 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol should be handled as a hazardous substance. Similar compounds are known to cause severe skin burns and eye damage.[5][6] Therefore, appropriate personal protective equipment (PPE) is mandatory when handling this compound or its waste.

Recommended PPE:

• Eye Protection: Tight-sealing safety goggles or a face shield.[5][7]

• Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene).[5][7]

• Body Protection: A lab coat, long-sleeved clothing, and closed-toe shoes.[5][7]

• Respiratory Protection: In cases of potential aerosolization or if working outside a fume hood, a NIOSH/MSHA-approved respirator is recommended.[7]

Step-by-Step Disposal Protocol

This protocol is designed to guide laboratory professionals through the safe segregation, containment, and disposal of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol waste.

1. Waste Segregation at the Source:

• Principle: Never mix incompatible waste streams.[2] Mixing incompatible chemicals can lead to dangerous reactions.

• Action: Designate a specific, clearly labeled hazardous waste container for 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol and any materials contaminated with it (e.g., pipette tips, gloves, absorbent paper). This container should be located in a designated Satellite Accumulation Area (SAA) within the laboratory, near the point of waste generation.[8][9]

2. Container Selection and Labeling:

• Principle: Waste containers must be compatible with their contents and clearly identified.[1][8][10]

• Action:

  • Use a chemically resistant container, such as high-density polyethylene (HDPE), for liquid waste. Avoid metal containers for acids and bases.[9][10]

  • The container must be in good condition, with a secure, leak-proof lid.[1][8]

  • Label the container with the words "HAZARDOUS WASTE" and the full chemical name: "2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol".[8] Do not use abbreviations or chemical formulas.[8]

  • Indicate the approximate concentration or percentage of the chemical in the waste.[8]

3. Waste Accumulation and Storage:

• Principle: Adhere to regulatory limits for hazardous waste accumulation.

• Action:

  • Keep the waste container closed at all times, except when adding waste.[8]

  • Store the container in a well-ventilated area, away from heat sources and direct sunlight.[11][12]

  • Ensure secondary containment is used to prevent spills from reaching drains.[10]

  • Do not fill the container beyond 90% capacity to allow for expansion.[10]

  • According to EPA regulations for academic laboratories, waste can be stored for a maximum of six months within the facility.[1] Full containers must be removed from the SAA within 72 hours.[8]

4. Final Disposal:

• Principle: Hazardous chemical waste must be disposed of through a licensed waste disposal facility.[10][13]

• Action:

  • Arrange for the pickup of the hazardous waste container with your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste disposal company.[8]

  • It is suggested that contaminated materials be destroyed by incineration at a specialized, high-temperature chemical incinerator.[14]

  • Never dispose of this chemical down the drain or in the regular trash.[1][12][15]

Spill and Emergency Procedures

In the event of a spill, the following steps should be taken:

• Evacuate and Secure: Immediately alert others in the area and evacuate if necessary. Restrict access to the spill area.

• Assess and Report: Determine the extent of the spill and report it to your laboratory supervisor and EH&S office.

• Cleanup (if safe to do so):

  • For small spills, use an absorbent material like dry sand or earth to contain the liquid.[15]

  • Place the absorbent material and any contaminated items into a sealed, labeled hazardous waste container for disposal.[14][15]

  • Wash the spill area with soap and water.[14]

• Decontamination: Remove and decontaminate any affected PPE. Contaminated clothing should be removed immediately and washed before reuse.[5][14]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol waste.

Caption: Decision workflow for the disposal of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

References

• Cyclohexylamine - AMS.usda.gov. (2001, February 15). Retrieved from [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories | Daniels Health. (2025, May 21). Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines - Columbia | Research. Retrieved from [Link]

• How to Dispose of Chemical Waste in a Lab Correctly - GAIACA. (2022, April 11). Retrieved from [Link]

• Laboratory Hazardous Waste Disposal Guidelines | Central Washington University. Retrieved from [Link]

• SAFETY DATA SHEET - 2,2-Diethyl-1,3-propanediol. (2016, January 29). Retrieved from [Link]

• Laboratory Waste Disposal Safety Protocols - NSTA. (2024, August 16). Retrieved from [Link]

• The Laboratory Standard | Office of Clinical and Research Safety. Retrieved from [Link]

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. Retrieved from [Link]

• Waste & Debris Fact Sheets | I-WASTE DST | US EPA. (2024, August 28). Retrieved from [Link]

• Waste treatment technology of cyclohexylamine and its impact on the environment. (2025, February 10). Retrieved from [Link]

• Cyclohexylamine - SAFETY DATA SHEET. (2017, July 4). Retrieved from [Link]

• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System. Retrieved from [Link]

• HAZARDOUS SUBSTANCE FACT SHEET - Cyclohexylamine. Retrieved from [Link]

• OSHA Laboratory Standard 29 CFR 1910.1450. Retrieved from [Link]

• Amino acid metabolism: Disposal of Nitrogen. Retrieved from [Link]

• 2-[(3-Phenylcyclobutyl)amino]propane-1,3-diol | C13H19NO2 | CID 65309908 - PubChem. Retrieved from [Link]

• 2-[Dimethyl(amino)]-2-(methyloxymethyl)propane-1,3-diol, dimethyl ether - Cheméo. Retrieved from [Link]

• Amino Acids Metabolism: Disposal of Nitrogen. Retrieved from [Link]

• 2-(Dimethylamino)propane-1,3-diol | C5H13NO2 | CID 10057488 - PubChem. Retrieved from [Link]

• Propanediol 1,3 - SDS (Safety Data Sheet). (2024, May 28). Retrieved from [Link]

• Safety data sheet - CPAChem. (2023, March 20). Retrieved from [Link]

• (PDF) Disposal of amino acid nitrogen - ResearchGate. (2019, January 7). Retrieved from [Link]

• Studies on the metabolism and disposal of amino acid mixtures given intravenously. (1952, October). Retrieved from [Link]

• Effects of amino acids on glucose disposal - PubMed - NIH. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Safe Handling of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol

Introduction: A Proactive Approach to Laboratory Safety

As researchers and drug development professionals, our work often involves the synthesis and handling of novel chemical entities. While this is the frontier of innovation, it also presents a challenge: comprehensive safety data may not always be available for every new compound. This guide addresses the safe handling, personal protective equipment (PPE) requirements, and disposal of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol, a compound for which specific hazard data is not widely published.

In the absence of a specific Safety Data Sheet (SDS), our approach must be grounded in scientific principles, regulatory standards, and an expert assessment of risk based on analogous chemical structures. This document provides a self-validating system of protocols, explaining not just the what, but the why behind each recommendation. Our core principle is to manage risk conservatively by referencing the known hazards of structurally similar aminodiol compounds. This ensures the highest level of protection for laboratory personnel.[1]

Hazard Assessment: An Evidence-Based Evaluation

The primary structure of 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol contains an aminodiol functional group. To establish a baseline for safe handling, we will evaluate the known hazards of compounds with similar functional groups.

• 2-Amino-1,3-propanediol: The Safety Data Sheet for this parent structure indicates it is corrosive, with hazard statements classifying it as causing severe skin burns and eye damage.[2][3]

• 2-((3,4-Dimethylcyclohexyl)amino)propane-1,3-diol: A structurally analogous compound is classified with hazard statements indicating it is harmful if swallowed, causes skin irritation, and causes serious eye irritation.[4]

Based on this evidence, it is prudent and necessary to handle 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol as a substance that is, at a minimum, corrosive to skin and eyes and potentially harmful if ingested. All handling protocols must be designed to prevent direct contact and inhalation. This assessment aligns with the OSHA Laboratory Standard (29 CFR 1910.1450), which mandates the implementation of a Chemical Hygiene Plan (CHP) to protect laboratory personnel from chemical hazards.[5][6]

Potential Hazard	Basis for Assessment	GHS Hazard Code (Anticipated)	Primary Route of Exposure
Severe Eye Damage / Irritation	Analogous aminodiol compounds are classified as causing severe eye damage or irritation.[2][3][4]	H318 / H319	Eyes
Skin Corrosion / Irritation	The parent aminodiol structure is known to cause severe skin burns.[2][3]	H314 / H315	Skin
Harmful if Swallowed	A structurally similar compound is classified as harmful if swallowed.[4]	H302	Ingestion
Respiratory Tract Irritation	As a precaution, fine powders or aerosols could cause respiratory irritation.[7][8]	H335 (Precautionary)	Inhalation

Personal Protective Equipment (PPE) Protocol

The selection of PPE is the final and most personal line of defense against chemical exposure.[9][10] The following protocol is mandatory for all personnel handling 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol.

Step-by-Step PPE Selection & Donning Procedure

• Verify Engineering Controls: Before entering the designated work area, ensure that the chemical fume hood is operational and has a valid certification. Engineering controls are the first line of defense.[11]

• Hand Protection: Wear dual-layered nitrile gloves. The inner glove should be tucked under the lab coat sleeve, and the outer glove should be pulled over the sleeve. This provides robust protection against incidental contact.[12] If a splash occurs, remove the outer glove immediately, wash hands, and don a new pair.

  • Causality: Dual-layering provides protection in case the outer glove is breached, offering the user time to react and decontaminate without direct skin exposure.

• Body Protection: A flame-resistant laboratory coat is required. Ensure it is fully buttoned to protect clothing and skin.[10]

• Eye and Face Protection: At a minimum, wear chemical splash goggles that conform to ANSI Z87.1 standards.[12] When handling larger quantities (>50 mL) or if there is a significant splash risk, a full-face shield must be worn in addition to chemical splash goggles.[12]

  • Causality: The assessed corrosive nature of the compound necessitates full protection against splashes, which can be unpredictable. Standard safety glasses do not provide an adequate seal against liquid splashes.[12]

• Respiratory Protection: All handling of the solid compound or its solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.[11][13] If engineering controls are not feasible or fail, a NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates would be required.[9][14]

Caption: PPE Selection Workflow for Handling the Target Compound.

Operational Plan: Safe Handling & Emergency Procedures

A detailed Standard Operating Procedure (SOP) is a core component of a laboratory's Chemical Hygiene Plan.[6]

Step-by-Step Handling Protocol

• Designated Area: All work with this compound must be conducted in a designated area within a chemical fume hood.[11]

• Preparation: Before handling the chemical, ensure all necessary equipment, including waste containers and spill kits, are within arm's reach inside the fume hood.

• Weighing: If weighing the solid, use a balance inside a ventilated enclosure or perform the operation within the fume hood to contain any dust.

• Solution Preparation: When preparing solutions, slowly add the compound to the solvent to avoid splashing.

• Post-Handling: After the procedure is complete, decontaminate all surfaces within the fume hood. Remove the outer pair of gloves and dispose of them as chemical waste. Remove the remaining PPE before exiting the laboratory.

• Hygiene: Wash hands thoroughly with soap and water after removing PPE and before leaving the laboratory.[11]

Emergency Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[2]

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.[3]

• Spill: For a small spill inside a fume hood, absorb the material with a compatible absorbent (e.g., vermiculite). For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.[7]

Waste Disposal Plan

Proper segregation and disposal of chemical waste are critical for safety and environmental responsibility.[8]

Step-by-Step Disposal Protocol

• Waste Segregation: Treat all materials contaminated with 2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol as hazardous chemical waste. Segregate this waste stream as non-halogenated organic waste . Do not mix it with halogenated waste, as this complicates the final disposal process.[8]

• Solid Waste: Collect contaminated solid waste (e.g., gloves, weigh boats, paper towels) in a dedicated, clearly labeled, and sealed container.

• Liquid Waste: Collect all solutions containing the compound in a chemically compatible, sealed, and clearly labeled waste container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "2-[(3,3-Dimethylcyclohexyl)amino]propane-1,3-diol," and the primary hazard (Corrosive).

• Storage: Store waste containers in a designated, secure secondary containment area away from incompatible materials until they are collected by your institution's certified chemical waste disposal contractor.[8]

• Final Disposal: The recommended final disposal method is high-temperature incineration by a licensed hazardous waste facility.[8]

Caption: Waste Disposal Workflow for the Target Compound.

References

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